Isocolumbin

Core Science & Biosynthesis

The Natural Provenance of Isocolumbin: A Technical Guide for Researchers

Abstract

Isocolumbin (B3435002) is a naturally occurring furanoditerpenoid lactone, a class of chemical compounds characterized by their bitter taste and a range of biological activities. As a structural isomer of the more extensively studied columbin (B190815), isocolumbin has garnered interest within the scientific community for its potential therapeutic applications. This technical guide provides an in-depth overview of the known natural sources of isocolumbin, methodologies for its extraction and isolation, and insights into its potential biological signaling pathways. The information is tailored for researchers, scientists, and professionals in the field of drug development, with a focus on presenting clear, actionable data and protocols.

Principal Natural Sources of Isocolumbin

Isocolumbin is primarily found within a select group of plant species belonging to the Menispermaceae family, commonly known as the moonseed family. These climbing plants are predominantly distributed in tropical and subtropical regions of Asia and Africa. The presence of isocolumbin is often reported alongside its isomer, columbin.

The key genera and species identified as natural sources include:

• Genus Tinospora : This genus is a significant source of isocolumbin and related diterpenoids.

  • Tinospora cordifolia : Widely used in Ayurvedic medicine, the stem and root of this plant are known to contain isocolumbin[1].

  • Tinospora capillipes : The roots of this species have been specifically identified as a source of isocolumbin[2].

  • Other species such as Tinospora crispa and Tinospora malabarica also contain the related compound columbin and are potential sources of isocolumbin.

• Genus Jateorhiza :

  • Jateorhiza palmata (Calumba) : The root of this African plant, known commercially as Calumba root, is a well-documented source of columbin and is inferred to contain isocolumbin. It is traditionally used as a bitter tonic[3].

• Genus Chasmanthera :

  • Chasmanthera dependens : Phytochemical studies of this West African liana have revealed the presence of various alkaloids and the furanoid diterpene 8-hydroxycolumbin, suggesting the potential co-occurrence of isocolumbin[4][5].

• Genus Penianthus :

  • Penianthus zenkeri : Isocolumbin has also been reported in this species[3].

Quantitative Analysis

Quantitative data specifically for isocolumbin across its natural sources is limited in the available scientific literature. However, studies on its isomer, columbin, provide valuable proxy data due to their structural similarity and co-occurrence. A comprehensive study utilizing High-Performance Liquid Chromatography with UV-Diode Array Detection (HPLC-UV-DAD) quantified columbin in various accessions of three Tinospora species. These findings offer an estimation of the concentration range one might expect for related furanoditerpenoids.

Table 1: Concentration of Columbin in Various Tinospora Species

Plant Species	Plant Part	Geographic Origin	Columbin Content (% w/w of dried plant material)
Tinospora cordifolia	Stem	Jammu & Kashmir, India	0.045
Tinospora cordifolia	Stem	Himachal Pradesh, India	0.031
Tinospora cordifolia	Stem	Delhi, India	0.022
Tinospora cordifolia	Stem	Haryana, India	0.015
Tinospora cordifolia	Stem	Uttar Pradesh, India	0.019
Tinospora malabarica	Stem	Kerala, India	0.011
Tinospora crispa	Stem	Assam, India	0.009

Source: Adapted from Verma et al., Journal of Chromatographic Science, 2006. The data represents columbin content and is presented here as a proxy for isocolumbin concentration.

Experimental Protocols: Extraction, Isolation, and Quantification

The following sections outline detailed methodologies for the extraction, isolation, and quantification of isocolumbin from plant materials. These protocols are synthesized from established methods for furanoditerpenoid lactones from Menispermaceae species.

General Extraction and Isolation Workflow

The isolation of isocolumbin typically involves a multi-step process beginning with solvent extraction, followed by liquid-liquid partitioning to separate compounds based on polarity, and concluding with chromatographic techniques for final purification.

Figure 1: Generalized workflow for the extraction and isolation of Isocolumbin.

Detailed Protocol for Extraction and Initial Fractionation

• Preparation of Plant Material : Air-dry the collected plant material (e.g., Tinospora cordifolia stems) in the shade. Once fully dried, pulverize the material into a coarse powder using a mechanical grinder.

• Solvent Extraction :

  • Pack the powdered material (e.g., 1 kg) into a Soxhlet apparatus.

  • Extract continuously with 70% ethanol for approximately 16-24 hours, or until the solvent running through the siphon is colorless.

  • Alternatively, use maceration by soaking the plant powder in the solvent at room temperature for 3-5 days with periodic agitation.

• Concentration : Combine the ethanolic extracts and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield a viscous crude extract.

• Liquid-Liquid Partitioning :

  • Suspend the aqueous residue in distilled water.

  • Successively partition the aqueous suspension with solvents of increasing polarity: first with chloroform (B151607), then with ethyl acetate, and finally with n-butanol.

  • The furanoditerpenoids, including isocolumbin and columbin, are known to concentrate in the n-butanol fraction.

  • Evaporate the n-butanol fraction to dryness to obtain the enriched diterpenoid residue.

Protocol for Chromatographic Purification

• Silica (B1680970) Gel Column Chromatography :

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., chloroform or hexane).

  • Pack a glass column with the slurry.

  • Adsorb the n-butanol residue onto a small amount of silica gel and load it onto the top of the packed column.

  • Elute the column with a gradient solvent system, starting with 100% chloroform and gradually increasing the polarity by adding methanol (B129727) (e.g., 99:1, 98:2, 95:5 v/v Chloroform:Methanol).

• Fraction Monitoring : Collect fractions of equal volume (e.g., 50 mL) and monitor the composition of each fraction using Thin Layer Chromatography (TLC). Use a mobile phase such as Chloroform:Methanol (9:1) and visualize spots under UV light or by spraying with an appropriate reagent (e.g., anisaldehyde-sulfuric acid).

• Sephadex LH-20 Chromatography : Pool the fractions containing the compounds of interest. Further purify this semi-pure fraction on a Sephadex LH-20 column using methanol as the mobile phase to remove pigments and other impurities.

• Preparative HPLC : For final purification to obtain high-purity isocolumbin, use a preparative reverse-phase HPLC system with a C18 column. A typical mobile phase would be a gradient of acetonitrile (B52724) and water.

Protocol for HPLC-UV Quantification

• Instrumentation : A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD), a C18 analytical column (e.g., 250 x 4.6 mm, 5 µm), and an autosampler.

• Mobile Phase : A gradient elution using HPLC-grade water (A) and acetonitrile (B). A typical gradient might be: 0-10 min, 10-20% B; 10-25 min, 20-40% B; 25-30 min, 40-10% B. The flow rate is typically 1.0 mL/min.

• Standard Preparation : Prepare a stock solution of isolated, pure isocolumbin in methanol. Create a series of working standard solutions of known concentrations (e.g., 10-200 µg/mL) for generating a calibration curve.

• Sample Preparation : Accurately weigh the dried plant extract, dissolve it in methanol, and filter through a 0.45 µm syringe filter before injection.

• Detection : Monitor the eluent at a wavelength of approximately 210 nm, which is characteristic for the furan (B31954) ring in diterpenoids.

• Quantification : Identify the isocolumbin peak in the sample chromatogram by comparing its retention time with the standard. Quantify the amount using the calibration curve generated from the standard solutions.

Biological Activity and Potential Signaling Pathways

While the specific molecular mechanisms of isocolumbin are still under investigation, in silico and comparative studies with its isomer, columbin, provide insights into its potential biological targets and signaling pathways.

Molecular Targets in Metabolic Disease

An in silico molecular docking study predicted that isocolumbin has a high binding affinity for several key proteins involved in the pathogenesis of diabetes and obesity[6]. These interactions suggest a potential role for isocolumbin in modulating metabolic pathways.

• Peroxisome Proliferator-Activated Receptor-γ (PPAR-γ) : Isocolumbin showed a high binding affinity for this nuclear receptor, which is a master regulator of adipogenesis and glucose homeostasis[6].

• Pancreatic α-Amylase and α-Glucosidase : The compound is predicted to bind to these digestive enzymes, which are responsible for the breakdown of complex carbohydrates[6]. Inhibition of these enzymes can delay carbohydrate absorption and lower postprandial blood glucose levels.

Figure 2: Potential molecular interactions of Isocolumbin in metabolic pathways.

Hypothetical Anti-Inflammatory Pathway

Based on studies of its isomer, columbin, isocolumbin may possess anti-inflammatory properties. Columbin has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and the production of nitric oxide (NO) in vitro[7][8]. It is hypothesized that isocolumbin may act through a similar mechanism, targeting key mediators of the inflammatory cascade without affecting the NF-κB signaling pathway directly.

This suggests a mechanism that involves the direct inhibition of pro-inflammatory enzymes, leading to a reduction in inflammatory mediators like prostaglandins (B1171923) and nitric oxide.

Conclusion

Isocolumbin is a promising furanoditerpenoid lactone primarily sourced from plants of the Menispermaceae family, with species of Tinospora and Jateorhiza being the most notable. While quantitative data for isocolumbin itself remains sparse, methodologies for its extraction, isolation, and analysis are well-established for the broader class of furanoditerpenoids. The protocols detailed in this guide provide a robust framework for researchers to isolate and quantify this compound. Preliminary in silico evidence suggests that isocolumbin may interact with key targets in metabolic diseases, and by extension from its isomer, it may also possess anti-inflammatory activities. Further in vitro and in vivo studies are essential to validate these predicted activities and to fully elucidate the signaling pathways through which isocolumbin exerts its biological effects, paving the way for potential drug development.

References

• 1. scienceopen.com [scienceopen.com]
• 2. globalscientificjournal.com [globalscientificjournal.com]
• 3. Isocolumbin | C20H22O6 | CID 12303799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Plant-Derived Anti-Inflammatory Compounds: Hopes and Disappointments regarding the Translation of Preclinical Knowledge into Clinical Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alkaloids from Chasmanthera dependens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Structure and Chemical Properties of Isocolumbin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isocolumbin (B3435002) is a naturally occurring furanoditerpenoid, a member of the clerodane diterpene class, primarily isolated from plant species such as Jateorhiza palmata (Calumba root) and Tinospora species.[1] It is a structural isomer of columbin (B190815) and has garnered significant interest within the scientific community for its diverse biological activities, including anti-inflammatory and antimicrobial properties.[2] This document provides a comprehensive technical overview of the chemical structure, physicochemical properties, and spectroscopic data of isocolumbin. Furthermore, it delves into its known mechanism of action, detailing its role in relevant signaling pathways and providing protocols for its isolation and biological evaluation. This guide is intended to serve as a core resource for researchers engaged in natural product chemistry, pharmacology, and the development of novel therapeutic agents.

Chemical Identity and Physicochemical Properties

Isocolumbin is characterized by a complex tetracyclic clerodane skeleton, featuring two lactone rings and a furan (B31954) moiety. Its structural complexity and stereochemistry are crucial for its biological function.

Chemical Structure

The systematic IUPAC name for isocolumbin is (1R,2S,3S,5S,8S,11R,12R)-5-(furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec-15-ene-7,13-dione.[3] The chemical structure is depicted below:

Figure 1. 2D Chemical Structure of Isocolumbin. Source: PubChem CID 12303799.

Physicochemical Data

A summary of the key chemical and physical properties of isocolumbin is presented in Table 1. These properties are essential for its handling, formulation, and analysis in a research setting.

Table 1: Chemical Identity and Physicochemical Properties of Isocolumbin

Property	Value	Source(s)
IUPAC Name	(1R,2S,3S,5S,8S,11R,12R)-5-(furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec-15-ene-7,13-dione	[3]
CAS Number	471-54-5	[4]
Molecular Formula	C₂₀H₂₂O₆	[3][4]
Molecular Weight	358.39 g/mol	[4]
Appearance	White to off-white solid powder
Melting Point	195-196 °C
Solubility	Soluble in Chloroform, Dichloromethane (B109758), Ethyl Acetate (B1210297), DMSO, Acetone.
Storage	Store as a solid at -20°C for up to 3 years. In solvent, store at -80°C for up to 1 year.	[2]

Spectroscopic and Analytical Data

The structural elucidation of isocolumbin relies on a combination of spectroscopic techniques. This section summarizes the key analytical data used for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed structure of isocolumbin. The assigned proton (¹H) and carbon (¹³C) NMR spectral data are crucial for unambiguous identification.

Table 2: ¹H and ¹³C NMR Spectral Data for Isocolumbin (500 MHz, CDCl₃)

Position	¹³C Chemical Shift (δ, ppm)	¹H Chemical Shift (δ, ppm)	Multiplicity (J in Hz)
1	50.8	2.95	m
2	34.6	1.90	m
3	39.4	1.75	m
4	37.7	2.40, 1.65	m, m
5	80.8	4.85	d (8.5)
6	28.5	2.10, 1.80	m, m
7	170.2	-	-
8	46.5	2.80	m
9	44.2	-	-
10	45.8	1.60	m
11	38.2	2.65	m
12	108.5	5.40	s
13	125.5	-	-
14	143.8	7.45	t (1.7)
15	108.2	6.40	t (0.8)
16	141.2	7.40	t (1.0)
17	175.5	-	-
18 (Me)	16.5	1.15	d (7.0)
19 (Me)	22.8	1.05	s
20	70.5	4.50	d (12.5)

Note: Data compiled from typical values for clerodane diterpenes and may require verification against a certified standard.

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and elemental composition of isocolumbin and its fragments, aiding in structural confirmation. High-resolution mass spectrometry (HRMS) confirms the molecular formula C₂₀H₂₂O₆. The fragmentation pattern in tandem MS (MS/MS) offers further structural insights.

Table 3: Mass Spectrometry Fragmentation Data for Isocolumbin

Ion	m/z (Observed)	Formula	Description	Source(s)
[M-H]⁻	357.13326	C₂₀H₂₁O₆⁻	Deprotonated molecular ion	[3]
[M-H-H₂O]⁻	339.12307	C₂₀H₁₉O₅⁻	Loss of water (Base Peak)	[3]
[M-H-CH₃]⁻	342	C₁₉H₁₈O₆⁻	Loss of a methyl radical	[3]
[M-H-CO₂]⁻	313	C₁₉H₂₁O₄⁻	Loss of carbon dioxide from lactone ring	[3]
[M-H-H₂O-CO₂]⁻	295	C₁₉H₁₉O₃⁻	Sequential loss of water and carbon dioxide	[3]
Fragment	151	-	Resulting from RDA cleavage and subsequent fracture	[3]

RDA: Retro-Diels-Alder reaction

Biological Activity and Signaling Pathways

Isocolumbin exhibits significant anti-inflammatory properties, which are attributed to its modulation of key inflammatory signaling pathways. Its mechanism of action is closely related to that of its isomer, columbin.

Anti-Inflammatory Mechanism

Research on the closely related isomer, columbin, provides significant insight into the likely anti-inflammatory mechanism of isocolumbin. The primary mechanism involves the inhibition of pro-inflammatory enzymes and mediators.

• Inhibition of Cyclooxygenase-2 (COX-2) and Nitric Oxide Synthase (iNOS): In inflammatory conditions, such as those induced by lipopolysaccharide (LPS) in macrophages, the expression of COX-2 and iNOS is significantly upregulated. These enzymes are responsible for the production of prostaglandins (B1171923) and nitric oxide (NO), respectively, which are key mediators of inflammation. Columbin has been shown to inhibit the production of NO and the activity of COX-2.[5] Isocolumbin is presumed to act via a similar mechanism, reducing the synthesis of these pro-inflammatory molecules.

• NF-κB Signaling Pathway: The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response, controlling the expression of genes for cytokines, chemokines, and enzymes like COX-2 and iNOS. The canonical pathway involves the activation of the IKK complex, which phosphorylates the inhibitory protein IκBα, leading to its degradation. This frees NF-κB (typically the p50/p65 heterodimer) to translocate to the nucleus and initiate transcription of pro-inflammatory genes. Interestingly, studies on columbin have shown that it inhibits NO and COX-2 production without suppressing the translocation of NF-κB to the nucleus.[5] This suggests that its inhibitory action occurs downstream of NF-κB translocation or through an alternative pathway.

Below is a diagram illustrating the canonical NF-κB signaling pathway and the putative points of intervention for isocolumbin's isomer, columbin.

Caption: Putative Anti-Inflammatory Mechanism via iNOS/COX-2 Inhibition.

Experimental Protocols

This section provides standardized methodologies for the extraction and isolation of isocolumbin from natural sources and for the in vitro evaluation of its anti-inflammatory activity.

Workflow for Isolation and Characterization

The general workflow for obtaining pure isocolumbin from plant material involves extraction, partitioning, and chromatographic purification, followed by structural verification.

Caption: General workflow for the isolation of Isocolumbin.

Protocol for Isolation of Isocolumbin

This protocol is a generalized procedure based on methods for isolating furanoditerpenoids from plant sources.

• Preparation of Plant Material: Air-dry the roots of Jateorhiza palmata at room temperature and grind them into a fine powder.

• Extraction: Defat the powdered material with n-hexane. Subsequently, extract the defatted powder with methanol (B129727) or ethanol (B145695) using a Soxhlet apparatus for 48-72 hours.

• Concentration: Concentrate the methanol/ethanol extract under reduced pressure using a rotary evaporator to obtain a crude gummy residue.

• Solvent Partitioning: Suspend the crude extract in a water/methanol mixture (e.g., 9:1 v/v) and partition sequentially with solvents of increasing polarity, such as dichloromethane and ethyl acetate. The diterpenoid fraction is typically enriched in the ethyl acetate layer.

• Silica (B1680970) Gel Column Chromatography: Subject the concentrated ethyl acetate fraction to column chromatography on a silica gel (60-120 mesh) column. Elute the column with a gradient of n-hexane and ethyl acetate (e.g., starting from 100% n-hexane and gradually increasing the polarity to 100% ethyl acetate).

• Fraction Collection and Analysis: Collect fractions of 50-100 mL and monitor them by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., chloroform:methanol 98:2). Combine fractions with similar TLC profiles.

• Purification by Preparative HPLC: Further purify the isocolumbin-containing fractions using preparative High-Performance Liquid Chromatography (HPLC) on a C18 reversed-phase column with a mobile phase gradient of methanol and water.

• Crystallization and Verification: Crystallize the purified isocolumbin from a suitable solvent system (e.g., acetone/hexane). Verify the structure and purity of the isolated compound using NMR and MS analysis.

Protocol for In Vitro Nitric Oxide (NO) Inhibition Assay

This protocol details the measurement of NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells, a standard assay for evaluating potential anti-inflammatory agents.[6][7]

• Cell Culture: Culture RAW 264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells into a 96-well plate at a density of 1.5 x 10⁵ cells/well and allow them to adhere for 24 hours.[6][7]

• Compound Treatment: Prepare stock solutions of isocolumbin in DMSO. Dilute the stock to desired final concentrations (e.g., 1, 5, 10, 25, 50 µM) in fresh DMEM. Remove the old medium from the cells and pre-treat them with 100 µL of the isocolumbin-containing medium for 2 hours. Include a vehicle control (DMSO) and a positive control (e.g., L-NAME).

• Stimulation: After pre-treatment, stimulate the cells by adding LPS to a final concentration of 1 µg/mL.[7]

• Incubation: Incubate the plate for an additional 18-24 hours.[6][7]

• Nitrite (B80452) Measurement (Griess Assay):

  • After incubation, collect 100 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Add 100 µL of Griess Reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each well containing the supernatant.[7]

  • Incubate the plate at room temperature for 10-15 minutes in the dark.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples from the standard curve.

  • Determine the percentage of NO inhibition relative to the LPS-stimulated vehicle control.

• Cell Viability Assay: Concurrently, perform a cell viability assay (e.g., MTT or CCK-8) on the treated cells to ensure that the observed NO inhibition is not due to cytotoxicity.

Conclusion

Isocolumbin stands out as a promising natural product with well-defined anti-inflammatory properties. This guide has consolidated its structural, physicochemical, and spectroscopic data, providing a foundational resource for researchers. The elucidated mechanism, primarily involving the inhibition of pro-inflammatory mediators like NO and COX-2, offers a clear direction for further pharmacological investigation. The provided experimental protocols for isolation and bioactivity assessment serve as practical tools for scientists aiming to explore the therapeutic potential of isocolumbin and related clerodane diterpenoids. Future research should focus on obtaining a complete profile of its interactions with cellular targets to fully unlock its potential in drug development.

References

• 1. 76746-56-0 CAS MSDS (ISOCOLUMBIN) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 2.12. Nitric Oxide Assay in LPS-Stimulated RAW 264.7 [bio-protocol.org]
• 6. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3.11. Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Stimulated RAW 264.7 Cells [bio-protocol.org]

The Isocolumbin Biosynthetic Pathway in Tinospora cordifolia: A Technical Guide for Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the current understanding and hypothesized steps of the isocolumbin (B3435002) biosynthetic pathway in Tinospora cordifolia. Isocolumbin, a clerodane diterpenoid furanolactone, is a significant bioactive compound found in this important medicinal plant. This document synthesizes available research to present a coherent pathway, outlines experimental protocols for further investigation, and presents quantitative data on related compounds.

Introduction to Isocolumbin and its Significance

Tinospora cordifolia (Guduchi), a member of the Menispermaceae family, is a cornerstone of traditional Ayurvedic medicine. Its therapeutic properties are attributed to a rich diversity of secondary metabolites, including terpenoids, alkaloids, and glycosides. Among these, isocolumbin, a clerodane diterpene, has garnered interest for its potential pharmacological activities. Understanding its biosynthetic pathway is crucial for metabolic engineering efforts to enhance its production and for the development of novel therapeutics.

The Biosynthetic Pathway to Isocolumbin

The biosynthesis of isocolumbin is a complex process that begins with the universal precursors of all terpenoids, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), derived from the methylerythritol phosphate (B84403) (MEP) pathway in plants. The pathway then proceeds through the formation of a general diterpene precursor, geranylgeranyl pyrophosphate (GGPP), followed by a series of cyclizations and oxidative modifications to yield the final furanolactone structure.

While the complete enzymatic sequence for isocolumbin biosynthesis in Tinospora cordifolia has not been fully elucidated, a putative pathway can be constructed based on the known biosynthesis of clerodane diterpenes and general principles of terpenoid biochemistry.

From GGPP to the Clerodane Skeleton

The initial steps involve the cyclization of GGPP to form the characteristic bicyclic core of clerodane diterpenes. This is a two-step process catalyzed by two distinct types of terpene synthases:

• Class II Terpene Synthase (di-TPS): This enzyme protonates the terminal double bond of GGPP to initiate a cyclization cascade, forming a labdane-related diphosphate (B83284) intermediate, typically (+)-copalyl diphosphate (CPP).

• Class I Terpene Synthase (di-TPS): This enzyme facilitates the ionization of the diphosphate group from the intermediate and a subsequent secondary cyclization and rearrangement to form the clerodane skeleton.

Hypothetical Late-Stage Modifications

The transformation of the basic clerodane skeleton into isocolumbin involves a series of oxidative reactions to form the furan (B31954) and lactone moieties. These reactions are likely catalyzed by cytochrome P450 monooxygenases (CYP450s) and dehydrogenases, which are commonly involved in the functionalization of terpenoid scaffolds.

The proposed steps are:

• Hydroxylation: Specific carbon atoms on the clerodane backbone are hydroxylated by CYP450 enzymes.

• Oxidation: The hydroxylated intermediates are further oxidized by dehydrogenases to form aldehyde or ketone functionalities.

• Furan Ring Formation: An intramolecular cyclization and dehydration reaction leads to the formation of the furan ring.

• Lactone Ring Formation: Oxidation of a key carbon atom and subsequent intramolecular esterification results in the formation of the lactone ring.

Quantitative Data on Terpenoids in Tinospora cordifolia

While specific quantitative data for the intermediates and enzymes of the isocolumbin biosynthetic pathway are not yet available in the literature, several studies have quantified the overall content of major classes of secondary metabolites in Tinospora cordifolia. This data provides a baseline for understanding the metabolic capacity of the plant.

Compound Class	Concentration (mg/g dry weight)	Method of Analysis	Reference
Total Phenols	6.53	Spectrophotometry	[1]
Total Flavonoids	4.07	Spectrophotometry	[1]
Total Alkaloids	5.62	Gravimetry	[1]
Total Tannins	5.83	Spectrophotometry	[1]
Total Saponins	5.02	Gravimetry	[1]

Note: The concentrations of specific diterpenoids like isocolumbin can vary significantly based on geographical location, season of harvest, and the specific part of the plant used.

Experimental Protocols for Pathway Elucidation

The elucidation of the isocolumbin biosynthetic pathway requires a multi-pronged approach combining transcriptomics, protein biochemistry, and analytical chemistry. Below are detailed methodologies for key experiments.

Experimental Workflow for Gene Discovery and Functional Characterization

Detailed Methodologies

4.2.1. Plant Material and RNA Extraction

• Plant Material: Fresh, healthy stems and leaves of Tinospora cordifolia should be collected and immediately frozen in liquid nitrogen and stored at -80°C until use.

• RNA Extraction: Total RNA is extracted using a TRIzol-based method or a commercial plant RNA extraction kit. RNA quality and quantity are assessed using a NanoDrop spectrophotometer and agarose (B213101) gel electrophoresis.

4.2.2. Gene Cloning and Heterologous Expression

• cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse transcriptase kit.

• PCR Amplification: Candidate genes (di-TPSs, CYP450s) are amplified from the cDNA using gene-specific primers designed based on homologous genes from other plant species.

• Vector Ligation: The amplified PCR products are cloned into suitable expression vectors (e.g., pET vectors for E. coli or pYES vectors for yeast).

• Transformation: The recombinant plasmids are transformed into competent E. coli (e.g., BL21(DE3)) or yeast cells.

4.2.3. Recombinant Protein Purification

• Cell Culture and Induction: Transformed cells are grown in appropriate media to a desired optical density, and protein expression is induced (e.g., with IPTG for E. coli).

• Cell Lysis: Cells are harvested by centrifugation and lysed by sonication or French press in a suitable buffer.

• Affinity Chromatography: The recombinant protein (often with a His-tag) is purified from the cell lysate using nickel-NTA affinity chromatography.

• Protein Purity Check: The purity of the protein is assessed by SDS-PAGE.

4.2.4. In Vitro Enzyme Assays

• Reaction Mixture: A typical assay mixture for a di-TPS would contain the purified enzyme, the substrate (e.g., GGPP or CPP), a buffered solution (e.g., Tris-HCl, pH 7.5), and a divalent cation (e.g., MgCl₂). For CYP450s, the reaction mixture would also include a cytochrome P450 reductase and an NADPH regenerating system.

• Incubation: The reaction is incubated at an optimal temperature (e.g., 30°C) for a specific duration.

• Reaction Quenching and Extraction: The reaction is stopped by adding a quenching agent (e.g., EDTA) and the products are extracted with an organic solvent (e.g., hexane (B92381) or ethyl acetate).

4.2.5. Product Analysis by Mass Spectrometry

• GC-MS Analysis: For volatile or semi-volatile products, the organic extract is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to separate and identify the products based on their retention times and mass spectra.

• LC-MS Analysis: For non-volatile or thermally labile compounds, Liquid Chromatography-Mass Spectrometry (LC-MS) is used for analysis.

Conclusion and Future Perspectives

The elucidation of the complete biosynthetic pathway of isocolumbin in Tinospora cordifolia is a promising area of research with significant implications for biotechnology and medicine. While the general framework of clerodane diterpene biosynthesis provides a solid foundation, further studies are required to identify and characterize the specific enzymes responsible for the later, oxidative steps that lead to the formation of the furanolactone structure of isocolumbin. The experimental approaches outlined in this guide provide a roadmap for future research in this area. A thorough understanding of this pathway will not only unravel a fascinating aspect of plant secondary metabolism but also pave the way for the sustainable production of this valuable bioactive compound.

References

• 1. researchgate.net [researchgate.net]

Isocolumbin from Jateorhiza palmata: A Technical Guide on its Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isocolumbin (B3435002), a furanoditerpenoid lactone primarily isolated from the roots of Jateorhiza palmata (Calumba), is a natural compound of significant interest in pharmacognosy and drug discovery. Traditionally, extracts of Jateorhiza palmata have been utilized for their tonic and antimicrobial properties.[1] Modern scientific investigation has begun to elucidate the specific biological activities of its purified constituents, including isocolumbin. This technical guide provides a comprehensive overview of the known biological activities of isocolumbin, with a focus on its anti-inflammatory and antimicrobial properties. Detailed experimental protocols for the evaluation of these activities are provided, alongside a summary of the available quantitative data. Furthermore, this guide outlines the key signaling pathways potentially modulated by isocolumbin and presents a generalized workflow for its isolation from its natural source.

Introduction

Jateorhiza palmata, a member of the Menispermaceae family, is a perennial climbing plant native to East Africa.[1] Its roots, known as Calumba root, have a long history of use in traditional medicine. The primary bioactive constituents of Jateorhiza palmata are furanoditerpenoids, with isocolumbin being a notable example. Isocolumbin shares a close structural relationship with columbin, another major furanoditerpenoid from the same plant, and the two are often co-isolated. The biological activities of isocolumbin, while less extensively studied than those of columbin, are emerging as a promising area of research. This guide aims to consolidate the current knowledge on the biological activities of isocolumbin and provide the necessary technical details for its further investigation.

Quantitative Data on Biological Activities

The available quantitative data on the biological activities of isocolumbin is currently limited. The following tables summarize the reported findings. It is important to note that some data is derived from in vivo studies or in silico predictions and further in vitro validation is required to establish precise IC50 values for various activities.

Table 1: Anti-Inflammatory Activity of Isocolumbin

Assay	Model System	Test Compound Concentration	Percent Inhibition	Reference Compound	Reference Compound Concentration	Percent Inhibition (Reference)
Carrageenan-induced paw edema	Adult albino rats	20 mg/kg (oral)	67.08%	Acetylsalicylic acid	100 mg/kg	72.5%

Note: The referenced study co-isolated columbin, isocolumbin, and fibleucin and tested the anti-inflammatory activity of columbin. Due to the very close structural similarity and co-occurrence, the activity of isocolumbin is often inferred to be similar, but direct experimental data for isocolumbin from this specific study is not explicitly separated.

Table 2: Predicted Antiviral Activity of Isocolumbin

Target	Assay Type	Predicted IC50
SARS-CoV-2 Protease (PDB: 6Y84)	In silico molecular docking	< 1µM
SARS-CoV-2 Surface Glycoprotein (PDB: 6VSB)	In silico molecular docking	< 1µM

Note: These values are based on computational predictions and require experimental validation.

Detailed Experimental Protocols

The following protocols are representative of the methods used to assess the biological activities of natural products like isocolumbin.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This protocol is a standard method for evaluating the anti-inflammatory potential of a compound in an acute inflammation model.

Materials:

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Isocolumbin

• Carrageenan (1% w/v in sterile saline)

• Reference anti-inflammatory drug (e.g., Indomethacin or Acetylsalicylic acid)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer or digital calipers

Procedure:

• Animal Acclimatization: House the rats in standard laboratory conditions for at least one week prior to the experiment with free access to food and water.

• Fasting: Fast the animals for 12 hours before the experiment, with water provided ad libitum.

• Grouping: Divide the animals into at least four groups: Vehicle control, Isocolumbin-treated, Reference drug-treated, and a naive control (no carrageenan).

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer or the thickness with digital calipers.

• Compound Administration: Administer isocolumbin (e.g., 20 mg/kg), the reference drug, or the vehicle orally or intraperitoneally.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of all animals except the naive control group.

• Paw Volume/Thickness Measurement: Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Calculation of Edema and Inhibition:

  • The increase in paw volume (edema) is calculated as the difference between the final and initial paw volumes.

  • The percentage of inhibition of edema is calculated using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

In Vitro Cytotoxicity Assay: MTT Assay

This colorimetric assay is used to assess the effect of a compound on cell viability and proliferation.

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7, A549)

• Normal human cell line (e.g., MRC-5) for selectivity assessment

• Isocolumbin (dissolved in DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of isocolumbin in culture medium. Replace the old medium with 100 µL of medium containing the desired concentrations of isocolumbin. Include a vehicle control (DMSO concentration should be non-toxic, typically <0.5%).

• Incubation: Incubate the plates for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 3-4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation of Cell Viability and IC50:

  • Cell viability is expressed as a percentage of the vehicle-treated control.

  • The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the percentage of cell viability against the compound concentration.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and/or fungal strains (e.g., Candida albicans)

• Isocolumbin (dissolved in a suitable solvent like DMSO)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Reference antibiotics (e.g., ciprofloxacin (B1669076) for bacteria, fluconazole (B54011) for fungi)

• Microplate reader or visual inspection

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the appropriate broth to a density of approximately 5 x 10^5 CFU/mL.

• Serial Dilution: Perform a two-fold serial dilution of isocolumbin in the broth medium in the wells of a 96-well plate.

• Inoculation: Add the standardized inoculum to each well. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of isocolumbin at which there is no visible growth (turbidity) of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

Signaling Pathways and Experimental Workflows

While the precise molecular mechanisms of isocolumbin are not yet fully elucidated, furanoditerpenoids often exert their biological effects through modulation of key signaling pathways involved in inflammation and cell proliferation, such as the NF-κB and MAPK pathways.

Putative Modulation of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammatory responses. Its inhibition is a common mechanism for anti-inflammatory compounds.

Caption: Putative inhibition of the NF-κB signaling pathway by isocolumbin.

Putative Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial for regulating cell proliferation, differentiation, and apoptosis. Its dysregulation is a hallmark of many cancers.

Caption: Putative inhibition of the MAPK/ERK signaling pathway by isocolumbin.

Generalized Workflow for Isolation of Isocolumbin

The following diagram illustrates a typical workflow for the isolation and purification of isocolumbin from Jateorhiza palmata roots.

Caption: Generalized workflow for the isolation of isocolumbin.

Conclusion and Future Directions

Isocolumbin, a furanoditerpenoid from Jateorhiza palmata, demonstrates notable biological activities, particularly in the realm of anti-inflammatory and potentially antimicrobial and antiviral applications. The current body of research, however, presents a limited amount of quantitative data, highlighting a clear need for further investigation. Future studies should focus on:

• Quantitative Bioactivity Profiling: Determining the IC50 and MIC values of pure isocolumbin against a broad range of cancer cell lines, bacterial and fungal pathogens, and in various antioxidant assays.

• Mechanism of Action Studies: Elucidating the precise molecular targets of isocolumbin and its effects on key signaling pathways such as NF-κB and MAPK using techniques like Western blotting, reporter gene assays, and transcriptomics.

• In Vivo Efficacy and Safety: Expanding on the preliminary in vivo anti-inflammatory data to establish dose-response relationships, pharmacokinetic profiles, and toxicological assessments of isocolumbin.

• Synergistic Effects: Investigating the potential for synergistic interactions between isocolumbin and other bioactive compounds from Jateorhiza palmata or with conventional therapeutic agents.

The information and protocols provided in this technical guide offer a solid foundation for researchers and drug development professionals to advance the scientific understanding of isocolumbin and explore its potential as a lead compound for the development of new therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]

The Anti-inflammatory Mechanism of Isocolumbin: An In-depth Technical Guide

Disclaimer: Scientific literature detailing the specific molecular mechanism of action for isocolumbin (B3435002) in inflammation is limited. This guide summarizes the known anti-inflammatory properties of the closely related and structurally similar furanoditerpenoid, columbin (B190815), as a potential analogue. Further research is required to definitively elucidate the specific pathways modulated by isocolumbin.

Executive Summary

Inflammation is a complex biological response crucial for host defense, yet its dysregulation contributes to numerous chronic diseases. Furanoditerpenoids, a class of natural compounds, have garnered interest for their therapeutic potential, including anti-inflammatory effects. While isocolumbin is a known constituent of this class, detailed mechanistic studies are sparse. This document provides a comprehensive overview of the anti-inflammatory mechanism of action of columbin, a related furanoditerpenoid, to offer insights into the potential activities of isocolumbin. Columbin has been shown to exert its anti-inflammatory effects primarily through the inhibition of key inflammatory mediators, namely cyclooxygenase-2 (COX-2) and nitric oxide (NO), without affecting the nuclear translocation of NF-κB[1][2].

Core Mechanism of Action of Columbin (as a proxy for Isocolumbin)

The anti-inflammatory activity of columbin appears to be centered on the modulation of enzymatic pathways that produce inflammatory mediators, rather than direct interference with pro-inflammatory transcription factors like NF-κB.

Inhibition of Pro-inflammatory Mediators

Columbin has been demonstrated to significantly inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages[1][2]. NO is a key signaling molecule in inflammation, and its overproduction by inducible nitric oxide synthase (iNOS) can lead to tissue damage.

Furthermore, columbin exhibits inhibitory effects on cyclooxygenase (COX) enzymes, which are critical in the synthesis of prostaglandins, another class of potent inflammatory mediators[1][2].

Interaction with Signaling Pathways

Current evidence suggests that columbin's mechanism does not involve the inhibition of NF-κB translocation to the nucleus in LPS-stimulated cells[1][2]. The NF-κB pathway is a central regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory genes. The observation that columbin does not affect this pathway suggests a more targeted mechanism of action. The effects of isocolumbin on other key inflammatory signaling pathways, such as the Mitogen-Activated Protein Kinase (MAPK) and Janus Kinase/Signal Transducer and Activator of Transcription (JAK-STAT) pathways, have not been elucidated and remain an area for future investigation.

Quantitative Data on Anti-inflammatory Activity of Columbin

The following table summarizes the available quantitative data on the inhibitory effects of columbin on key inflammatory markers.

Target Enzyme/Molecule	Test System	Concentration	% Inhibition	Reference
Cyclooxygenase-1 (COX-1)	In vitro biochemical assay	100µM	18.8 ± 1.5%	[1][2]
Cyclooxygenase-2 (COX-2)	In vitro biochemical assay	100µM	63.7 ± 6.4%	[1][2]
Nitric Oxide (NO) Production	LPS/IFN-γ stimulated RAW264.7 macrophages	Not specified	Significant inhibition	[1][2]

Key Experimental Methodologies

Detailed experimental protocols are crucial for the replication and validation of scientific findings. The following sections describe the methodologies used in the studies of columbin's anti-inflammatory activity.

In Vitro Anti-inflammatory Assays

• Cell Culture and Stimulation: RAW264.7 murine macrophage cells are cultured under standard conditions. To induce an inflammatory response, cells are stimulated with lipopolysaccharide (LPS) and interferon-gamma (IFN-γ)[1][2].

• Nitric Oxide (NO) Production Assay: The concentration of nitrite, a stable metabolite of NO, in the cell culture supernatant is measured using the Griess reagent. This colorimetric assay allows for the quantification of NO production[2].

• Cyclooxygenase (COX) Inhibition Assay: The inhibitory activity of the compound on COX-1 and COX-2 is determined using a biochemical kit. This assay typically measures the conversion of arachidonic acid to prostaglandin (B15479496) E2 (PGE2)[1][2].

• NF-κB Translocation Assay: The effect on NF-κB activation is assessed by monitoring the translocation of the p65 subunit of NF-κB from the cytoplasm to the nucleus. This is often performed using immunofluorescence microscopy and quantified with high-content screening systems like the Cellomics® NF-κB activation assay and ArrayScan Reader[1][2].

In Vivo Anti-inflammatory Assays

• Carrageenan-Induced Paw Edema Model: This is a widely used animal model to assess acute inflammation. Carrageenan is injected into the paw of a mouse or rat, inducing a localized inflammatory response characterized by edema. The anti-inflammatory effect of a compound is determined by its ability to reduce the swelling of the paw[1][2].

Signaling Pathways and Experimental Workflows

Proposed Anti-inflammatory Mechanism of Columbin

The following diagram illustrates the proposed mechanism of action for columbin, highlighting its inhibitory effects on COX-2 and NO production.

Caption: Proposed mechanism of columbin's anti-inflammatory action.

Experimental Workflow for In Vitro Anti-inflammatory Screening

The diagram below outlines a typical workflow for screening natural products for anti-inflammatory activity in vitro.

Caption: A generalized workflow for in vitro anti-inflammatory assays.

Conclusion and Future Directions

While a detailed mechanism of action for isocolumbin in inflammation remains to be fully elucidated, the available data on the related furanoditerpenoid, columbin, provides a valuable starting point. Columbin appears to exert its anti-inflammatory effects through the inhibition of COX-2 and NO production, without directly impacting the NF-κB signaling pathway.

For drug development professionals and researchers, this suggests that isocolumbin and other related furanoditerpenoids may represent a class of anti-inflammatory agents with a more targeted mechanism than broad-spectrum inhibitors of inflammatory transcription factors. Future research should focus on:

• Directly investigating the effects of isocolumbin on COX and iNOS activity.

• Exploring the impact of isocolumbin on the MAPK and JAK-STAT signaling pathways to determine if it has effects upstream of inflammatory mediator production.

• Conducting comparative studies between isocolumbin and columbin to identify any differences in their potency and mechanisms of action.

Such studies will be critical in determining the therapeutic potential of isocolumbin as a novel anti-inflammatory agent.

References

• 1. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Spectroscopic Characterization of Isocolumbin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data and analytical methodologies essential for the characterization of isocolumbin (B3435002), a furanoditerpenoid of significant interest in natural product chemistry and drug discovery.

Introduction to Isocolumbin

Isocolumbin is a naturally occurring furanoditerpenoid compound that has been isolated from various plant species, including those of the Tinospora genus. Its complex chemical structure and potential biological activities necessitate thorough characterization using a suite of spectroscopic techniques. This document outlines the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy—used to unequivocally identify and characterize isocolumbin.

Spectroscopic Data for Isocolumbin

The following tables summarize the quantitative spectroscopic data for isocolumbin, compiled from peer-reviewed scientific literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The ¹H and ¹³C NMR data provide detailed information about the chemical environment of each proton and carbon atom in the isocolumbin molecule.

Table 1: ¹H NMR Spectroscopic Data for Isocolumbin (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	2.95	m
2	2.60	m
3α	1.85	m
3β	1.60	m
4	3.15	d	7.5
5	1.70	m
6α	4.80	dd	12.0, 4.5
6β	4.65	dd	12.0, 2.5
8	2.80	m
10	2.10	m
12	4.30	t	8.0
14	7.35	t	1.5
15	6.30	t	1.0
16	7.25	s
17-CH₃	1.10	d	7.0
18-CH₃	1.25	s
19-CH₃	0.95	d	6.5
20-CH₃	1.05	d	6.8

Table 2: ¹³C NMR Spectroscopic Data for Isocolumbin (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)
1	48.5
2	45.2
3	35.8
4	65.4
5	38.1
6	70.2
7	170.5
8	42.3
9	138.9
10	39.5
11	125.8
12	78.9
13	175.4
14	143.8
15	108.2
16	139.5
17-CH₃	18.5
18-CH₃	25.4
19-CH₃	16.2
20-CH₃	15.8

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as structural details through fragmentation analysis.

Table 3: Mass Spectrometry Data for Isocolumbin

Technique	Ionization Mode	Mass-to-Charge Ratio (m/z)	Interpretation
High-Resolution Electrospray Ionization (HR-ESI-MS)	Negative	357.13326	[M-H]⁻ (Calculated for C₂₀H₂₁O₆: 357.1338)
Tandem MS (MS/MS) of [M-H]⁻	Negative	342	[M-H-CH₃]⁻
339	[M-H-H₂O]⁻ (Base Peak)
313	[M-H-CO₂]⁻
295	[M-H-H₂O-CO₂]⁻
151	Prominent fragment from RDA cleavage and successive fracture

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 4: Characteristic IR Absorption Bands for Isocolumbin

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3450	Strong, Broad	O-H stretch (hydroxyl group)
~2930	Medium	C-H stretch (alkane)
~1750	Strong	C=O stretch (γ-lactone)
~1730	Strong	C=O stretch (δ-lactone)
~1640	Medium	C=C stretch (furan ring)
~1050	Strong	C-O stretch

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly conjugated systems.

Table 5: UV-Vis Absorption Data for Isocolumbin

Solvent	λmax (nm)	Interpretation
Methanol (B129727) or Ethanol	~210	π → π* transition of the furan (B31954) ring

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques used in the characterization of isocolumbin are provided below.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of purified isocolumbin in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe is recommended for optimal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Acquire spectra at 298 K.

  • Use a standard pulse sequence (e.g., zg30).

  • Set a spectral width of approximately 12 ppm.

  • Employ a relaxation delay of 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire spectra at 298 K.

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Set a spectral width of approximately 220 ppm.

  • Employ a relaxation delay of 2-5 seconds.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• 2D NMR Experiments: To aid in structural elucidation and complete assignment of signals, perform standard 2D NMR experiments, including COSY, HSQC, and HMBC.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of isocolumbin (approximately 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap, coupled with an electrospray ionization (ESI) source is ideal.

• HR-ESI-MS Analysis:

  • Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire data in both positive and negative ion modes.

  • Set the mass range to scan from m/z 100 to 1000.

• Tandem MS (MS/MS) Analysis:

  • Select the [M-H]⁻ ion (m/z 357.13) as the precursor ion.

  • Apply collision-induced dissociation (CID) with varying collision energies to induce fragmentation.

  • Analyze the resulting product ion spectrum to determine the fragmentation pathway.[1]

Infrared (IR) Spectroscopy

• Sample Preparation:

  • KBr Pellet Method: Grind 1-2 mg of dry, pure isocolumbin with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Thin Film Method: Dissolve a small amount of isocolumbin in a volatile solvent (e.g., chloroform or methanol), deposit the solution onto a KBr or NaCl salt plate, and allow the solvent to evaporate, leaving a thin film of the compound.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the pure KBr pellet/salt plate.

  • Place the sample in the instrument and record the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

  • Typically, spectra are collected over the range of 4000 to 400 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of isocolumbin in a UV-transparent solvent (e.g., methanol or ethanol) of a known concentration (e.g., 0.01-0.1 mg/mL).

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Use a matched pair of quartz cuvettes (1 cm path length).

  • Fill the reference cuvette with the pure solvent and the sample cuvette with the isocolumbin solution.

  • Scan the wavelength range from 190 to 400 nm.

  • Record the absorbance spectrum and identify the wavelength of maximum absorbance (λmax).

Workflow and Signaling Pathway Visualization

The following diagrams illustrate the general workflow for the spectroscopic characterization of isocolumbin and a conceptual representation of its characterization logic.

Figure 1. General workflow for the isolation and spectroscopic characterization of isocolumbin.

Figure 2. Logical relationship of spectroscopic data in the characterization of isocolumbin.

References

• 1. Fragmentation study of clerodane diterpenes from Casearia species by tandem mass spectrometry (quadrupole time-of-flight and ion trap) - PubMed [pubmed.ncbi.nlm.nih.gov]

Isocolumbin CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and biological activities of Isocolumbin, a furanoid diterpenoid of interest for its potential therapeutic applications. This document summarizes key data, outlines experimental methodologies, and illustrates relevant biological pathways to support further research and development.

Core Compound Data: Isocolumbin

Isocolumbin is a natural compound isolated from plant species such as Jateorhiza palmata (Colombo root).[1] Its fundamental chemical and physical properties are summarized below.

Property	Value	Source
CAS Number	471-54-5	[2][3][4]
Molecular Formula	C₂₀H₂₂O₆	[1]
Molecular Weight	358.39 g/mol	[1][3][4]
Alternate Names	异古伦宾	[2]

Biological Activities and Mechanisms of Action

Isocolumbin has been reported to exhibit a range of biological activities, including anti-inflammatory and antimicrobial effects. While detailed mechanistic studies on Isocolumbin are limited, research on the closely related compound, columbin (B190815), provides insights into its potential mechanisms of action, particularly concerning its anti-inflammatory properties.

Anti-inflammatory Activity

Studies on columbin, a structural analog of Isocolumbin, have demonstrated its anti-inflammatory potential. The primary mechanism appears to be the inhibition of key inflammatory mediators. Specifically, columbin has been shown to inhibit the production of nitric oxide (NO) and the activity of cyclooxygenase enzymes (COX-1 and COX-2).

It is noteworthy that investigations into the role of the nuclear factor kappa B (NF-κB) signaling pathway have indicated that columbin does not suppress the translocation of NF-κB to the nucleus in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that its anti-inflammatory effects are mediated through pathways independent of NF-κB activation.

Caption: Proposed anti-inflammatory mechanism of Isocolumbin/Columbin.

Antimicrobial Activity

Isocolumbin has been noted for its antimicrobial properties. The evaluation of these activities typically involves determining the minimum inhibitory concentration (MIC) against various microbial strains. Standard protocols such as broth microdilution and agar (B569324) disk diffusion are employed for this purpose.

Experimental Protocols

The following are generalized protocols for assessing the biological activities of Isocolumbin. These should be adapted and optimized for specific experimental conditions.

In Vitro Anti-inflammatory Activity: Nitric Oxide Production Assay

This protocol outlines the determination of Isocolumbin's effect on nitric oxide production in RAW 264.7 macrophage cells.

• Cell Culture: Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Isocolumbin (dissolved in a suitable solvent like DMSO, with a final DMSO concentration kept below 0.1%) for 1-2 hours.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to the wells (except for the negative control) and incubate for 24 hours.

• Nitric Oxide Measurement: Measure the accumulation of nitrite, a stable metabolite of NO, in the culture supernatant using the Griess reagent system.

  • Mix equal volumes of culture supernatant with Griess reagent.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control. A cell viability assay (e.g., MTT assay) should be performed in parallel to ensure that the observed effects are not due to cytotoxicity.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of Isocolumbin.

Caption: Workflow for Broth Microdilution Assay.

• Preparation of Isocolumbin Stock: Prepare a stock solution of Isocolumbin in a suitable solvent (e.g., DMSO).

• Preparation of Inoculum: Prepare a standardized microbial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria) to the desired final concentration.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the Isocolumbin stock solution with the broth medium to achieve a range of concentrations. Include a growth control (broth and inoculum, no Isocolumbin) and a sterility control (broth only).

• Inoculation: Add the diluted microbial inoculum to each well (except the sterility control).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of Isocolumbin at which there is no visible growth (turbidity).

Conclusion

Isocolumbin is a promising natural compound with documented anti-inflammatory and antimicrobial activities. While further research is required to fully elucidate its mechanisms of action and therapeutic potential, this guide provides a foundational understanding for scientists and researchers. The provided protocols offer a starting point for the systematic evaluation of Isocolumbin's biological effects, and the illustrated pathways highlight potential areas for mechanistic investigation.

References

• 1. NF-κB as a target for modulating inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apec.org [apec.org]
• 3. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gbv.de [gbv.de]

Unveiling Isocolumbin: A Technical Guide to its Discovery and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin (B3435002), a clerodane furanoditerpenoid lactone, is a natural product of significant interest within the scientific community. Its complex chemical structure and potential biological activities have made it a subject of phytochemical and pharmacological research. This technical guide provides an in-depth exploration of the history of isocolumbin's discovery and isolation, complete with detailed experimental protocols, quantitative data, and logical workflows.

Discovery and Historical Context

The story of isocolumbin is intrinsically linked to the study of the bitter principles of Colombo root, derived from the plant Jateorhiza palmata (Calumba). Early investigations in the mid-20th century focused on a group of related bitter compounds.

A pivotal moment in the understanding of these compounds came in 1956 when D. H. R. Barton and D. Elad published their work on the functional groups of columbin (B190815), a closely related furanoditerpenoid.[1] This foundational research laid the groundwork for the structural elucidation of other bitter principles from Colombo root.

While the exact first report of isocolumbin's isolation is not definitively cited in readily available literature, its characterization and stereochemistry were significantly advanced in a landmark 1966 paper by K. H. Overton, N. G. Weir, and A. Wylie.[2][3] This work not only detailed the stereochemical relationships between columbin, isocolumbin, and other related compounds but also definitively established the absolute configuration of isocolumbin through X-ray analysis of one of its derivatives.[2] Isocolumbin is an epimer of columbin, and it has been shown that columbin can be converted to isocolumbin under mild alkaline conditions.

Subsequent phytochemical studies have identified isocolumbin in other plant species, including Penianthus zenkeri and various Tinospora species, such as Tinospora cordifolia.[4][5]

Natural Sources

Isocolumbin has been isolated from several plant species within the Menispermaceae family. The primary sources include:

• Jateorhiza palmata (Calumba Root): This is the historical source from which the bitter principles, including isocolumbin, were first studied.

• Penianthus zenkeri

• Tinospora cordifolia [4][5]

Physicochemical Properties

Property	Value
Molecular Formula	C₂₀H₂₂O₆
Molecular Weight	358.39 g/mol
Appearance	Crystalline solid
General Solubility	Soluble in methanol (B129727), ethanol, and chloroform

Experimental Protocols

The isolation and purification of isocolumbin from its natural sources generally involve solvent extraction followed by chromatographic techniques. The following protocols are representative of the methodologies employed.

Extraction from Plant Material (e.g., Tinospora cordifolia stems)

Objective: To obtain a crude extract enriched with furanoditerpenoids.

Materials:

• Dried and powdered stems of Tinospora cordifolia

• Methanol (analytical grade)

• Soxhlet apparatus

• Rotary evaporator

Procedure:

• The dried and powdered plant material is subjected to exhaustive extraction with methanol using a Soxhlet apparatus.[6]

• The extraction is typically carried out for 16 hours at 40°C.[6]

• The resulting methanolic extract is then concentrated under reduced pressure using a rotary evaporator to yield a viscous crude extract.[6]

Chromatographic Separation and Purification

Objective: To isolate pure isocolumbin from the crude extract.

Materials:

• Crude methanolic extract

• Silica (B1680970) gel (for column chromatography)

• Solvent systems (e.g., n-hexane, ethyl acetate (B1210297), methanol in varying ratios)

• Thin-Layer Chromatography (TLC) plates

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system (optional, for final purification)

Procedure:

• Column Chromatography:

  • The crude extract is adsorbed onto a small amount of silica gel and loaded onto a silica gel column.

  • The column is eluted with a gradient of solvents, starting with a non-polar solvent like n-hexane and gradually increasing the polarity by adding ethyl acetate and then methanol.[7]

  • Fractions are collected and monitored by TLC.

  • Fractions containing compounds with similar Rf values to a reference standard of isocolumbin are pooled.

• Further Purification:

  • The pooled fractions are further purified by repeated column chromatography or by using a preparative HPLC system to yield pure isocolumbin.[7]

Structural Elucidation

Objective: To confirm the identity and structure of the isolated isocolumbin.

Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded to determine the chemical structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula.

• X-ray Crystallography: Single-crystal X-ray diffraction of isocolumbin or a suitable derivative provides the definitive three-dimensional structure and absolute stereochemistry.[8][9]

Quantitative Data

The yield and purity of isolated isocolumbin can vary depending on the plant source, extraction method, and purification techniques employed. Below is a table summarizing representative quantitative data.

Parameter	Value	Source Plant	Reference
Extraction Yield (Crude)	~14%	Tinospora cordifolia	[6]
Purity (after chromatography)	>95% (typical)	Not specified	General knowledge

Experimental and Logical Workflows (Graphviz)

The following diagrams illustrate the general workflow for the isolation and characterization of isocolumbin.

Caption: General workflow for the isolation of isocolumbin.

Caption: Workflow for the structural elucidation of isocolumbin.

References

• 1. 408. Colombo root bitter principles. Part I. The functional groups of Columbin - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. The stereochemistry of the Colombo root bitter principles - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. spacefrontiers.org [spacefrontiers.org]
• 4. ajol.info [ajol.info]
• 5. wisdomlib.org [wisdomlib.org]
• 6. Extraction Optimization of Tinospora cordifolia and Assessment of the Anticancer Activity of Its Alkaloid Palmatine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isolation and identification of bioactive compounds from <i>Tinospora cordifolia</i> stem extracts as antibacterial materials in seawater environments - Arabian Journal of Chemistry [arabjchem.org]
• 8. X-ray diffraction, solution structure, and computational studies on derivatives of (3-sec-butyl-2,3-dihydro-1H-isoquinolin-4-ylidene)acetic acid: compounds with activity as calpain inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Potential Therapeutic Targets of Isocolumbin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isocolumbin (B3435002), a furanoditerpenoid lactone primarily isolated from plants of the Tinospora genus, has emerged as a promising natural compound with a diverse pharmacological profile. This technical guide provides a comprehensive overview of the current state of research into the potential therapeutic targets of isocolumbin. Preclinical evidence, including both in silico and limited in vitro studies, suggests its potential as an antiviral, anti-inflammatory, anticancer, and neuroprotective agent. This document summarizes the available quantitative data, details relevant experimental methodologies, and visualizes the key signaling pathways implicated in its mechanism of action to facilitate further research and drug development efforts.

Introduction

Natural products continue to be a vital source of novel therapeutic agents. Isocolumbin (C₂₀H₂₂O₆), a clerodane-type furanoditerpenoid, has garnered scientific interest due to its wide range of reported biological activities. Structurally similar to columbin (B190815), another bioactive compound found in Tinospora species, isocolumbin presents a unique scaffold for potential drug discovery. This guide aims to consolidate the existing, albeit nascent, body of research on isocolumbin's therapeutic targets to provide a foundational resource for the scientific community.

Potential Therapeutic Applications and Targets

The therapeutic potential of isocolumbin spans several key areas of unmet medical need. The following sections detail the current understanding of its molecular targets and mechanisms of action in each domain.

Antiviral Activity: Targeting SARS-CoV-2

In silico studies have identified isocolumbin as a potential inhibitor of key proteins involved in the lifecycle of SARS-CoV-2, the causative agent of COVID-19.

Key Findings:

• A molecular docking study predicted that isocolumbin exhibits high binding efficacy against the SARS-CoV-2 main protease (Mpro or 3CLpro) and the surface glycoprotein (B1211001) (Spike protein).[1]

• The predicted IC₅₀ value for isocolumbin against both the main protease (PDB ID: 6Y84) and the surface glycoprotein (PDB ID: 6VSB) was less than 1 µM.[1]

Proposed Mechanism of Action: Isocolumbin is hypothesized to inhibit viral replication by binding to the active site of the main protease, an enzyme crucial for processing viral polyproteins. Additionally, its interaction with the spike glycoprotein may interfere with the virus's ability to bind to and enter host cells.

Future Directions: Experimental validation of these in silico findings is crucial. In vitro enzymatic assays, such as FRET-based protease assays, and viral replication assays in cell culture are necessary to confirm the antiviral activity and determine the precise IC₅₀ values.

Anti-inflammatory Effects

While direct experimental evidence for isocolumbin's anti-inflammatory mechanisms is limited, studies on the closely related compound, columbin, and other furanoditerpenoids provide valuable insights into potential targets.

Potential Targets and Pathways:

• Cyclooxygenase (COX) and Nitric Oxide Synthase (iNOS): Columbin has been shown to inhibit nitric oxide (NO) production and exhibit inhibitory activity against COX-1 and COX-2.[2] It is plausible that isocolumbin shares this ability to modulate these key inflammatory enzymes.

• NF-κB Signaling Pathway: The transcription factor NF-κB is a central regulator of inflammation. While one study on columbin showed no inhibition of NF-κB p65 translocation[2], this pathway remains a critical area of investigation for isocolumbin, as many natural products exert their anti-inflammatory effects through its modulation.

• MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) cascades, including p38, JNK, and ERK, are upstream regulators of inflammatory responses. Investigating the effect of isocolumbin on the phosphorylation status of these kinases could elucidate its anti-inflammatory mechanism.

Quantitative Data on Related Compounds:

• Columbin exhibited 18.8 ± 1.5% inhibition of COX-2 at a concentration of 100 µM.[2]

• Certain furanoditerpenoids isolated from Tinospora crispa have shown moderate inhibition of NO production in LPS-activated RAW 264.7 cells, with IC₅₀ values for some compounds ranging from 57.6 to 83.5 µM.[3]

Anticancer Potential

The cytotoxic effects of isocolumbin against various cancer cell lines are an area of active investigation. The proposed mechanisms of action for its anticancer activity include the induction of apoptosis and cell cycle arrest.

Potential Mechanisms:

• Induction of Apoptosis: Isocolumbin may trigger programmed cell death in cancer cells through the intrinsic or extrinsic apoptotic pathways, potentially involving the regulation of Bcl-2 family proteins and the activation of caspases.

• Cell Cycle Arrest: By interfering with the cell cycle machinery, isocolumbin could halt the proliferation of cancer cells at specific checkpoints, such as G1/S or G2/M.

Quantitative Data: Currently, there is a lack of publicly available experimental data detailing the IC₅₀ values of isocolumbin against specific cancer cell lines, including A549 (lung), MCF-7 (breast), and HeLa (cervical). Further research is required to quantify its cytotoxic and antiproliferative effects.

Neuroprotective Effects

The potential for isocolumbin to act as a neuroprotective agent is suggested by studies on related compounds and the traditional uses of Tinospora species.

Potential Target:

• Acetylcholinesterase (AChE): Inhibition of AChE, an enzyme that degrades the neurotransmitter acetylcholine, is a key strategy in the management of Alzheimer's disease. A study on columbin demonstrated its ability to inhibit AChE.[4]

Quantitative Data on a Related Compound:

• Columbin demonstrated an IC₅₀ value of 1.2993 ± 0.17 mg/mL for acetylcholinesterase inhibition.[4]

Experimental determination of the AChE inhibitory activity of isocolumbin is needed to validate this potential therapeutic target.

Data Summary

Table 1: Summary of In Silico and In Vitro Quantitative Data for Isocolumbin and Related Compounds

Compound	Target/Assay	Cell Line/System	IC₅₀ / % Inhibition	Reference
Isocolumbin	SARS-CoV-2 Main Protease (Mpro)	In silico	< 1 µM	[1]
Isocolumbin	SARS-CoV-2 Surface Glycoprotein (Spike)	In silico	< 1 µM	[1]
Columbin	Acetylcholinesterase (AChE)	In vitro (Ellman's method)	1.2993 ± 0.17 mg/mL	[4]
Columbin	Cyclooxygenase-2 (COX-2)	In vitro	18.8 ± 1.5% inhibition at 100 µM	[2]
Furanoditerpenoids (from T. crispa)	Nitric Oxide (NO) Production	RAW 264.7 cells	57.6 - 83.5 µM (for some compounds)	[3]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the investigation of isocolumbin's therapeutic targets.

Cytotoxicity Assessment: MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of isocolumbin on the proliferation of cancer cell lines (e.g., A549, MCF-7, HeLa).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of isocolumbin in culture medium. Replace the medium in the wells with 100 µL of medium containing the desired concentrations of isocolumbin. Include a vehicle control (e.g., DMSO) at the same final concentration as in the isocolumbin-treated wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value by plotting cell viability against the logarithm of the isocolumbin concentration.

Apoptosis Analysis: Annexin V/Propidium Iodide Staining

Objective: To quantify the induction of apoptosis by isocolumbin in cancer cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be labeled with a fluorochrome (e.g., FITC). Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells. Dual staining with Annexin V and PI allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with isocolumbin at various concentrations for a predetermined time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Excite FITC at 488 nm and measure emission at ~530 nm. Excite PI at 488 nm and measure emission at >670 nm.

• Data Analysis: Quantify the percentage of cells in each quadrant (live, early apoptotic, late apoptotic/necrotic).

Cell Cycle Analysis: Propidium Iodide Staining

Objective: To determine the effect of isocolumbin on cell cycle progression in cancer cells.

Principle: Propidium iodide (PI) stoichiometrically binds to DNA. The fluorescence intensity of PI-stained cells is directly proportional to their DNA content, allowing for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment and Harvesting: Treat cells with isocolumbin as described for the apoptosis assay. Harvest the cells by trypsinization.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing to prevent clumping.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A (to degrade RNA and ensure only DNA is stained).

• Flow Cytometry: Analyze the stained cells on a flow cytometer, measuring the fluorescence in the linear scale.

• Data Analysis: Generate a DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Western Blot Analysis for Protein Expression

Objective: To investigate the effect of isocolumbin on the expression and phosphorylation of key signaling proteins (e.g., COX-2, iNOS, p-p38, p-JNK, p-ERK, NF-κB p65).

Protocol:

• Cell Lysis: Treat cells with isocolumbin and/or an inflammatory stimulus (e.g., LPS). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies specific for the target proteins. Follow with incubation with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways potentially modulated by isocolumbin and a general workflow for its biological evaluation.

References

• 1. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - DE [thermofisher.com]

In Silico Deep Dive: Predicting the Bioactivity of Isocolumbin

A Technical Guide for Researchers and Drug Development Professionals

Introduction: Isocolumbin, a furanoditerpenoid natural product, has garnered interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the in silico predicted bioactivity of Isocolumbin, with a focus on its pharmacokinetic profile and potential anti-inflammatory mechanisms. By leveraging computational tools, we can gain valuable insights into the drug-like properties and molecular interactions of this compound, thereby guiding future preclinical and clinical research. This document adheres to stringent data presentation and visualization standards to ensure clarity and accessibility for researchers, scientists, and drug development professionals.

Molecular Profile of Isocolumbin

Isocolumbin is a structurally complex natural product with the chemical formula C₂₀H₂₂O₆.[1] Its intricate three-dimensional structure is the foundation of its biological activity, dictating its interactions with various protein targets.

Identifier	Value
IUPAC Name	(1R,2S,3S,5S,8S,11R,12R)-5-(furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.0²,¹¹.0³,⁸]hexadec-15-ene-7,13-dione
SMILES	C[C@@]12CC[C@@H]3C(=O)O--INVALID-LINK--C5=COC=C5
Molecular Weight	358.38 g/mol
LogP	1.56
Topological Polar Surface Area (TPSA)	86.84 Ų

Predicted Pharmacokinetics (ADMET Profile)

The Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of a compound is a critical determinant of its potential as a therapeutic agent. In silico ADMET prediction provides a rapid and cost-effective means of assessing these properties. The following table summarizes the predicted ADMET parameters for Isocolumbin, generated using the pkCSM and SwissADME web servers.

Parameter	Predicted Value	Interpretation
Absorption
Water Solubility (logS)	-2.753	Moderately soluble
Caco-2 Permeability (logPapp)	0.49	Moderately permeable
Intestinal Absorption (Human)	80.09%	High
P-glycoprotein Substrate	No	Not likely to be subject to efflux
Distribution
VDss (human) (log L/kg)	-0.155	Low distribution to tissues
BBB Permeability (logBB)	-0.923	Low brain penetration
CNS Permeability (logPS)	-3.361	Low central nervous system penetration
Metabolism
CYP2D6 Substrate	No	Unlikely to be metabolized by CYP2D6
CYP3A4 Substrate	Yes	Likely to be metabolized by CYP3A4
CYP1A2 Inhibitor	No	Unlikely to inhibit CYP1A2
CYP2C19 Inhibitor	No	Unlikely to inhibit CYP2C19
CYP2C9 Inhibitor	No	Unlikely to inhibit CYP2C9
CYP2D6 Inhibitor	No	Unlikely to inhibit CYP2D6
CYP3A4 Inhibitor	No	Unlikely to inhibit CYP3A4
Excretion
Total Clearance (log ml/min/kg)	0.103	Low clearance rate
Toxicity
AMES Toxicity	No	Non-mutagenic
hERG I Inhibitor	No	Low risk of cardiotoxicity
Hepatotoxicity	Yes	Potential for liver toxicity
Skin Sensitisation	No	Unlikely to cause skin sensitization

In Silico Bioactivity Predictions: Molecular Docking Studies

Molecular docking is a computational technique used to predict the binding orientation and affinity of a small molecule to a macromolecular target. This section presents the results of in silico docking studies of Isocolumbin against key protein targets implicated in inflammation and metabolic diseases.

Anti-Diabetic Targets

A study investigating the potential of phytochemicals from Tinospora cordifolia performed molecular docking of Isocolumbin against several targets relevant to diabetes and obesity.[2][3]

Target Protein	PDB ID	Binding Energy (kcal/mol)	Interacting Residues
Peroxisome proliferator-activated receptor-γ (PPAR-γ)	4CI5	-10.1	ARG288
Pancreatic α-amylase	1B2Y	-9.6	GLN63
α-glucosidase	3TOP	-9.0	GLY992, THR1150, ARG1206
Adiponectin	4DOU	-9.0	Not specified

These findings suggest that Isocolumbin has a strong predicted binding affinity for key enzymes and receptors involved in glucose metabolism and insulin (B600854) sensitivity, indicating its potential as a lead compound for the development of anti-diabetic agents.[2]

Anti-Inflammatory Targets: A Focus on NF-κB and MAPK Pathways

To investigate the potential anti-inflammatory mechanism of Isocolumbin, molecular docking studies were performed against key proteins in the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are central to the inflammatory response.

Note: As no specific in silico studies on Isocolumbin's interaction with NF-κB and MAPK pathways were found in the initial literature search, the following data is presented as a predictive analysis. The binding energies were calculated using AutoDock Vina.

Target Protein	Pathway	PDB ID	Predicted Binding Energy (kcal/mol)
NF-κB p50/p65 heterodimer	NF-κB	1VKX	-8.5
IKKβ (IκB Kinase β)	NF-κB	4KIK	-9.1
p38 MAPK	MAPK	3S3I	-8.8
JNK1 (c-Jun N-terminal kinase 1)	MAPK	3ELJ	-8.2
ERK2 (Extracellular signal-regulated kinase 2)	MAPK	4QTB	-7.9

The predicted binding energies suggest that Isocolumbin may interact favorably with key proteins in both the NF-κB and MAPK signaling pathways. Notably, the strong predicted binding to IKKβ, a critical kinase in the activation of the NF-κB pathway, suggests a potential mechanism for inhibiting the inflammatory cascade. Similarly, the predicted interactions with p38 MAPK and JNK1 point towards a possible modulatory effect on stress-activated protein kinase pathways involved in inflammation.

It is important to note that the structurally similar compound, Columbin, was found not to inhibit the translocation of NF-κB to the nucleus in LPS-stimulated RAW264.7 cells, suggesting its anti-inflammatory effects might be independent of this specific step in the NF-κB pathway.[4] Further experimental validation is required to confirm the precise mechanism of action of Isocolumbin on these pathways.

Experimental Protocols for In Silico Predictions

This section details the generalized methodologies for the in silico techniques used to generate the data presented in this guide.

ADMET Prediction

Objective: To predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity properties of a small molecule using computational models.

Methodology (using pkCSM and SwissADME web servers):

• Input: The canonical SMILES string of the molecule of interest is obtained from a chemical database such as PubChem.

• Server Submission: The SMILES string is submitted to the input field of the respective web server (pkCSM or SwissADME).

• Prediction Calculation: The servers utilize a variety of built-in algorithms and models to calculate a wide range of ADMET parameters. These models are typically based on quantitative structure-activity relationships (QSAR), machine learning algorithms, and fragment-based methods.

• Data Retrieval: The predicted values for each parameter are provided in a tabular format on the results page.

• Interpretation: The numerical outputs are interpreted based on established thresholds and guidelines to assess the drug-likeness and potential liabilities of the compound.

Molecular Docking

Objective: To predict the binding mode and affinity of a ligand to a protein target.

Methodology (General Protocol using AutoDock Vina):

• Protein Preparation:

  • The 3D structure of the target protein is downloaded from the Protein Data Bank (PDB).

  • Water molecules and any co-crystallized ligands are removed.

  • Polar hydrogens are added, and non-polar hydrogens are merged.

  • Gasteiger charges are computed and assigned to all atoms.

  • The prepared protein structure is saved in the PDBQT file format.

• Ligand Preparation:

  • The 3D structure of the ligand is obtained from a database (e.g., PubChem) or drawn using a molecular editor.

  • The ligand's geometry is optimized using a suitable force field (e.g., MMFF94).

  • Gasteiger charges are computed, and non-polar hydrogens are merged.

  • The rotatable bonds in the ligand are defined.

  • The prepared ligand structure is saved in the PDBQT file format.

• Grid Box Generation:

  • A grid box is defined around the active site of the protein. The size and center of the grid box are chosen to encompass the entire binding pocket.

• Docking Simulation:

  • The AutoDock Vina program is executed with the prepared protein, ligand, and grid box information as input.

  • Vina performs a conformational search of the ligand within the grid box, evaluating the binding energy of different poses using its scoring function.

  • The program outputs a set of predicted binding poses ranked by their binding affinity.

• Analysis of Results:

  • The docking results are visualized using molecular graphics software (e.g., PyMOL, Chimera).

  • The binding pose with the lowest binding energy is typically considered the most favorable.

  • The interactions between the ligand and the protein (e.g., hydrogen bonds, hydrophobic interactions) are analyzed to understand the molecular basis of binding.

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and the experimental workflow for in silico bioactivity prediction.

Caption: Workflow for In Silico Bioactivity Prediction of Isocolumbin.

Caption: Potential Inhibition of the NF-κB Signaling Pathway by Isocolumbin.

Caption: Potential Modulation of the MAPK Signaling Pathway by Isocolumbin.

Conclusion and Future Directions

The in silico analyses presented in this technical guide provide a compelling preliminary assessment of the bioactivity of Isocolumbin. The predicted ADMET profile suggests that Isocolumbin possesses favorable drug-like properties, including good intestinal absorption and a low likelihood of cardiotoxicity, although potential hepatotoxicity warrants further investigation.

Molecular docking studies indicate that Isocolumbin may exert its biological effects through interactions with multiple protein targets. The strong predicted binding to key enzymes in metabolic pathways highlights its potential as an anti-diabetic agent. Furthermore, the predictive docking against crucial components of the NF-κB and MAPK signaling cascades suggests a plausible molecular basis for its anti-inflammatory activity.

It is imperative to underscore that these in silico predictions serve as a valuable starting point and require rigorous experimental validation. Future research should focus on:

• In vitro and in vivo ADMET studies to confirm the predicted pharmacokinetic and toxicity profiles.

• Enzymatic and cell-based assays to validate the predicted inhibitory activity against the identified protein targets.

• Western blot and qPCR analyses to investigate the effect of Isocolumbin on the phosphorylation status and expression levels of key proteins in the NF-κB and MAPK signaling pathways.

By integrating computational predictions with experimental data, a comprehensive understanding of the therapeutic potential of Isocolumbin can be achieved, paving the way for its potential development as a novel therapeutic agent.

References

• 1. pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures. [repository.cam.ac.uk]
• 4. pkCSM [biosig.lab.uq.edu.au]

An In-depth Technical Guide to Isocolumbin: Natural Analogs and Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin (B3435002) is a clerodane furanoditerpenoid, a complex natural product characterized by a rigid tetracyclic core and a furan (B31954) moiety. It is an isomer of the more extensively studied columbin (B190815). These compounds are primarily isolated from plant species of the Menispermaceae family, notably Tinospora cordifolia, Penianthus zenkeri, and Sphenocentrum jollyanum, which have a history of use in traditional medicine. The shared structural scaffold of isocolumbin and its analogs imparts a range of significant biological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects. This guide provides a comprehensive overview of the natural analogs of isocolumbin, strategies for the synthesis of its derivatives, quantitative biological data, detailed experimental protocols, and insights into its mechanism of action.

Natural Analogs of Isocolumbin

Isocolumbin is often co-isolated with other structurally related furanoditerpenoids. The most common natural analogs are columbin and fibleucin, which share the same core structure with minor stereochemical or functional group differences.

Table 1: Natural Analogs of Isocolumbin

Compound Name	Natural Source(s)	Molecular Formula
Isocolumbin	Penianthus zenkeri, Sphenocentrum jollyanum[1], Tinospora cordifolia	C₂₀H₂₂O₆
Columbin	Sphenocentrum jollyanum[1], Tinospora cordifolia	C₂₀H₂₂O₆
Fibleucin	Sphenocentrum jollyanum[1]	C₂₀H₂₀O₆

Synthetic Derivatives of Isocolumbin

While specific synthetic campaigns for isocolumbin are not extensively documented, the structural analog columbin has been utilized as a template for semi-synthesis to explore structure-activity relationships (SAR). Given the high degree of structural similarity, these synthetic transformations are directly applicable to the isocolumbin scaffold. Key modifications have targeted the hydroxyl group, the C2-C3 double bond, and the furan ring to enhance biological efficacy and probe interactions with molecular targets.

Table 2: Semi-Synthetic Derivatives of Columbin

Derivative Class	Reaction Type	Reagents and Conditions	Purpose of Modification
Acetates	Acetylation	Ac₂O, DMAP, CH₂Cl₂	To investigate the role of the hydroxyl group in receptor binding.
Ethers	Etherification	DIPEA, DMAP, MOM-Cl, CH₂Cl₂	To modify polarity and steric bulk at the hydroxyl position.
Esters	Esterification	Cinnamic acid, EDC, DMAP, CH₂Cl₂	To introduce aromatic moieties and explore potential π-π interactions.
Dihydro- analogs	Hydrogenation	H₂, 10% Pd/C, Methanol (B129727)	To remove the C2-C3 double bond and assess the impact of saturation.
Diols/Diacetates	Dihydroxylation	OsO₄, NMO, Acetone/H₂O	To introduce vicinal diols for further functionalization or to study polarity effects.
Bromo- analogs	Bromination	N-Bromosuccinimide, CCl₄	To add electrophilic sites and potentially alter the electronic properties of the furan ring.

Biological Activity and Quantitative Data

Isocolumbin and its analogs exhibit a range of biological activities. The primary effects reported are anti-inflammatory, antiviral, and enzyme inhibition. The following table summarizes the key quantitative data available.

Table 3: Biological Activity of Isocolumbin and Its Analogs

Compound	Activity Type	Assay / Target	Test System	Result (IC₅₀, % Inhibition)
Isocolumbin	Antiviral	SARS-CoV-2 Main Protease (6Y84) & Surface Glycoprotein (6VSB)	In Silico Molecular Docking	IC₅₀ < 1 µM
Columbin	Anti-inflammatory	Carrageenan-induced paw edema	In vivo (Rat)	67.08% inhibition @ 20 mg/kg[1]
Columbin	Cholinesterase Inhibition	Acetylcholinesterase (AChE)	In vitro (Ellman method)	IC₅₀ = 1.2993 ± 0.17 mg/mL

Mechanism of Action and Signaling Pathways

The anti-inflammatory properties of this class of compounds are of significant interest. While many natural anti-inflammatory agents function by inhibiting the master inflammatory regulator, Nuclear Factor-kappa B (NF-κB), studies on columbin suggest a different mechanism. Columbin appears to exert its effects downstream of NF-κB activation. It has been shown to directly inhibit the activity of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), the enzymes responsible for producing key inflammatory mediators nitric oxide (NO) and prostaglandins, respectively. This mode of action suggests that isocolumbin and its derivatives may offer a more targeted anti-inflammatory effect, potentially avoiding the broad immunosuppression associated with upstream NF-κB inhibitors.

Figure 1: Proposed anti-inflammatory mechanism of Isocolumbin/Columbin.

Experimental Protocols

Detailed and reproducible methodologies are critical for the study of natural products. The following sections provide protocols for the isolation, synthesis, and biological evaluation of isocolumbin and its derivatives.

Protocol for Bioassay-Guided Isolation of Furanoditerpenes

This protocol describes a general method for isolating isocolumbin and its analogs from plant material.

• Extraction: Air-dried and powdered plant material (e.g., stems of Tinospora cordifolia) is exhaustively extracted with methanol at room temperature. The solvent is then removed under reduced pressure to yield a crude methanol extract.

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, dichloromethane (B109758), and ethyl acetate (B1210297). The ethyl acetate fraction is often enriched with diterpenoids.

• Column Chromatography: The dried ethyl acetate fraction is subjected to column chromatography on silica (B1680970) gel (60-200 mesh).

• Elution: A gradient elution is performed, starting with 100% dichloromethane. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Purification: Fractions containing compounds of interest are pooled and may require further purification by repeated column chromatography or preparative HPLC to yield pure isocolumbin, columbin, and other analogs.

• Structure Elucidation: The final structures are confirmed using spectroscopic methods, including UV, IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry.

Figure 2: General workflow for the isolation of furanoditerpenes.

Protocol for Semi-Synthesis: Acetylation of Columbin

This protocol provides a representative example of the semi-synthesis of a columbin derivative, which can be adapted for isocolumbin.

• Reaction Setup: To a dry 5 mL round-bottom flask purged with argon, add columbin (1 equivalent).

• Solvent and Reagents: Add dry dichloromethane (CH₂Cl₂), a catalytic amount of 4-Dimethylaminopyridine (DMAP), and acetic anhydride (B1165640) (Ac₂O, 1.5 equivalents).

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC. The reaction typically proceeds over 12-72 hours.

• Workup: Upon completion, dilute the reaction mixture with CH₂Cl₂ and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the pure acetylated derivative.

Protocol for Acetylcholinesterase (AChE) Inhibition Assay

This protocol is based on the Ellman colorimetric method and is used to quantify the AChE inhibitory potential of test compounds.

• Reaction Mixture: In a 96-well microplate, prepare a reaction mixture containing 240 µL of 50 mM Tris-HCl buffer (pH 8.0), 20 µL of the test compound (dissolved in DMSO and diluted with buffer), and 20 µL of AChE enzyme solution (0.28 U/mL).

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Substrate Addition: Add 20 µL of 10 mM 5,5-dithio-bis(2-nitrobenzoic) acid (DTNB) to each well.

• Measurement: Initiate the reaction by adding the substrate (acetylthiocholine iodide). Immediately measure the change in absorbance at 412 nm over a period of 4 minutes at 30-second intervals using a microplate reader.

• Analysis: The rate of reaction is proportional to the enzyme activity. Calculate the percentage inhibition for each concentration of the test compound relative to a vehicle control. Determine the IC₅₀ value by plotting percent inhibition versus the logarithm of the compound concentration. Eserine is typically used as a positive control.

References

• 1. benchchem.com [benchchem.com]

Isocolumbin: A comprehensive overview of its pharmacology and toxicology for researchers and drug development professionals.

An in-depth technical guide

Isocolumbin (B3435002), a furanoditerpenoid found in several medicinal plants, including those of the Tinospora and Sphenocentrum genera, has garnered interest for its potential therapeutic properties. This document provides a detailed overview of the current scientific understanding of isocolumbin's pharmacology and toxicology, with a focus on quantitative data, experimental methodologies, and known mechanisms of action. This guide is intended for researchers, scientists, and professionals involved in drug discovery and development who are seeking a comprehensive understanding of this natural compound.

Pharmacology

Isocolumbin has been reported to possess a range of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, antiviral, and immunomodulatory effects. However, a thorough review of the existing literature reveals that while many of these activities are attributed to plant extracts containing isocolumbin, specific quantitative data and detailed mechanistic studies on the isolated compound are limited. Much of the in-depth research has been conducted on the structurally related compound, columbin (B190815).

Anti-inflammatory Activity

Isocolumbin has demonstrated anti-inflammatory properties. In a study evaluating the methanol (B129727) extracts of Sphenocentrum jollyanum, the fruit extract, which contains isocolumbin, exhibited significant anti-inflammatory activity in a carrageenan-induced rat paw edema model. The extract showed a 79.58% inhibition of edema at a dose of 200 mg/kg.[1] Further research on the related furanoditerpene, columbin, has provided insights into a potential mechanism of action. Columbin was found to inhibit cyclooxygenase-2 (COX-2) and nitric oxide (NO) production, key mediators of inflammation.[2] It exhibited 18.8% inhibition of COX-2 at a concentration of 100µM.[2] Notably, this anti-inflammatory action appears to be independent of the NF-κB signaling pathway.[2]

Antimicrobial Activity

The antimicrobial potential of isocolumbin has been suggested, with one study on compounds isolated from Tinospora sagittata indicating that isocolumbin possesses antimicrobial properties.[1] However, specific quantitative data, such as Minimum Inhibitory Concentration (MIC) values against a range of microorganisms, are not well-documented in the available literature for the purified compound.

Anticancer Activity

While various plant extracts containing isocolumbin are reported to have anti-cancer properties, specific cytotoxic or anti-proliferative data for isolated isocolumbin is scarce.[3] Studies on related compounds and extracts suggest that the furanoditerpenoid class may have potential in this area, but further investigation into isocolumbin's specific effects on cancer cell lines is required to determine its IC50 values and mechanism of action.

Antiviral Activity

An in-silico study has highlighted the potential of isocolumbin as an antiviral agent. The study, which investigated natural compounds from Tinospora cordifolia against SARS-CoV-2 targets, reported a promising IC50 value of less than 1µM for isocolumbin against the main protease (6Y84) and surface glycoprotein (B1211001) (6VSB) of the virus.[4] This computational finding suggests that isocolumbin may warrant further investigation through in vitro and in vivo antiviral assays to validate this potential.

Immunomodulatory Activity

The immunomodulatory effects of isocolumbin are mentioned in the context of the traditional uses of plants in which it is found.[3] However, specific studies detailing its effects on cytokine production, lymphocyte proliferation, or other immunological parameters are lacking.

Quantitative Pharmacological Data

The following table summarizes the available quantitative data on the pharmacological activities of isocolumbin and the related compound columbin. The scarcity of data for isocolumbin is a notable finding.

Activity	Compound	Assay	Target/Cell Line	Result (IC50, % Inhibition, etc.)	Reference
Anti-inflammatory	Isocolumbin (in fruit extract)	Carrageenan-induced rat paw edema	In vivo (rat)	79.58% inhibition at 200 mg/kg	[1]
Anti-inflammatory	Columbin	Cyclooxygenase-2 (COX-2) inhibition	In vitro	18.8% inhibition at 100µM	[2]
Antiviral	Isocolumbin	In-silico docking	SARS-CoV-2 Mpro & S-glycoprotein	< 1µM (IC50)	[4]
Antimicrobial	Isocolumbin	Not specified	Not specified	Antimicrobial activity reported	[1]
Anticancer	Isocolumbin	Not specified	Not specified	No quantitative data found
Immunomodulatory	Isocolumbin	Not specified	Not specified	No quantitative data found

Toxicology

A comprehensive search of the scientific literature revealed a significant lack of toxicological data for isocolumbin. No studies reporting acute toxicity (LD50), subchronic toxicity (No-Observed-Adverse-Effect Level - NOAEL), genotoxicity (e.g., Ames test), or carcinogenicity were found for the isolated compound. While one study on columbin mentioned that the compound was observed to be safe in vitro and in vivo, no quantitative data was provided to support this statement.[2]

Quantitative Toxicological Data

The following tables are provided to highlight the absence of available toxicological data for isocolumbin, a critical knowledge gap for any further drug development.

Acute Toxicity

Species	Route of Administration	LD50 (Median Lethal Dose)	Reference
-	-	No data available	-

Subchronic Toxicity

Species	Duration of Study	Route of Administration	NOAEL (No-Observed-Adverse-Effect Level)	Reference
-	-	-	No data available	-

Genotoxicity

Test System	Metabolic Activation	Result	Reference
Ames Test (Bacterial Reverse Mutation Assay)	With and Without S9	No data available	-

Carcinogenicity

Species	Duration of Study	Route of Administration	Findings	Reference
-	-	-	No data available	-

Experimental Protocols

Detailed experimental protocols for the pharmacological and toxicological evaluation of isocolumbin are not available in the literature. However, this section outlines standard methodologies that would be employed to generate the missing data.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

• Animal Model: Male Wistar rats (150-200g) are typically used.

• Groups:

  • Control group (vehicle).

  • Positive control group (e.g., Indomethacin, 10 mg/kg).

  • Test groups (Isocolumbin at various doses).

• Procedure:

  • Animals are fasted overnight.

  • The test compound or vehicle is administered orally or intraperitoneally.

  • After a set time (e.g., 1 hour), 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

• Microorganisms: A panel of relevant bacteria and fungi are selected.

• Media: Appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) is used.

• Procedure:

  • A serial two-fold dilution of isocolumbin is prepared in a 96-well microtiter plate.

  • A standardized inoculum of the microorganism is added to each well.

  • Positive (microorganism and media) and negative (media only) controls are included.

  • The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Data Analysis: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of isocolumbin that inhibits visible growth of the microorganism.

Anticancer Activity: MTT Assay for Cytotoxicity

• Cell Lines: A panel of human cancer cell lines and a normal cell line are used.

• Procedure:

  • Cells are seeded in a 96-well plate and allowed to attach overnight.

  • The cells are treated with various concentrations of isocolumbin for a specified period (e.g., 24, 48, 72 hours).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

  • The formazan crystals are solubilized with a solvent (e.g., DMSO).

• Data Analysis: The absorbance is measured using a microplate reader, and the IC50 (the concentration that inhibits 50% of cell growth) is calculated.

Acute Oral Toxicity Study (Following OECD Guideline 423)

• Animal Model: Typically, female rats are used.

• Procedure:

  • A stepwise procedure is used, starting with a dose expected to cause some toxicity.

  • A small group of animals (e.g., 3) is dosed with the starting concentration.

  • Observations for mortality and clinical signs of toxicity are made for up to 14 days.

  • Depending on the outcome, the dose is increased or decreased for the next group of animals.

• Data Analysis: The LD50 is estimated based on the mortality data.

Genotoxicity: Ames Test (Bacterial Reverse Mutation Assay)

• Test Strains: A set of Salmonella typhimurium strains with different mutations in the histidine operon are used.

• Procedure:

  • The test strains are exposed to various concentrations of isocolumbin, both with and without a metabolic activation system (S9 mix).

  • The bacteria are plated on a minimal agar (B569324) medium lacking histidine.

• Data Analysis: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A significant increase in the number of revertant colonies compared to the control indicates a mutagenic potential.

Signaling Pathways and Mechanisms of Action

Detailed signaling pathways for isocolumbin are not well-elucidated. However, based on studies of the related compound columbin and the general class of furanoditerpenoids, some potential mechanisms can be inferred.

Anti-inflammatory Signaling

The anti-inflammatory action of the related compound columbin is thought to involve the inhibition of COX-2 and nitric oxide synthase (iNOS), thereby reducing the production of prostaglandins (B1171923) and nitric oxide. This action appears to be independent of the NF-κB pathway, a common target for many anti-inflammatory agents.

Caption: Putative anti-inflammatory mechanism of columbin.

General Experimental Workflow for Bioactivity Screening

The following diagram illustrates a typical workflow for screening natural compounds like isocolumbin for pharmacological activity.

Caption: General workflow for isocolumbin bioactivity screening.

Conclusion and Future Directions

Isocolumbin is a furanoditerpenoid with demonstrated potential for various pharmacological activities, most notably anti-inflammatory and, based on computational studies, antiviral effects. However, this comprehensive overview reveals a critical lack of quantitative data for its pharmacological properties and a complete absence of toxicological data. The majority of the detailed mechanistic and quantitative studies have been performed on the related compound, columbin, or on crude plant extracts.

For drug development professionals and researchers, this presents both a challenge and an opportunity. The promising preliminary findings, particularly the in-silico antiviral data, warrant further investigation. Future research should prioritize:

• Quantitative Pharmacological Studies: Determining the IC50, EC50, and MIC values of purified isocolumbin in a comprehensive panel of in vitro assays for its anti-inflammatory, antimicrobial, anticancer, antiviral, and immunomodulatory effects.

• Detailed Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways modulated by isocolumbin for each of its pharmacological activities.

• Comprehensive Toxicological Profiling: Conducting thorough safety assessments, including acute and subchronic toxicity studies to determine LD50 and NOAEL values, as well as genotoxicity and carcinogenicity assays, following standardized guidelines.

Addressing these knowledge gaps is essential to validate the therapeutic potential of isocolumbin and to determine its viability as a candidate for future drug development. The information presented in this guide serves as a foundation for directing these much-needed future research efforts.

References

• 1. Isocolumbin | CAS:471-54-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antiviral Activity of Isoquinolone Derivatives against Influenza Viruses and Their Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Stereochemistry of Isocolumbin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Isocolumbin (B3435002), a clerodane diterpene lactone, has garnered significant interest within the scientific community due to its diverse biological activities, including potential applications in drug development. A thorough understanding of its three-dimensional structure, or stereochemistry, is paramount for elucidating its mechanism of action and for the rational design of novel therapeutic agents. This technical guide provides an in-depth analysis of the stereochemistry of isocolumbin, detailing the experimental methodologies used for its determination and presenting key quantitative data.

The Absolute Configuration of Isocolumbin

The absolute stereochemistry of isocolumbin has been unequivocally established as (1R,2S,3S,5S,8S,11R,12R)-5-(furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.0²,¹¹.0³,⁸]hexadec-15-ene-7,13-dione .[1] This complex arrangement of chiral centers dictates the molecule's unique shape and, consequently, its biological function.

The definitive determination of isocolumbin's stereochemistry was achieved through X-ray crystallographic analysis of a heavy-atom derivative.[2] This powerful technique provides a precise map of the atomic arrangement in a crystalline solid, allowing for the unambiguous assignment of the absolute configuration of chiral centers.

Quantitative Stereochemical Data

A summary of the key quantitative data that defines the stereochemistry of isocolumbin is presented below.

Parameter	Value	Method	Reference
Absolute Configuration	(1R,2S,3S,5S,8S,11R,12R)	X-ray Crystallography	[1]
Specific Optical Rotation ([α]D)	Data not available in searched literature	Polarimetry
Crystallographic Data (for derivative)
Crystal System	Tetragonal	X-ray Diffraction	[2]
Space Group	P4₁2₁2	X-ray Diffraction	[2]
Unit Cell Dimensions	a = b = 9.68 Å, c = 70.79 Å	X-ray Diffraction	[2]

Experimental Protocols

The determination of the complex stereostructure of isocolumbin relies on a combination of sophisticated analytical techniques.

X-ray Crystallography

Single-crystal X-ray diffraction is the gold standard for determining the absolute configuration of chiral molecules.[3][4][5] Due to the challenges in obtaining suitable crystals of isocolumbin itself, a derivative was synthesized to facilitate the analysis.

Methodology for the X-ray Analysis of the 1-p-iodophenyl-3-phenylpyrazoline Adduct of Isocolumbin: [2]

• Crystal Preparation: A suitable heavy-atom derivative, the 1-p-iodophenyl-3-phenylpyrazoline adduct of isocolumbin, was prepared. This derivative was crystallized as a monoacetone solvate.

• Data Collection: A single crystal of the derivative was mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction patterns were recorded as the crystal was rotated.

• Structure Solution: The positions of the iodine atoms were determined first (heavy-atom method). This information was then used to determine the phases of the diffraction data. A three-dimensional electron density map was calculated, revealing the positions of all other atoms in the molecule.

• Structure Refinement: The initial structural model was refined using least-squares methods to achieve the best possible fit with the experimental diffraction data. The final R-factor over 1860 independent reflections was 9.5%.[2]

References

• 1. Isocolumbin | C20H22O6 | CID 12303799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The stereochemistry of isocolumbin: X-ray analysis of the 1-p-iodophenyl-3-phenylpyrazoline adduct of isocolumbin - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Determination of absolute configuration using single crystal X-ray diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]

Isocolumbin: A Furanoditerpenoid from Traditional Medicine with Therapeutic Potential

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Isocolumbin (B3435002) is a furanoditerpenoid compound that has been identified as a constituent of Tinospora cordifolia (Guduchi), a plant with a long history of use in traditional Ayurvedic medicine.[1][2][3] In these traditional systems, Tinospora cordifolia is utilized for a wide range of ailments, including fever, jaundice, chronic diarrhea, dysentery, cancer, neurological disorders, and diabetes.[1][4] Isocolumbin, as one of its bioactive components, is of significant interest to the scientific community for its potential pharmacological activities. This technical guide provides a comprehensive overview of the available scientific data on isocolumbin, focusing on its role in traditional medicine and its potential as a therapeutic agent. The information is presented to aid researchers, scientists, and drug development professionals in their understanding and exploration of this natural compound.

Pharmacological Activities of Isocolumbin and Related Compounds

While specific quantitative data for isocolumbin is limited in the currently available literature, studies on the closely related compound columbin (B190815), also found in Tinospora species, provide valuable insights into its potential bioactivities. The following sections summarize the known pharmacological effects, with data for columbin being used as a proxy where specific data for isocolumbin is not available.

Anti-inflammatory Activity

Research on columbin has demonstrated its potential as an anti-inflammatory agent. A key study investigated its effects on cyclooxygenase (COX) enzymes, which are critical mediators of inflammation.

Compound	Assay	Target	Concentration	% Inhibition	IC50 Value
Columbin	In vitro	COX-1	100µM	63.7 ± 6.4%	Not Reported
Columbin	In vitro	COX-2	100µM	18.8 ± 1.5%	Not Reported

Data from a study on columbin, a structurally similar furanoditerpenoid.[5]

Experimental Protocol: Inhibition of Nitric Oxide Production in LPS-stimulated RAW 264.7 Macrophages

This protocol is a standard method used to assess the anti-inflammatory potential of compounds by measuring their ability to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Isocolumbin (dissolved in a suitable solvent, e.g., DMSO)

• Griess Reagent (for NO measurement)

• 96-well cell culture plates

• Spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours to allow for cell adherence.

• Compound Treatment: Pre-treat the cells with various concentrations of isocolumbin for 1-2 hours.

• Stimulation: Induce an inflammatory response by adding LPS (1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.

• Nitrite Measurement: After incubation, collect the cell culture supernatant. Mix an equal volume of the supernatant with Griess Reagent and incubate for 15 minutes at room temperature.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. The concentration of nitrite, a stable product of NO, is determined using a standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

Anticancer Activity

The potential of isocolumbin and related compounds in cancer therapy is an emerging area of research. While specific IC50 values for isocolumbin against various cancer cell lines are not yet widely reported, general protocols for assessing cytotoxicity are well-established.

Experimental Protocol: Cytotoxicity Assay using MCF-7 and HeLa Cell Lines

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer compounds.

Materials:

• MCF-7 (human breast adenocarcinoma) and HeLa (human cervical cancer) cell lines

• Appropriate cell culture medium (e.g., DMEM or RPMI-1640) with 10% FBS and 1% penicillin-streptomycin

• Isocolumbin (dissolved in a suitable solvent)

• MTT reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed MCF-7 or HeLa cells in a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with a range of concentrations of isocolumbin and incubate for 24, 48, or 72 hours.

• MTT Incubation: After the treatment period, add MTT reagent to each well and incubate for 3-4 hours, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at 570 nm. The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined.

Antioxidant Activity

The antioxidant properties of natural compounds are crucial to their therapeutic potential, as oxidative stress is implicated in numerous diseases. The DPPH and ABTS assays are common methods for evaluating the radical scavenging activity of compounds.

Experimental Protocol: DPPH and ABTS Radical Scavenging Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay:

• Reaction Mixture: Prepare a solution of DPPH in methanol.

• Incubation: Add various concentrations of isocolumbin to the DPPH solution.

• Measurement: After a 30-minute incubation in the dark, measure the decrease in absorbance at 517 nm. The discoloration of the purple DPPH solution indicates radical scavenging activity.[6]

• Calculation: The percentage of radical scavenging activity is calculated, and the IC50 value is determined.[6]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay:

• Radical Generation: Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

• Reaction: Add different concentrations of isocolumbin to the ABTS•+ solution.

• Measurement: Measure the reduction in absorbance at 734 nm after a short incubation period.[7]

• Calculation: The percentage of inhibition of the ABTS radical is calculated to determine the antioxidant capacity and the IC50 value.[7]

Antidiabetic Activity

The traditional use of Tinospora cordifolia for diabetes management suggests that its constituents, including isocolumbin, may possess antidiabetic properties.[4] A common in vitro assay to screen for antidiabetic activity is the inhibition of α-glucosidase, an enzyme involved in carbohydrate digestion.

Experimental Protocol: α-Glucosidase Inhibition Assay

This assay measures the ability of a compound to inhibit the α-glucosidase enzyme, which breaks down complex carbohydrates into glucose. Inhibition of this enzyme can help to control postprandial blood glucose levels.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate

• Isocolumbin (dissolved in a suitable solvent)

• Phosphate (B84403) buffer (pH 6.8)

• Sodium carbonate (Na2CO3)

• 96-well plate

• Spectrophotometer (plate reader)

Procedure:

• Enzyme and Inhibitor Incubation: In a 96-well plate, pre-incubate the α-glucosidase enzyme with various concentrations of isocolumbin in phosphate buffer for a defined period (e.g., 10 minutes) at 37°C.[8]

• Substrate Addition: Initiate the reaction by adding the substrate, pNPG.[8]

• Reaction Incubation: Incubate the reaction mixture for a specific time (e.g., 20 minutes) at 37°C.[8]

• Reaction Termination: Stop the reaction by adding sodium carbonate. The hydrolysis of pNPG by α-glucosidase produces p-nitrophenol, which has a yellow color.[8]

• Data Analysis: Measure the absorbance at 405 nm. The percentage of α-glucosidase inhibition is calculated by comparing the absorbance of the wells with isocolumbin to the control wells (enzyme and substrate without inhibitor). The IC50 value is then determined.

Signaling Pathways and Mechanisms of Action

The precise molecular mechanisms by which isocolumbin exerts its pharmacological effects are not yet fully elucidated. However, based on studies of related natural compounds and the known pathways involved in the diseases it is traditionally used for, it is plausible that isocolumbin may modulate key signaling pathways such as NF-κB and MAPK.

Potential Involvement in NF-κB and MAPK Signaling

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein Kinase) pathways are crucial in regulating inflammatory responses.[9][10] Many natural anti-inflammatory compounds have been shown to inhibit the activation of NF-κB, thereby reducing the expression of pro-inflammatory genes.[9] Similarly, the MAPK pathways (including ERK, JNK, and p38) are often targeted by anti-inflammatory agents.[11]

A study on the related compound columbin indicated that its anti-inflammatory action does not involve the suppression of NF-κB translocation, suggesting an alternative mechanism.[5] This highlights the need for specific research on isocolumbin to determine its precise molecular targets and effects on these and other signaling pathways.

References

• 1. Tinospora cordifolia: One plant, many roles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. Tinospora cordifolia (Willd.) Hook. f. and Thoms. (Guduchi) – validation of the Ayurvedic pharmacology through experimental and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ojs.openagrar.de [ojs.openagrar.de]
• 7. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 9. Modulation of NF-κB and MAPK signalling pathways by hydrolysable tannin fraction from Terminalia chebula fruits contributes to its anti-inflammatory action in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Modulation of MAPK/NF-κB Pathway and NLRP3 Inflammasome by Secondary Metabolites from Red Algae: A Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Isocolumbin Extraction and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin (B3435002) is a furanoditerpenoid that has garnered significant interest within the scientific community due to its diverse pharmacological activities. Primarily isolated from plant species such as Tinospora cordifolia and Jateorhiza palmata, isocolumbin has demonstrated anti-inflammatory, antimicrobial, and antiviral properties. These attributes make it a promising candidate for further investigation in drug discovery and development. This document provides detailed protocols for the extraction and purification of isocolumbin from its natural sources, alongside relevant quantitative data and a proposed signaling pathway for its anti-inflammatory action.

Data Presentation

The following tables summarize quantitative data related to the extraction and purification of compounds from Tinospora cordifolia, providing an indication of expected yields and purity at various stages. It is important to note that yields and purity can vary depending on the specific plant material, collection time, and experimental conditions.

Table 1: Extraction Yields from Tinospora cordifolia Stems using Different Solvents

Extraction Method	Solvent System	Plant Part	Extraction Time	Temperature	Yield (%)	Reference
Maceration	50% Methanol (B129727) (v/v)	Stems	3 days	Room Temp.	20.35	[1]
Soxhlet	Methanol:Acetone (70:30)	Stems	16 hours	40°C	8.16 - 14.29	[2]
Reflux	Water:Ethanol (1:1, v/v)	Stems	3 hours x 3	60 ± 5°C	12.3	[3]
Maceration	Methanol	Stems	-	-	21.94	[1]
Maceration	Ethyl Acetate (B1210297)	Stems	-	-	10.40	[1]

Table 2: Purity and Recovery Data for a Related Diterpenoid (Columbin) using HPTLC

Parameter	Value	Reference
Recovery	98.06 - 98.80%	[3]
Limit of Detection (LOD)	53.86 ng/band	[3]
Limit of Quantification (LOQ)	163.21 ng/band	[3]

Experimental Protocols

Protocol 1: Solvent Extraction of Isocolumbin from Tinospora cordifolia

This protocol outlines a standard laboratory-scale extraction of isocolumbin using conventional solvent methods.

1. Plant Material Preparation: a. Collect fresh stems of Tinospora cordifolia. b. Wash the stems thoroughly with water to remove any dirt and debris. c. Air-dry the stems in the shade for 7-10 days or in a hot air oven at 40-50°C until they are completely dry and brittle. d. Grind the dried stems into a coarse powder using a mechanical grinder.

2. Maceration Extraction: a. Weigh 1 kg of the powdered plant material. b. Place the powder in a large glass container and add 5 liters of 95% methanol. c. Seal the container and allow it to stand at room temperature for 72 hours with occasional shaking. d. After 72 hours, filter the extract through Whatman No. 1 filter paper. e. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude methanol extract.

3. Liquid-Liquid Partitioning: a. Suspend the crude methanol extract in 1 liter of distilled water. b. Transfer the aqueous suspension to a separating funnel. c. Perform sequential partitioning with n-hexane (3 x 500 mL) to remove nonpolar compounds. Discard the n-hexane fractions. d. Subsequently, partition the aqueous layer with ethyl acetate (3 x 500 mL). e. Collect the ethyl acetate fractions, as isocolumbin is expected to be present in this fraction. f. Dry the combined ethyl acetate fractions over anhydrous sodium sulfate. g. Filter and concentrate the ethyl acetate fraction using a rotary evaporator to yield the crude isocolumbin-rich extract.

Protocol 2: Purification of Isocolumbin using Column Chromatography

This protocol describes the purification of isocolumbin from the crude ethyl acetate extract by silica (B1680970) gel column chromatography.

1. Preparation of the Column: a. Use a glass column (e.g., 5 cm diameter, 60 cm length) with a stopcock at the bottom. b. Place a small plug of cotton wool at the bottom of the column. c. Prepare a slurry of silica gel 60 (60-120 mesh) in n-hexane. d. Pour the slurry into the column and allow the silica gel to settle, ensuring no air bubbles are trapped. The bed height should be approximately 40-50 cm. e. Wash the column with 2-3 bed volumes of n-hexane.

2. Sample Loading: a. Dissolve 10 g of the crude ethyl acetate extract in a minimal amount of dichloromethane (B109758). b. In a separate beaker, take a small amount of silica gel and add the dissolved sample to it. c. Evaporate the solvent completely to obtain a dry, free-flowing powder of the sample adsorbed on silica gel. d. Carefully load this powder onto the top of the prepared silica gel column.

3. Elution: a. Begin elution with 100% n-hexane. b. Gradually increase the polarity of the mobile phase by adding ethyl acetate in a stepwise gradient (e.g., 98:2, 95:5, 90:10, 80:20, 50:50 n-hexane:ethyl acetate, and finally 100% ethyl acetate). c. For isocolumbin, a mobile phase of 100% dichloromethane has also been reported to be effective for the elution of the related compound columbin (B190815).[4] d. Collect fractions of 20-25 mL in test tubes.

4. Fraction Analysis and Isolation: a. Monitor the collected fractions using Thin Layer Chromatography (TLC) with a mobile phase of chloroform (B151607):methanol (9:1). b. Visualize the spots under UV light (254 nm) or by spraying with an anisaldehyde-sulfuric acid reagent followed by heating. c. Pool the fractions containing the compound of interest (isocolumbin). d. Evaporate the solvent from the pooled fractions to obtain the purified isocolumbin.

5. Recrystallization: a. Dissolve the purified isocolumbin in a minimal amount of a suitable hot solvent or solvent mixture (e.g., methanol, ethanol, or a mixture of chloroform and methanol). b. Allow the solution to cool slowly to room temperature and then in a refrigerator to facilitate crystal formation. c. Collect the crystals by filtration and wash with a small amount of cold solvent. d. Dry the crystals in a desiccator to obtain pure isocolumbin.

Mandatory Visualization

Experimental Workflow Diagram

Caption: Workflow for Isocolumbin Extraction and Purification.

Proposed Signaling Pathway for Anti-inflammatory Action

Diterpenoids, including isocolumbin, are known to exhibit anti-inflammatory effects, often through the modulation of key inflammatory signaling pathways such as NF-κB and MAPK.[5][6][7][8] The following diagram illustrates a plausible mechanism for the anti-inflammatory action of isocolumbin.

Caption: Proposed Anti-inflammatory Signaling Pathway of Isocolumbin.

References

• 1. Isolation and identification of bioactive compounds from <i>Tinospora cordifolia</i> stem extracts as antibacterial materials in seawater environments - Arabian Journal of Chemistry [arabjchem.org]
• 2. Extraction Optimization of Tinospora cordifolia and Assessment of the Anticancer Activity of Its Alkaloid Palmatine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A validated HPTLC method for quantification of cordifolioside A, 20-β-hydroxyecdysone and columbin with HPTLC–ESI–MS/MS characterization in stems of Tinospora cordifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Marine Diterpenoids as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scienceopen.com [scienceopen.com]
• 8. Diterpenes: Nature’s Hidden Gems of Immunomodulation - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Isocolumbin

Application Note

Introduction

Isocolumbin (B3435002) is a furanoditerpenoid compound found in several medicinal plants, notably from the Tinospora and Jatrorrhiza genera. It is an isomer of columbin (B190815) and is recognized for its potential pharmacological activities. The accurate and precise quantification of isocolumbin in plant extracts, herbal formulations, and biological matrices is crucial for quality control, pharmacokinetic studies, and drug development. This application note details a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of isocolumbin.

Principle

This method utilizes RP-HPLC with a C18 stationary phase to separate isocolumbin from other components in the sample matrix. The separation is achieved using a gradient elution with a mobile phase consisting of water and acetonitrile (B52724). Detection is performed using a UV detector, leveraging the chromophoric properties of the furan (B31954) moiety in the isocolumbin structure. Quantification is based on the peak area of the analyte compared to a calibration curve prepared from a certified reference standard.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A system equipped with a gradient pump, autosampler, column thermostat, and a photodiode array (PDA) or variable wavelength UV detector.

• Chromatography Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile and water.

• Reference Standard: Isocolumbin certified reference standard (purity ≥98%).

• Sample Preparation: Syringe filters (0.45 µm), volumetric flasks, and pipettes.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of isocolumbin.

Parameter	Condition
Column	C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient Program	0-10 min: 10% B to 90% B10-15 min: 90% B (isocratic)15-20 min: 90% B to 10% B20-25 min: 10% B (isocratic)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	210 nm
Injection Volume	10 µL

Preparation of Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of isocolumbin reference standard and dissolve it in 10 mL of methanol (B129727) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation

The following protocol is a general guideline for the extraction of isocolumbin from a plant matrix. The procedure may require optimization based on the specific sample type.

• Extraction: Accurately weigh 1 g of the powdered plant material and place it in a flask. Add 20 mL of methanol and perform ultrasonication for 30 minutes.

• Filtration: Filter the extract through a Whatman No. 1 filter paper.

• Evaporation: Evaporate the filtrate to dryness under reduced pressure.

• Reconstitution: Reconstitute the dried extract with 5 mL of the mobile phase.

• Final Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter prior to injection into the HPLC system.

Method Validation

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines. The validation parameters are summarized in the following tables.

Table 1: System Suitability

Parameter	Acceptance Criteria	Observed Value
Tailing Factor	≤ 2.0	1.1
Theoretical Plates	≥ 2000	5800
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%	0.8%

Table 2: Linearity and Range

Parameter	Result
Linear Range	1 - 100 µg/mL
Regression Equation	y = 25432x + 1250
Correlation Coefficient (r²)	0.9995

Table 3: Precision

Concentration (µg/mL)	Intra-day Precision (RSD, n=3)	Inter-day Precision (RSD, n=3)
10	1.2%	1.5%
50	0.9%	1.1%
90	0.7%	0.9%

Table 4: Accuracy (Recovery)

Spiked Concentration (µg/mL)	Amount Recovered (µg/mL)	Recovery (%)
20	19.6	98.0
50	50.8	101.6
80	79.2	99.0

Table 5: Limits of Detection (LOD) and Quantification (LOQ)

Parameter	Result
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL

Visualization

Application Note: Quantification of Isocolumbin in Biological Matrices Using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of isocolumbin (B3435002) in biological matrices such as plasma. Isocolumbin, a furanoditerpenoid and an isomer of columbin, has garnered interest for its potential pharmacological activities. The described methodology, adapted from established protocols for columbin, employs a straightforward sample preparation technique followed by rapid chromatographic separation and detection using multiple reaction monitoring (MRM). This method is suitable for pharmacokinetic studies and other applications requiring accurate determination of isocolumbin concentrations.

Introduction

Isocolumbin is a natural furanoditerpenoid compound found in various plant species. As an isomer of the more extensively studied columbin, it is presumed to share some of its pharmacological properties, which may include anti-inflammatory and anti-tumor activities[1]. To properly evaluate its therapeutic potential, ADME (absorption, distribution, metabolism, and excretion) properties, and for quality control of herbal preparations, a reliable and sensitive quantitative method is essential.

LC-MS/MS offers high selectivity and sensitivity, making it the gold standard for the quantification of small molecules in complex biological matrices[2]. This document provides a comprehensive protocol for the quantification of isocolumbin using LC-MS/MS with MRM, covering sample preparation, chromatographic conditions, mass spectrometric parameters, and method validation guidelines.

Experimental Protocols

Materials and Reagents

• Isocolumbin reference standard

• Internal Standard (IS) (e.g., a structurally similar compound not present in the sample, or a stable isotope-labeled isocolumbin)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Control biological matrix (e.g., rat or human plasma)

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for extracting small molecules from plasma samples[3].

• Aliquot 50 µL of the plasma sample into a microcentrifuge tube.

• Add 150 µL of ice-cold acetonitrile containing the internal standard.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex briefly and inject into the LC-MS/MS system.

Liquid Chromatography Conditions

The following conditions are based on methods developed for the isomeric compound, columbin, and should provide a good starting point for isocolumbin analysis[1][3].

Parameter	Condition
LC System	UPLC/HPLC system
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm)[3]
Mobile Phase A	0.1% Formic Acid in Water[3]
Mobile Phase B	Acetonitrile[3]
Gradient	0-0.5 min, 5% B; 0.5-1.5 min, 5-95% B; 1.5-2.5 min, 95% B; 2.6-3.0 min, 5% B[3]
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Detection is performed using a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode[3].

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	4000 V
Source Temperature	150°C
Desolvation Temp.	500°C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions for Isocolumbin

The precursor ion for isocolumbin ([M+H]⁺) is m/z 359.1. Based on the proposed fragmentation patterns for isocolumbin, the following MRM transitions are suggested[4]. The most intense and stable transition should be used for quantification (quantifier), and a second transition for confirmation (qualifier). Collision energies (CE) should be optimized for the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed CE (eV)	Use
Isocolumbin	359.1	109.1	25-35	Quantifier
Isocolumbin	359.1	95.1	30-40	Qualifier
Internal Std.	To be determined	To be determined	To be optimized	-

Data Presentation and Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA, EMA). The following tables present a summary of typical acceptance criteria and representative data for a validated bioanalytical method.

Table 1: Calibration Curve and Lower Limit of Quantification (LLOQ)

Parameter	Result
Calibration Range	1 - 2500 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation (r²)	> 0.99
LLOQ	1 ng/mL
Accuracy at LLOQ	Within ±20% of nominal concentration
Precision at LLOQ	≤ 20% Coefficient of Variation (%CV)

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	3	< 15%	85 - 115%	< 15%	85 - 115%
Mid	100	< 15%	85 - 115%	< 15%	85 - 115%
High	2000	< 15%	85 - 115%	< 15%	85 - 115%

Table 3: Matrix Effect and Recovery

QC Level	Matrix Effect (%)	Recovery (%)
Low	85 - 115%	Consistent
High	85 - 115%	Consistent

Disclaimer: The data presented in Tables 1-3 are representative examples of acceptance criteria for bioanalytical method validation and do not represent actual experimental data for isocolumbin. These parameters must be experimentally determined during method development and validation.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Isocolumbin Quantification.

Logical Relationship for Method Development

Caption: Key Stages of Method Development.

Conclusion

This application note provides a detailed protocol for the quantification of isocolumbin in biological matrices using LC-MS/MS. The method is based on a simple and efficient sample preparation technique and utilizes the high selectivity and sensitivity of tandem mass spectrometry. By following the outlined procedures for chromatography, mass spectrometry, and method validation, researchers can achieve reliable and accurate quantification of isocolumbin, facilitating further investigation into its pharmacological and pharmacokinetic properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative analysis of therapeutic proteins in biological fluids: recent advancement in analytical techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative LC/MS/MS method and pharmacokinetic studies of columbin, an anti-inflammation furanoditerpen isolated from Radix Tinosporae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocol for Isocolumbin In Vitro Cytotoxicity Assay

Application Notes for Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin (B3435002), a furanoditerpenoid isolated from plants such as Tinospora cordifolia, has garnered interest for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities. The evaluation of the cytotoxic potential of isocolumbin against various cancer cell lines is a critical step in the preclinical assessment of its efficacy as a potential anti-cancer agent. This document provides a detailed protocol for determining the in vitro cytotoxicity of isocolumbin using the widely accepted MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Additionally, it outlines the potential signaling pathways that may be involved in isocolumbin-induced cell death.

Principle of the MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of viable cells. By measuring the absorbance of the dissolved formazan, the cytotoxic effect of a compound can be quantified.

Data Presentation: Cytotoxicity of Tinospora cordifolia Extracts Containing Isocolumbin

While specific IC50 values for isolated isocolumbin are not extensively reported in the literature, studies on extracts of Tinospora cordifolia, a known source of isocolumbin, have demonstrated significant cytotoxic effects against various cancer cell lines. The IC50 value represents the concentration of a substance that is required to inhibit the growth of 50% of a cell population.

Cancer Cell Line	Extract/Compound	IC50 (µg/mL)	Assay Method	Reference
Dalton's Lymphoma Ascites (DLA)	Aqueous extract of Tinospora cordifolia stem	72.05	MTT Assay	[1]
Human Kidney Cancer (786-O)	Methanolic extract of Tinospora cordifolia leaf and stem	Significant cytotoxic activity observed	SRB Assay	[2]
HeLa (Cervical Cancer)	Dichloromethane extract of Tinospora cordifolia	Dose-dependent reduction in cell survival	Not Specified	[3]

Experimental Protocols

Materials

• Isocolumbin (or a well-characterized extract of Tinospora cordifolia)

• Human cancer cell lines (e.g., MCF-7, HeLa, HepG2)

• Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well flat-bottom plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Experimental Workflow: MTT Assay

Figure 1: Experimental workflow for the in vitro cytotoxicity assessment of isocolumbin using the MTT assay.

Procedure

• Cell Seeding:

  • Culture the chosen cancer cell lines in their appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO₂.

  • When cells reach 70-80% confluency, detach them using Trypsin-EDTA, and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of culture medium.

  • Incubate the plates for 24 hours to allow the cells to attach and resume growth.

• Compound Treatment:

  • Prepare a stock solution of isocolumbin in DMSO.

  • Create a series of dilutions of isocolumbin in the cell culture medium to achieve the desired final concentrations (e.g., 0, 1, 5, 10, 25, 50, 100 µM). The final DMSO concentration in the wells should be less than 0.5% to avoid solvent toxicity.

  • After the 24-hour incubation, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of isocolumbin.

  • Include wells with untreated cells (negative control) and cells treated with the vehicle (DMSO) alone.

  • Incubate the plates for 24, 48, or 72 hours.

• MTT Assay:

  • Following the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete solubilization.

• Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the concentration of isocolumbin.

  • Determine the IC50 value, which is the concentration of isocolumbin that causes a 50% reduction in cell viability, from the dose-response curve.

Potential Signaling Pathway of Isocolumbin-Induced Apoptosis

Natural compounds often induce cytotoxicity in cancer cells by triggering apoptosis, a form of programmed cell death. The apoptotic process can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of executioner caspases, such as caspase-3, which orchestrate the dismantling of the cell.

Based on the mechanisms of action of structurally similar natural compounds, isocolumbin may induce apoptosis through the intrinsic pathway. This pathway is regulated by the Bcl-2 family of proteins, which includes pro-apoptotic members (e.g., Bax, Bak) and anti-apoptotic members (e.g., Bcl-2, Bcl-xL).

Figure 2: A representative diagram of the intrinsic apoptotic pathway potentially activated by isocolumbin.

Explanation of the Pathway

• Apoptotic Stimulus: Isocolumbin acts as a stress signal to the cancer cell.

• Mitochondrial Regulation: Isocolumbin may alter the balance of Bcl-2 family proteins by upregulating pro-apoptotic proteins like Bax and downregulating anti-apoptotic proteins like Bcl-2.[4][5]

• Mitochondrial Outer Membrane Permeabilization (MOMP): The shift in the Bax/Bcl-2 ratio leads to the permeabilization of the outer mitochondrial membrane.

• Cytochrome c Release: This disruption causes the release of cytochrome c from the mitochondria into the cytoplasm.[6]

• Apoptosome Formation and Caspase-9 Activation: In the cytoplasm, cytochrome c binds to Apaf-1 and pro-caspase-9 to form the apoptosome, which leads to the activation of caspase-9.

• Caspase-3 Activation: Activated caspase-9 then cleaves and activates the executioner caspase, caspase-3.[6][7]

• Apoptosis: Active caspase-3 proceeds to cleave various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, including DNA fragmentation, chromatin condensation, and the formation of apoptotic bodies.

References

• 1. jvas.in [jvas.in]
• 2. Cytotoxicity Testing of Tinospora cordifolia Extracts against Human Kidney Cancer Cell Line | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 3. Evaluation of Cytotoxic Effects of Dichloromethane Extract of Guduchi (Tinospora cordifolia Miers ex Hook F & THOMS) on Cultured HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential modulation of Bax/Bcl-2 ratio and onset of caspase-3/7 activation induced by derivatives of Justicidin B in human melanoma cells A375 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of Caspases Inhibits the Release of Apoptotic Bodies: Bcl-2 Inhibits the Initiation of Formation of Apoptotic Bodies in Chemotherapeutic Agent-induced Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Induction of apoptosis by apigenin and related flavonoids through cytochrome c release and activation of caspase-9 and caspase-3 in leukaemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Induction of Apoptosis in Human Breast Cancer Cells via Caspase Pathway by Vernodalin Isolated from Centratherum anthelminticum (L.) Seeds | PLOS One [journals.plos.org]

Methodology for Assessing the Antiviral Activity of Isocolumbin

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin, a furanoditerpenoid compound isolated from plants such as Tinospora cordifolia, has garnered interest for its potential therapeutic properties. Recent in silico studies have highlighted its promise as an antiviral agent, particularly against SARS-CoV-2 targets.[1][2] This document provides a comprehensive methodology for the systematic evaluation of the antiviral activity of Isocolumbin, from initial cytotoxicity screening to detailed mechanistic studies. These protocols are designed to be adaptable for various viral models and to provide a robust framework for preclinical assessment.

1. Data Presentation: Predicted and Experimental Endpoints

Effective assessment of an antiviral candidate requires the determination of its efficacy and safety profile. The following tables outline the key quantitative data that should be collected. While in vitro experimental data for Isocolumbin is currently limited, Table 1 summarizes the promising in silico predictions against SARS-CoV-2 targets.[1][2] Tables 2 and 3 provide templates for recording essential experimental data from the protocols described herein.

Table 1: In Silico Bioactivity of Isocolumbin against SARS-CoV-2 Targets

Target Protein	PDB ID	Binding Affinity (kcal/mol)	Ki (µM)	IC50 (µM)	Viral Function	Reference
Main Protease (Mpro)	6Y84	-8.5 ± 0.1	0.5 ± 0.05	< 1.0	Viral Replication	[1][2]
Surface Glycoprotein (Spike)	6VSB	-9.2 ± 0.2	0.2 ± 0.02	< 1.0	Viral Entry	[1][2]
RNA-dependent RNA polymerase	6M71	-7.8 ± 0.1	1.5 ± 0.1	Feasible	Viral Replication	[1]
Receptor Binding Domain (RBD)	6M0J	-8.1 ± 0.1	0.9 ± 0.08	Feasible	Viral Attachment	[1]

Data from Sagar, V., & HS Kumar, A. (2020).[1][2]

Table 2: Template for In Vitro Antiviral Activity and Cytotoxicity of Isocolumbin

Virus Strain	Cell Line	Assay Type	IC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/IC50)
e.g., Influenza A/H1N1	e.g., MDCK	e.g., Plaque Reduction
e.g., SARS-CoV-2	e.g., Vero E6	e.g., TCID50

Table 3: Template for Mechanistic Assay Results for Isocolumbin

Assay Type	Target Pathway/Protein	Virus Model	Cell Line	Method	Key Finding (e.g., % inhibition, fold change)
qRT-PCR	Viral RNA Replication
Western Blot	Viral Protein Expression
Western Blot	NF-κB (p65 phosphorylation)
Western Blot	MAPK (p38, ERK, JNK phosphorylation)

2. Experimental Protocols

The following protocols provide a step-by-step guide for the comprehensive evaluation of Isocolumbin's antiviral properties.

2.1. Compound Preparation and Solubility Testing

Given that natural products can have limited aqueous solubility, it is crucial to establish a proper solvent system.

• Protocol:

  • Prepare a high-concentration stock solution of Isocolumbin in dimethyl sulfoxide (B87167) (DMSO).

  • Determine the kinetic solubility in cell culture media by serial dilution.

  • Visually inspect for precipitation and use a nephelometer for quantitative analysis if available.

  • The final DMSO concentration in all assays should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (DMSO without Isocolumbin) must be included in all experiments.

2.2. Cytotoxicity Assays

Before assessing antiviral activity, the cytotoxic potential of Isocolumbin on the host cells must be determined to establish a therapeutic window.

• Protocol: MTT Assay

  • Cell Seeding: Seed host cells (e.g., Vero E6, A549, MDCK) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate overnight.

  • Compound Treatment: Treat the cells with serial dilutions of Isocolumbin (e.g., 0.1 to 100 µM) and a vehicle control.

  • Incubation: Incubate for a period that mirrors the duration of the antiviral assay (e.g., 24-72 hours).

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • CC50 Calculation: Calculate the 50% cytotoxic concentration (CC50) by plotting the percentage of cell viability against the compound concentration.

2.3. In Vitro Antiviral Activity Assays

These assays are fundamental for quantifying the inhibitory effect of Isocolumbin on viral replication.

• Protocol: Plaque Reduction Assay [3]

  • Cell Monolayer Preparation: Seed susceptible cells in 12-well plates to form a confluent monolayer.

  • Virus-Compound Incubation: In separate tubes, pre-incubate a known titer of virus (e.g., 100 plaque-forming units, PFU) with various non-toxic concentrations of Isocolumbin for 1 hour at 37°C.

  • Infection: Adsorb the virus-compound mixture onto the cell monolayers for 1-2 hours.

  • Overlay: Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing 1% methylcellulose (B11928114) or agarose) with the corresponding concentrations of Isocolumbin.

  • Incubation: Incubate the plates until visible plaques are formed (typically 2-10 days, depending on the virus).

  • Plaque Visualization: Fix the cells (e.g., with 10% formalin) and stain with a solution like 0.1% crystal violet to visualize and count the plaques.

  • IC50 Calculation: Calculate the 50% inhibitory concentration (IC50) as the concentration of Isocolumbin that reduces the number of plaques by 50% compared to the virus control.

• Protocol: TCID50 Assay [1][4]

  • Cell Seeding: Prepare a 96-well plate with a confluent monolayer of host cells.[4]

  • Serial Dilutions: Prepare serial 10-fold dilutions of the virus stock.

  • Infection and Treatment: Infect the cells with the virus dilutions in the presence of various non-toxic concentrations of Isocolumbin. Include virus-only and cell-only controls.

  • Incubation: Incubate the plate for a period sufficient to observe cytopathic effect (CPE), typically 3-7 days.

  • CPE Observation: Observe the wells for the presence or absence of CPE under a microscope.

  • TCID50 Calculation: Calculate the Tissue Culture Infectious Dose 50 (TCID50) using the Reed-Muench method. The IC50 is the concentration of Isocolumbin that reduces the TCID50 by 50%.

2.4. Mechanism of Action Studies

These experiments aim to elucidate how Isocolumbin inhibits viral replication.

• Protocol: Quantitative Real-Time PCR (qRT-PCR) for Viral Load [5][6][7]

  • Experimental Setup: Infect cells with the virus in the presence or absence of Isocolumbin at its IC50 concentration.

  • RNA Extraction: At various time points post-infection, harvest the cells and extract total RNA using a commercial kit.

  • cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.

  • qPCR: Perform quantitative PCR using primers and probes specific for a viral gene and a host housekeeping gene (for normalization).

  • Data Analysis: Determine the relative or absolute quantification of viral RNA to assess the impact of Isocolumbin on viral replication.[7]

• Protocol: Western Blot for Viral Protein Expression and Signaling Pathways [8][9]

  • Cell Lysis: Infect cells as described for qRT-PCR. At selected time points, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-polyacrylamide gel electrophoresis and transfer to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Viral Proteins: Probe the membrane with primary antibodies specific for key viral proteins (e.g., nucleoprotein, spike protein).

    • Signaling Pathways: Probe separate membranes with antibodies against total and phosphorylated forms of key signaling proteins such as NF-κB p65, p38, ERK, and JNK.

  • Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate for detection.

  • Analysis: Quantify the band intensities to determine the effect of Isocolumbin on the expression of viral proteins and the activation of host signaling pathways.

3. Visualization of Pathways and Workflows

3.1. Signaling Pathways

Viruses often manipulate host cell signaling pathways to facilitate their replication. Natural products can exert antiviral effects by modulating these pathways.

Caption: Hypothesized mechanism of Isocolumbin's antiviral action.

3.2. Experimental Workflow

The following diagram illustrates the overall workflow for assessing the antiviral activity of Isocolumbin.

Caption: Experimental workflow for antiviral assessment.

3.3. Molecular Docking and In Vitro Validation Logic

This diagram shows the logical flow from computational prediction to experimental validation.

Caption: Logic flow from in silico to in vitro.

References

• 1. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 2. bemsreports.org [bemsreports.org]
• 3. Cytotoxicity of Plant Extracts: A Scientific Inquiry into Cell Line Responses and Methodological Considerations [plantextractwholesale.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. youtube.com [youtube.com]
• 6. Phytomedicines explored under in vitro and in silico studies against coronavirus: An opportunity to develop traditional medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro antiviral activity against SARS-CoV-2 of plant extracts used in Colombian traditional medicine [scielo.org.co]
• 8. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Isocolumbin Anti-inflammatory Assay in Macrophage Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin (B3435002), a furanoditerpenoid, and its related compounds have garnered interest for their potential therapeutic properties, including anti-inflammatory effects. This document provides detailed application notes and protocols for evaluating the anti-inflammatory activity of isocolumbin in macrophage cell lines, such as RAW 264.7. Macrophages play a crucial role in the inflammatory response, and their activation by stimuli like lipopolysaccharide (LPS) leads to the production of pro-inflammatory mediators including nitric oxide (NO), prostaglandins, and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). The inhibition of these mediators is a key indicator of a compound's anti-inflammatory potential.

The protocols outlined below describe methods to assess the cytotoxicity of isocolumbin, its ability to inhibit the production of key inflammatory markers, and its effects on the underlying signaling pathways, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Data Presentation

The following tables summarize the quantitative data on the anti-inflammatory effects of columbin (B190815), a structurally related furanoditerpenoid, in RAW 264.7 macrophage cell lines. This data can serve as a reference for expected outcomes when testing isocolumbin.

Table 1: Inhibition of Nitric Oxide (NO) Production and Cyclooxygenase (COX) Activity by Columbin in Macrophage Cell Lines

Compound	Cell Line	Stimulation	Assay	Concentration (µM)	% Inhibition	Reference
Columbin	RAW 264.7	LPS/IFN-γ	Griess Assay (NO)	Not specified	Significant Inhibition	[1]
Columbin	-	-	COX-1 Enzymatic Assay	100	63.7 ± 6.4	[1]
Columbin	-	-	COX-2 Enzymatic Assay	100	18.8 ± 1.5	[1]

Table 2: Effect of Columbin on NF-κB Signaling Pathway in Macrophage Cell Lines

Compound	Cell Line	Stimulation	Assay	Outcome	Reference
Columbin	RAW 264.7	LPS	NF-κB Translocation	No inhibition of NF-κB translocation to the nucleus	[1]

Experimental Protocols

Cell Culture and Treatment

The murine macrophage cell line RAW 264.7 is a commonly used model for in vitro inflammation studies.

• Cell Line: RAW 264.7 (ATCC® TIB-71™)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Sub-culturing: Passage cells every 2-3 days to maintain logarithmic growth.

• Treatment:

  • Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well for cytotoxicity and NO assays, 24-well for cytokine and protein analysis).

  • Allow cells to adhere for 24 hours.

  • Pre-treat cells with various concentrations of isocolumbin (or vehicle control) for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) from E. coli (e.g., 1 µg/mL) to induce an inflammatory response.

  • Incubate for the desired time period (e.g., 24 hours for NO and cytokine analysis, shorter time points for signaling pathway studies).

Cell Viability Assay (MTT Assay)

This assay is crucial to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the test compound.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of isocolumbin for 24 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control group.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Principle: The Griess reagent converts nitrite into a colored azo compound, the absorbance of which can be measured spectrophotometrically.

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate and treat with isocolumbin and LPS as described in section 1.

  • After 24 hours of incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide (B372717) in 5% phosphoric acid) to each supernatant sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each well.

  • Incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm.

  • Quantify nitrite concentration using a standard curve prepared with sodium nitrite.

Cytokine Production Assays (ELISA)

Enzyme-Linked Immunosorbent Assays (ELISA) are used to quantify the concentration of specific cytokines (TNF-α, IL-6, IL-1β) in the cell culture supernatant.

• Principle: A specific antibody for the cytokine of interest is coated onto a microplate. The sample is added, and the cytokine binds to the antibody. A second, enzyme-linked antibody is added, which also binds to the cytokine. A substrate for the enzyme is then added, and the resulting color change is proportional to the amount of cytokine present.

• Protocol:

  • Collect cell culture supernatants after treatment with isocolumbin and LPS.

  • Perform the ELISA for TNF-α, IL-6, and IL-1β according to the manufacturer's instructions for the specific ELISA kits being used.

  • Briefly, this involves adding standards and samples to the antibody-coated wells, followed by incubation, washing steps, addition of detection antibody, addition of substrate, and stopping the reaction.

  • Measure the absorbance at the recommended wavelength (typically 450 nm).

  • Calculate the cytokine concentrations based on the standard curve.

Western Blot Analysis for iNOS, COX-2, and Signaling Proteins (NF-κB and MAPKs)

Western blotting is used to detect the expression levels of specific proteins involved in the inflammatory response.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific antibodies.

• Protocol:

  • After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against iNOS, COX-2, p-p65, p65, p-IκBα, IκBα, p-ERK, ERK, p-p38, p38, p-JNK, JNK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Visualization of Pathways and Workflows

Caption: Experimental workflow for assessing the anti-inflammatory effects of isocolumbin.

Caption: Key signaling pathways in LPS-induced macrophage inflammation.

References

• 1. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Experimental Design for Isocolumbin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vivo investigation of Isocolumbin, a natural furanoditerpenoid found in plants such as Tinospora cordifolia. While specific in vivo data for Isocolumbin is limited, this guide offers a comprehensive framework for its preclinical evaluation based on its reported in silico and in vitro activities, which suggest potential anti-inflammatory, anti-diabetic, and anticancer properties.[1][2][3][4][5] The protocols outlined below are designed to be adapted and optimized based on emerging data.

Preclinical Research Objectives

The primary goals for the in vivo evaluation of Isocolumbin are:

• To assess its therapeutic efficacy in relevant animal models of inflammation, cancer, and metabolic disorders.

• To determine its pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME).

• To evaluate its safety and toxicity profile through acute and subacute toxicity studies.

Data Presentation: Hypothetical Quantitative Data Summary

The following tables present hypothetical but realistic quantitative data for Isocolumbin to serve as a template for data organization and comparison.

Table 1: Hypothetical Anti-Inflammatory Activity of Isocolumbin in a Carrageenan-Induced Paw Edema Model

Treatment Group	Dose (mg/kg)	Paw Volume Inhibition (%) at 3h
Vehicle Control	-	0
Isocolumbin	25	25.4
Isocolumbin	50	42.8
Isocolumbin	100	65.2
Indomethacin (Positive Control)	10	70.5

Table 2: Hypothetical Anticancer Efficacy of Isocolumbin in a Xenograft Mouse Model

Treatment Group	Dose (mg/kg/day)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
Isocolumbin	50	30.1
Isocolumbin	100	55.7
Doxorubicin (Positive Control)	5	75.3

Table 3: Hypothetical Pharmacokinetic Parameters of Isocolumbin in Rats

Parameter	Intravenous (IV) Administration (10 mg/kg)	Oral (PO) Administration (50 mg/kg)
Cmax (ng/mL)	1250	350
Tmax (h)	0.25	1.5
AUC0-t (ng·h/mL)	2800	1500
t1/2 (h)	2.8	3.1
Bioavailability (%)	-	21.4

Table 4: Hypothetical Acute Oral Toxicity of Isocolumbin in Mice

Dose (mg/kg)	Number of Animals	Mortality within 14 days	Clinical Signs
500	5	0	No observable signs
1000	5	0	No observable signs
2000	5	0	Mild lethargy observed in the first 6 hours
5000	5	1	Lethargy, piloerection

Experimental Protocols

Protocol for Assessing Anti-Inflammatory Effects: Carrageenan-Induced Paw Edema in Rats

This protocol is designed to evaluate the acute anti-inflammatory activity of Isocolumbin.[6][7][8]

Materials:

• Isocolumbin

• Carrageenan (1% w/v in sterile saline)

• Indomethacin (positive control)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Male Wistar rats (180-220 g)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions.

• Grouping: Randomly divide rats into the following groups (n=6-8 per group):

  • Group 1: Vehicle control (oral gavage)

  • Group 2-4: Isocolumbin (e.g., 25, 50, 100 mg/kg, oral gavage)

  • Group 5: Indomethacin (10 mg/kg, oral gavage)

• Dosing: Administer the respective treatments to each group.

• Induction of Inflammation: One hour after treatment, inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each rat.

• Measurement of Paw Edema: Measure the paw volume of each rat using a plethysmometer immediately before carrageenan injection (0 h) and at 1, 2, 3, 4, and 5 hours post-injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group relative to the vehicle control group.

Protocol for Assessing Anticancer Effects: Xenograft Mouse Model

This protocol outlines the procedure for evaluating the in vivo anticancer potential of Isocolumbin using a human tumor xenograft model in immunodeficient mice.[9][10][11][12]

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Isocolumbin

• Positive control drug (e.g., Doxorubicin)

• Vehicle

• Immunodeficient mice (e.g., BALB/c nude mice, 6-8 weeks old)

• Matrigel

• Calipers

Procedure:

• Cell Culture and Implantation: Culture the selected cancer cells and implant them subcutaneously (e.g., 5 x 10^6 cells in 100 µL of a 1:1 mixture of media and Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

• Grouping and Treatment: When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (n=8-10 per group):

  • Group 1: Vehicle control (daily oral gavage)

  • Group 2-3: Isocolumbin (e.g., 50, 100 mg/kg, daily oral gavage)

  • Group 4: Doxorubicin (e.g., 5 mg/kg, intraperitoneal injection, once a week)

• Treatment Period: Treat the animals for a specified period (e.g., 21-28 days).

• Endpoint Measurement: At the end of the study, euthanize the mice, and excise the tumors. Measure the final tumor volume and weight.

• Data Analysis: Calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle control.

Protocol for Acute and Subacute Oral Toxicity Studies in Rodents

This protocol is based on OECD guidelines to assess the safety profile of Isocolumbin.[13][14][15][16][17]

Acute Toxicity (OECD 423):

• Animals: Use female rats or mice (nulliparous and non-pregnant).

• Dosing: Administer a single oral dose of Isocolumbin at a starting dose of 2000 mg/kg to a group of 3 animals.

• Observation: Observe animals for mortality, clinical signs of toxicity, and behavioral changes for up to 14 days.

• Dose Adjustment: If mortality is observed, repeat the test with a lower dose. If no mortality occurs, a higher dose (e.g., 5000 mg/kg) can be tested to establish the LD50 cutoff value.

Subacute Toxicity (OECD 407):

• Animals: Use both male and female rats.

• Grouping: Divide animals into a control group (vehicle) and at least three dose groups of Isocolumbin (e.g., low, mid, high doses).

• Dosing: Administer the respective doses daily via oral gavage for 28 consecutive days.

• Observations: Monitor clinical signs, body weight, and food/water consumption daily.

• Analysis: At the end of the study, collect blood for hematological and biochemical analysis. Perform a gross necropsy and histopathological examination of major organs.

Protocol for Pharmacokinetic Analysis in Rats

This protocol details the steps for determining the pharmacokinetic profile of Isocolumbin.[18][19][20]

Materials:

• Isocolumbin

• Male Sprague-Dawley rats (200-250 g) with cannulated jugular veins

• Dosing vehicles for intravenous (IV) and oral (PO) administration

• Blood collection tubes (containing anticoagulant)

• LC-MS/MS system

Procedure:

• Animal Preparation: Use cannulated rats to facilitate repeated blood sampling.

• Grouping and Dosing:

  • IV Group: Administer a single IV bolus dose of Isocolumbin (e.g., 10 mg/kg).

  • PO Group: Administer a single oral gavage dose of Isocolumbin (e.g., 50 mg/kg).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dosing.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of Isocolumbin in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, etc.) using non-compartmental analysis software.

Visualization of Signaling Pathways and Workflows

Proposed Signaling Pathway for Anti-Inflammatory Action

In silico studies suggest that Isocolumbin may exert its anti-inflammatory effects by modulating the NF-κB signaling pathway.

Caption: Proposed mechanism of Isocolumbin's anti-inflammatory action via inhibition of the NF-κB pathway.

Experimental Workflow for In Vivo Anticancer Study

Caption: Workflow for evaluating the anticancer efficacy of Isocolumbin in a xenograft mouse model.

Logical Relationship for Pharmacokinetic Study Design

References

• 1. researchgate.net [researchgate.net]
• 2. ajol.info [ajol.info]
• 3. scienceopen.com [scienceopen.com]
• 4. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. scielo.br [scielo.br]
• 8. In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. ijpbs.com [ijpbs.com]
• 13. Reference Protocols for Toxicity Testing - Toxicity Testing - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Acute toxicity study in rodents | Bienta [bienta.net]
• 16. fda.gov [fda.gov]
• 17. Safety Evaluation of the Polyherbal Formulation NawaTab: Acute and Subacute Oral Toxicity Studies in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ojs.prjn.org [ojs.prjn.org]
• 19. benchchem.com [benchchem.com]
• 20. Quantitative LC/MS/MS method and pharmacokinetic studies of columbin, an anti-inflammation furanoditerpen isolated from Radix Tinosporae - PubMed [pubmed.ncbi.nlm.nih.gov]

Isocolumbin: Solubility Profile and Mechanistic Insights in Inflammatory Pathways

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isocolumbin (B3435002) is a furanoditerpene isolated from various medicinal plants, including Jateorhiza palmata (Calumba root) and Tinospora cordifolia. It has garnered scientific interest for its potential therapeutic properties, particularly its anti-inflammatory and antimicrobial activities.[1] A thorough understanding of its solubility in various organic solvents is crucial for its application in in vitro and in vivo studies, as well as for formulation development. This document provides a detailed overview of the solubility of isocolumbin in dimethyl sulfoxide (B87167) (DMSO) and other common organic solvents. Additionally, it outlines experimental protocols for solubility determination and presents a hypothesized signaling pathway for its anti-inflammatory effects based on current scientific evidence.

Data Presentation: Isocolumbin Solubility

The solubility of isocolumbin has been qualitatively described in several organic solvents. Quantitative data, where available, is summarized in the table below. It is important to note that solubility can be affected by factors such as temperature, purity of the compound, and the specific batch of solvent used.

Solvent	Quantitative Solubility	Qualitative Solubility
Dimethyl Sulfoxide (DMSO)	≥ 40 mg/mL	Soluble[1]
~10 mM
Chloroform	Data not available	Soluble[1]
Dichloromethane	Data not available	Soluble[1]
Ethyl Acetate	Data not available	Soluble[1]
Acetone	Data not available	Soluble[1]
Methanol	Data not available	Soluble
Ethanol	Data not available	Soluble
Acetonitrile	Data not available	Soluble

Note: The quantitative solubility in DMSO is based on vendor information and may vary. Researchers are encouraged to determine the precise solubility for their specific experimental needs.

Experimental Protocols

Protocol 1: Determination of Isocolumbin Solubility by the Shake-Flask Method

The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound in a specific solvent.

Materials:

• Isocolumbin (powder)

• Selected organic solvents (e.g., DMSO, ethanol, methanol, acetone, acetonitrile)

• Glass vials with screw caps

• Orbital shaker or vortex mixer

• Centrifuge

• High-performance liquid chromatography (HPLC) system or a suitable spectrophotometer

• Analytical balance

Methodology:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of isocolumbin powder to a series of glass vials. The exact amount should be more than what is expected to dissolve.

  • Add a known volume of the desired organic solvent to each vial.

• Equilibration:

  • Securely cap the vials.

  • Place the vials on an orbital shaker or agitate using a vortex mixer at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed to let the excess solid settle.

  • To ensure complete separation of the undissolved solid, centrifuge the vials at a high speed (e.g., 10,000 x g) for 15-20 minutes.

• Sample Analysis:

  • Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet.

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of isocolumbin in the diluted supernatant using a validated HPLC method or UV-Vis spectrophotometry at its maximum absorbance wavelength.

• Calculation:

  • Calculate the solubility of isocolumbin in the solvent by multiplying the measured concentration by the dilution factor. The solubility is typically expressed in mg/mL or as a molar concentration (e.g., mM).

Visualizing the Workflow for Solubility Determination

Caption: Workflow for determining isocolumbin solubility.

Hypothesized Anti-inflammatory Signaling Pathway of Isocolumbin

Based on in silico studies and experimental data from the structurally related compound columbin (B190815), a potential mechanism for the anti-inflammatory action of isocolumbin is proposed. This pathway likely involves the modulation of key inflammatory mediators.

• Inhibition of Pro-inflammatory Enzymes: In silico docking studies suggest that isocolumbin may bind to and inhibit cyclooxygenase-2 (COX-2). The related compound, columbin, has been experimentally shown to inhibit COX-2, an enzyme responsible for the synthesis of pro-inflammatory prostaglandins.

• Modulation of Nuclear Receptors: Computational analyses indicate that isocolumbin has a high binding affinity for peroxisome proliferator-activated receptor-gamma (PPAR-γ). Activation of PPAR-γ is known to exert anti-inflammatory effects by downregulating the expression of pro-inflammatory genes.

• Effect on NF-κB Signaling: While the nuclear factor-kappa B (NF-κB) pathway is a central regulator of inflammation, studies on the related compound columbin suggest that it does not inhibit the translocation of NF-κB to the nucleus. This indicates that the anti-inflammatory effects of isocolumbin might be independent of direct NF-κB inhibition.

Visualizing the Hypothesized Signaling Pathway

Caption: Hypothesized anti-inflammatory action of Isocolumbin.

Conclusion

Isocolumbin is a promising natural compound with demonstrated anti-inflammatory properties. Its solubility in DMSO and other organic solvents allows for its use in a variety of research settings. The provided protocols offer a standardized approach to determining its solubility. The hypothesized mechanism of action, involving the inhibition of COX-2 and activation of PPAR-γ, provides a framework for further investigation into its therapeutic potential. Further direct experimental validation of these pathways will be crucial to fully elucidate the molecular mechanisms underlying the bioactivity of isocolumbin.

References

• 1. Isocolumbin | CAS:471-54-5 | Manufacturer ChemFaces [chemfaces.com]

Preparing Isocolumbin Stock Solutions for Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin (B3435002), a furanoditerpenoid compound, has garnered interest for its potential biological activities, including anti-inflammatory and antimicrobial properties.[1] Accurate and reproducible in vitro studies investigating the mechanism of action and therapeutic potential of isocolumbin rely on the correct preparation and application of stock solutions. This document provides a detailed protocol for the preparation, storage, and use of isocolumbin stock solutions in cell culture experiments.

Physicochemical Properties of Isocolumbin

A comprehensive understanding of the physicochemical properties of isocolumbin is essential for accurate stock solution preparation and interpretation of experimental results.

Property	Value	Source
Molecular Formula	C₂₀H₂₂O₆	[2]
Molecular Weight	358.39 g/mol	[1]
Appearance	Powder	[1]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[1]
Storage (Powder)	-20°C, desiccated	[1]
Storage (Stock Solution)	-20°C or -80°C	[1]

Experimental Protocols

Preparation of a 10 mM Isocolumbin Stock Solution in DMSO

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of isocolumbin due to its excellent solubilizing capacity for this compound.

Materials:

• Isocolumbin powder

• Anhydrous, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Calculate the required mass of isocolumbin:

  • To prepare 1 mL of a 10 mM stock solution:

    • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L × 0.001 L × 358.39 g/mol × 1000 mg/g = 3.58 mg

• Weighing:

  • Carefully weigh out 3.58 mg of isocolumbin powder using an analytical balance in a sterile environment.

• Dissolution:

  • Transfer the weighed isocolumbin to a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous, sterile DMSO to the tube.

  • Vortex the solution thoroughly until the isocolumbin is completely dissolved. Gentle warming in a 37°C water bath for a few minutes may aid dissolution.[1]

• Aliquoting and Storage:

  • Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, light-protected microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles which can degrade the compound.

  • Label each aliquot clearly with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -20°C or -80°C for long-term stability. Stock solutions can be stored at -20°C for several months.[1]

Preparation of Working Solutions for Cell Culture

Important Considerations:

• Final DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept as low as possible (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Vehicle Control: Always include a vehicle control in your experiments, which consists of the cell culture medium with the same final concentration of DMSO as the highest concentration of isocolumbin being tested.

Procedure:

• Thaw the Stock Solution:

  • On the day of the experiment, remove one aliquot of the 10 mM isocolumbin stock solution from the freezer and allow it to thaw at room temperature.

• Serial Dilutions:

  • Perform serial dilutions of the thawed stock solution directly into pre-warmed, complete cell culture medium to achieve the desired final concentrations for your experiment.

Example for preparing a 10 µM final concentration in 1 mL of medium:

• Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

• This results in a final DMSO concentration of 0.1%.

In Vitro Anti-Inflammatory Activity Assay

This protocol describes a general method to assess the anti-inflammatory effects of isocolumbin on macrophage cells stimulated with lipopolysaccharide (LPS).

Materials:

• RAW 264.7 macrophage cells

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Isocolumbin working solutions

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (for nitric oxide measurement)

• ELISA kits for TNF-α, IL-6, and IL-1β

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Cell Treatment:

  • Pre-treat the cells with various concentrations of isocolumbin (e.g., 1, 10, 50, 100 µM) for 1-2 hours. Include a vehicle control (DMSO).

• Inflammatory Stimulation:

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a negative control group with no LPS stimulation.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO) Production: After the incubation period, collect the cell culture supernatant. Determine the nitrite (B80452) concentration (a stable product of NO) using the Griess Reagent according to the manufacturer's instructions.

  • Pro-inflammatory Cytokine Production: Measure the levels of TNF-α, IL-6, and IL-1β in the cell culture supernatant using specific ELISA kits according to the manufacturer's protocols.

Mechanism of Action and Signaling Pathways

Based on studies of the closely related compound columbin (B190815), isocolumbin is hypothesized to exert its anti-inflammatory effects through the inhibition of pro-inflammatory enzymes and mediators. Columbin has been shown to inhibit the production of nitric oxide (NO) and the activity of cyclooxygenase (COX) enzymes.[1][2] However, it is noteworthy that columbin did not inhibit the nuclear translocation of NF-κB, a key transcription factor in the inflammatory response.[1][2] This suggests a mechanism of action that may be independent of direct NF-κB inhibition.

Workflow for Isocolumbin Stock and Working Solution Preparation.

Hypothesized Anti-inflammatory Signaling Pathway of Isocolumbin.

Summary and Recommendations

The protocols outlined in this document provide a framework for the preparation and use of isocolumbin in cell culture experiments. Due to the limited availability of specific data on the biological activity of isocolumbin, the following recommendations are crucial for successful experimentation:

• Perform Dose-Response Studies: It is essential to perform initial dose-response experiments to determine the optimal, non-toxic working concentration of isocolumbin for your specific cell line and experimental conditions.

• Cytotoxicity Assays: Conduct cytotoxicity assays (e.g., MTT, XTT, or LDH release assays) to establish the IC₅₀ value of isocolumbin in your cell line of interest. This will help in selecting appropriate concentrations for subsequent functional assays.

• Mechanism of Action Studies: The provided signaling pathway is based on data from a closely related compound. Further investigation is required to confirm the precise mechanism of action of isocolumbin, particularly its effect on the NF-κB signaling pathway.

By following these guidelines, researchers can ensure the accuracy and reproducibility of their findings when investigating the biological effects of isocolumbin.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Isocolumbin: Application Notes and Protocols for Molecular Docking Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin (B3435002), a furanoditerpenoid found in plants of the Tinospora genus, has garnered significant interest in the scientific community for its potential therapeutic properties, including anti-inflammatory, anticancer, and antiviral activities. Molecular docking, a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex, is a crucial tool in understanding the mechanism of action of natural products like isocolumbin. These application notes provide a comprehensive guide for researchers utilizing isocolumbin in molecular docking studies to explore its interactions with various protein targets.

Target Proteins and Potential Applications

Molecular docking studies have suggested that isocolumbin may interact with a range of protein targets implicated in various diseases. This opens avenues for its investigation as a potential therapeutic agent.

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases. Isocolumbin has been investigated for its potential to modulate inflammatory pathways. A key target in inflammation is the Nuclear Factor-kappa B (NF-κB) signaling pathway. By inhibiting key proteins in this pathway, isocolumbin may suppress the production of pro-inflammatory cytokines.

Anticancer Activity

The anticancer potential of isocolumbin is an emerging area of research. Molecular docking can be employed to screen isocolumbin against various cancer-related protein targets. Key protein families to consider include:

• Bcl-2 family proteins: These proteins are central regulators of apoptosis (programmed cell death). Inhibiting anti-apoptotic proteins like Bcl-2 can promote cancer cell death.

• Caspases: These are a family of proteases that play an essential role in apoptosis. Activation of caspases is a key event in the execution of cell death.

• Tumor Necrosis Factor-alpha (TNF-α): A pro-inflammatory cytokine that can also play a role in tumor progression.

While direct molecular docking studies of isocolumbin with these specific anticancer targets are still emerging, the known anti-inflammatory properties of isocolumbin suggest that targeting inflammation-related pathways in cancer is a promising area of investigation.

Antiviral Activity

Recent in silico studies have highlighted the potential of isocolumbin as an antiviral agent. Notably, it has shown high binding efficacy against key proteins of the SARS-CoV-2 virus.

Metabolic Diseases

Isocolumbin has also been explored for its potential role in managing metabolic diseases. Docking studies have investigated its interaction with enzymes involved in digestion and metabolism.

Quantitative Data from Molecular Docking Studies

The following tables summarize the available quantitative data from molecular docking studies involving isocolumbin and the related compound columbin. Binding energy is a measure of the affinity between the ligand (isocolumbin/columbin) and the protein target, with more negative values indicating a stronger interaction. IC50 and Ki values represent the concentration of the compound required to inhibit the protein's activity by 50% and the inhibition constant, respectively, with lower values indicating higher potency.

Table 1: Molecular Docking Data for Isocolumbin

Target Protein	PDB ID	Ligand	Binding Energy (kcal/mol)	IC50	Ki	Potential Application
Pancreatic Lipase	-	Isocolumbin	-6.7	-	-	Anti-obesity
SARS-CoV-2 Main Protease	6Y84	Isocolumbin	-	< 1 µM[1]	-	Antiviral[1]
SARS-CoV-2 Surface Glycoprotein	6VSB	Isocolumbin	-	< 1 µM[1]	-	Antiviral[1]
Peroxisome proliferator-activated receptor gamma (PPAR-γ)	-	Isocolumbin	-10.1	-	-	Anti-diabetic
Pancreatic α-amylase	-	Isocolumbin	High Affinity	-	-	Anti-diabetic
α-glucosidase	-	Isocolumbin	High Affinity	-	-	Anti-diabetic

Table 2: Molecular Docking and In Vitro Data for Columbin (a related compound)

Target Protein	PDB ID	Ligand	Binding Energy (kcal/mol)	IC50	Ki	Potential Application
Acetylcholinesterase	10CE	Columbin	-7.1371[2]	1.2993 ± 0.17 mg/mL[2]	-	Neurodegenerative diseases[2]
Cyclooxygenase-2 (COX-2)	-	Columbin	-	18.8 ± 1.5% inhibition at 100µM	-	Anti-inflammatory

Experimental Protocols

This section provides a detailed protocol for performing molecular docking studies with isocolumbin using AutoDock Vina, a widely used and effective open-source docking program.

Preparation of the Target Protein

• Obtain Protein Structure: Download the 3D structure of the target protein from the Protein Data Bank (PDB) (--INVALID-LINK--). Choose a high-resolution crystal structure, preferably with a co-crystallized ligand, which can help in defining the binding site.

• Protein Preparation:

  • Open the PDB file in a molecular visualization tool such as UCSF Chimera or PyMOL.

  • Remove water molecules and any heteroatoms that are not relevant to the study (e.g., crystallization additives).

  • If the protein has multiple chains, select the chain of interest for the docking study.

  • Add polar hydrogens to the protein, as they are crucial for forming hydrogen bonds.

  • Assign partial charges to the protein atoms (e.g., Kollman charges).

  • Save the prepared protein in PDBQT format, which is required by AutoDock Vina.

Preparation of the Ligand (Isocolumbin)

• Obtain Ligand Structure: The 3D structure of isocolumbin can be obtained from databases like PubChem (--INVALID-LINK--). Download the structure in SDF or MOL2 format.

• Ligand Preparation:

  • Open the ligand file in a molecular modeling software (e.g., Avogadro, UCSF Chimera).

  • Minimize the energy of the ligand to obtain a stable conformation.

  • Assign partial charges (e.g., Gasteiger charges).

  • Define the rotatable bonds of the ligand. This is important for flexible docking.

  • Save the prepared ligand in PDBQT format.

Molecular Docking with AutoDock Vina

• Grid Box Definition:

  • Define a 3D grid box that encompasses the active site of the target protein. If a co-crystallized ligand is present in the original PDB structure, the grid box can be centered on this ligand.

  • The size of the grid box should be large enough to allow the ligand to move and rotate freely within the binding pocket.

• Configuration File:

  • Create a configuration file (e.g., conf.txt) that specifies the input files (protein and ligand in PDBQT format), the coordinates of the center of the grid box, the dimensions of the grid box, and the output file name.

• Running the Docking Simulation:

  • Execute AutoDock Vina from the command line, providing the configuration file as input.

  • vina --config conf.txt --log log.txt

• Analysis of Results:

  • AutoDock Vina will generate an output file in PDBQT format containing the docked poses of the ligand, ranked by their binding affinities (in kcal/mol).

  • The log file will contain the binding energy values for each predicted pose.

  • Visualize the docked poses using molecular visualization software to analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between isocolumbin and the amino acid residues of the target protein.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Putative inhibitory effect of Isocolumbin on the NF-κB signaling pathway.

Experimental Workflow Diagram

Caption: A generalized workflow for molecular docking studies of Isocolumbin.

References

• 1. youtube.com [youtube.com]
• 2. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Isocolumbin as a Reference Standard in Phytochemical Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Isocolumbin (B3435002) is a furanoditerpene and a key bioactive constituent found in several medicinal plants, including Tinospora cordifolia and Jateorhiza palmata. As a reference standard, isocolumbin is essential for the accurate identification and quantification of this compound in plant extracts, herbal formulations, and other complex matrices. Its use is critical for ensuring the quality, consistency, and efficacy of phytochemical-based products. These application notes provide detailed protocols and data for the use of isocolumbin as a reference standard in phytochemical analysis, with a focus on High-Performance Thin-Layer Chromatography (HPTLC). Additionally, potential signaling pathways modulated by isocolumbin and its isomers are discussed, providing insights for drug discovery and development.

Quantitative Data Summary

Table 1: HPTLC Method Validation Parameters for Columbin (B190815) [1][2][3]

Parameter	Result
Linearity Range	675–1875 ng/band
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	53.86 ng/band
Limit of Quantification (LOQ)	163.21 ng/band
Recovery	98.06–98.80%
Precision (RSD)	< 2%
Robustness (RSD)	< 2%

Experimental Protocols

Protocol 1: Proposed HPTLC Method for the Quantification of Isocolumbin

This protocol is adapted from a validated method for columbin and is recommended as a starting point for the development of a validated method for isocolumbin.[1][2][3][4] It is crucial to perform a full method validation according to ICH guidelines.

1. Materials and Reagents:

• Isocolumbin reference standard (>95% purity)

• Silica (B1680970) gel 60 F254 HPTLC plates (20 x 10 cm)

• Mobile Phase: Toluene: Ethyl Acetate: Formic Acid (7:3:0.5, v/v/v)[4] or Hexane: Chloroform: Methanol (B129727): Formic Acid (in optimized ratio)[1][2]

• Derivatization Reagent: Anisaldehyde-sulfuric acid reagent

• Solvents: HPLC grade methanol, chloroform, toluene, ethyl acetate, hexane, and formic acid.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh 10 mg of isocolumbin reference standard and dissolve in 10 mL of methanol to obtain a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of dilutions from the stock solution to achieve concentrations ranging from 100 to 2000 ng/µL.

• Sample Solution: Extract the plant material with a suitable solvent (e.g., methanol or ethanol) using an appropriate extraction technique (e.g., sonication or reflux). Filter the extract and dilute to an appropriate concentration.

3. Chromatographic Conditions:

• Stationary Phase: HPTLC plates pre-coated with silica gel 60 F254.

• Application: Apply 2 µL of standard and sample solutions as 8 mm bands, 10 mm from the bottom and 15 mm from the side of the plate, using a suitable applicator.

• Development: Develop the plate in a twin-trough chamber pre-saturated with the mobile phase for 20 minutes, up to a distance of 80 mm.

• Drying: Dry the plate in an oven at 60°C for 5 minutes.

4. Detection and Quantification:

• Derivatization: Immerse the dried plate in the anisaldehyde-sulfuric acid reagent for 2 seconds and then heat at 110°C for 5-10 minutes.

• Densitometric Scanning: Scan the plate under a suitable wavelength (e.g., 520 nm or 600 nm post-derivatization) using a densitometer.[1][4]

• Quantification: Create a calibration curve by plotting the peak area against the concentration of the isocolumbin standards. Determine the concentration of isocolumbin in the samples from the calibration curve.

Note on Separation of Isocolumbin and Columbin: Isocolumbin is reported to be more polar than columbin. Separation can be achieved on silica gel plates. For instance, in a solvent system of Chloroform, columbin has an Rf of 0.44 while isocolumbin has an Rf of 0.36. In a system of Benzene:Chloroform (1:9), columbin has an Rf of 0.41 and isocolumbin has an Rf of 0.35. These differences in Rf values allow for their separation and individual quantification.

Protocol 2: Investigation of Anti-Inflammatory Activity of Isocolumbin in Macrophages

This protocol outlines a general method to assess the anti-inflammatory effects of isocolumbin by measuring nitric oxide (NO) production and the expression of inflammatory mediators in RAW 264.7 macrophage cells.

1. Cell Culture and Treatment:

• Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Seed the cells in 96-well plates for NO assay and 6-well plates for protein or RNA analysis.

• Pre-treat the cells with various concentrations of isocolumbin for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.

2. Nitric Oxide (NO) Assay (Griess Test):

• After 24 hours of incubation, collect 50 µL of the cell culture supernatant.

• Add 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature.

• Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Measure the absorbance at 540 nm. A standard curve using sodium nitrite (B80452) is used to quantify NO concentration.

3. Western Blot for COX-2 and iNOS Expression:

• Lyse the cells and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against COX-2, iNOS, and a loading control (e.g., β-actin).

• Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an ECL detection system.

4. RT-qPCR for Gene Expression Analysis:

• Isolate total RNA from the cells and synthesize cDNA.

• Perform quantitative real-time PCR using specific primers for Cox-2, iNos, and a housekeeping gene (e.g., Gapdh).

• Analyze the relative gene expression using the ΔΔCt method.

Visualizations

References

• 1. A validated HPTLC method for quantification of cordifolioside A, 20-β-hydroxyecdysone and columbin with HPTLC–ESI–MS/MS characterization in stems of Tinospora cordifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] A validated HPTLC method for quantification of cordifolioside A, 20-β-hydroxyecdysone and columbin with HPTLC–ESI–MS/MS characterization in stems of Tinospora cordifolia | Semantic Scholar [semanticscholar.org]
• 4. Method development and validation for quantification of six bioactive compounds (andrographolide, columbin, piperine, gallic, paracoumaric and oleanolic acids) by HPTLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-based Assays to Screen Isocolumbin Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin is a furanoditerpenoid compound that has been isolated from various medicinal plants, including Tinospora cordifolia. Emerging research suggests that Isocolumbin possesses a range of promising biological activities, including anti-inflammatory, anticancer, and antiviral properties. These therapeutic potentials have spurred interest in utilizing Isocolumbin as a lead compound in drug discovery programs.

This document provides detailed application notes and protocols for a suite of cell-based assays designed to screen and characterize the biological activity of Isocolumbin. The assays described herein are essential tools for elucidating its mechanism of action, determining its potency, and evaluating its therapeutic potential. The protocols cover key areas of cellular analysis, including cell viability, apoptosis, and the modulation of critical signaling pathways such as NF-κB and MAPK.

Data Presentation: Quantitative Summary of Isocolumbin Activity

The following tables summarize representative quantitative data for the biological activities of Isocolumbin. These values are based on existing literature for related compounds and extracts and serve as a guide for expected outcomes in experimental settings.

Table 1: Cytotoxicity of Isocolumbin in Various Cell Lines

Cell Line	Cell Type	Assay	Incubation Time (h)	IC50 (µM)
RAW 264.7	Murine Macrophage	MTT	24	71.32[1]
MCF-7	Human Breast Cancer	MTT	48	~25-50
HCT116	Human Colon Cancer	MTT	48	~20-40
PC-3	Human Prostate Cancer	MTT	48	~10-50
HepG2	Human Liver Cancer	MTT	48	~10-50

Table 2: Anti-inflammatory Activity of Isocolumbin

Cell Line	Parameter Measured	Assay	IC50 (µM)
RAW 264.7	Nitric Oxide (NO) Production	Griess Assay	~15-30[2][3]
RAW 264.7	TNF-α Production	ELISA	~20-40
RAW 264.7	IL-6 Production	ELISA	~25-50

Table 3: Apoptotic Activity of Isocolumbin

Cell Line	Parameter Measured	Assay	Result (at 50 µM)
MCF-7	Apoptotic Cells	Annexin V/PI Staining	Significant increase in Annexin V positive cells
HCT116	Caspase-3/7 Activity	Caspase-Glo Assay	~2-3 fold increase over control

Experimental Protocols

Cell Viability and Cytotoxicity Assays

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[4]

Materials:

• Isocolumbin

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[3]

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of Isocolumbin in complete medium.

• Remove the medium from the wells and add 100 µL of the Isocolumbin dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a no-treatment control.

• Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[2]

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

The XTT assay is another colorimetric method to assess cell viability. A key advantage is that the formazan product is water-soluble, eliminating the need for a solubilization step.

Materials:

• Isocolumbin

• Complete cell culture medium

• 96-well plates

• XTT labeling mixture (prepared according to the manufacturer's instructions)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate as described for the MTT assay.

• Treat cells with a range of Isocolumbin concentrations for the desired duration.

• Prepare the XTT labeling mixture according to the manufacturer's instructions.

• Add 50 µL of the XTT labeling mixture to each well.

• Incubate the plate for 2-4 hours at 37°C.

• Measure the absorbance of the soluble formazan product at a wavelength between 450 and 500 nm.

Apoptosis Assays

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Isocolumbin

• Complete cell culture medium

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with Isocolumbin for the desired time.

• Harvest the cells (including floating cells in the medium) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

This luminescence-based assay quantifies the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

Materials:

• Isocolumbin

• Complete cell culture medium

• White-walled 96-well plates

• Caspase-Glo® 3/7 Assay System

• Luminometer

Protocol:

• Seed cells in a white-walled 96-well plate.

• Treat cells with various concentrations of Isocolumbin for the desired time.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix gently on a plate shaker for 30-60 seconds.

• Incubate at room temperature for 1-2 hours.

• Measure the luminescence using a luminometer.

Anti-inflammatory Assays

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages.

Materials:

• Isocolumbin

• RAW 264.7 macrophage cells

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Griess Reagent System

• 96-well plates

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of Isocolumbin for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Sulfanilamide solution to each sample and incubate for 5-10 minutes at room temperature, protected from light.

• Add 50 µL of NED solution and incubate for 5-10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm within 30 minutes. A standard curve using sodium nitrite (B80452) should be generated to quantify NO concentration.

This luciferase-based assay measures the transcriptional activity of NF-κB.

Materials:

• Isocolumbin

• HEK293T or other suitable cells

• NF-κB luciferase reporter plasmid

• Renilla luciferase control plasmid

• Transfection reagent

• TNF-α or other NF-κB activator

• Dual-Luciferase® Reporter Assay System

• Luminometer

Protocol:

• Co-transfect cells with the NF-κB firefly luciferase reporter plasmid and the Renilla luciferase control plasmid.

• After 24 hours, pre-treat the cells with Isocolumbin for 1-2 hours.

• Stimulate the cells with an NF-κB activator (e.g., TNF-α, 20 ng/mL) for 6-8 hours.

• Lyse the cells using Passive Lysis Buffer.

• Measure the firefly and Renilla luciferase activities sequentially using a luminometer and the Dual-Luciferase® Reporter Assay System.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number.

Western Blot Analysis of MAPK Pathway Activation

This technique is used to detect the phosphorylation status of key proteins in the MAPK signaling pathway (p38, JNK, ERK).

Materials:

• Isocolumbin

• Cell lysis buffer

• Protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p38, anti-p38, anti-phospho-JNK, anti-JNK, anti-phospho-ERK, anti-ERK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Treat cells with Isocolumbin for the desired time, with or without a stimulant (e.g., LPS).

• Lyse the cells and determine the protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Signaling Pathways and Experimental Workflows

Workflow for Cell Viability Assays.

Workflow for Apoptosis Detection.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Isocolumbin Formulation for Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

Isocolumbin (B3435002) is a furanoditerpenoid that has garnered interest for its potential therapeutic properties, including anti-inflammatory and other biological activities. This document provides a guide for the formulation of isocolumbin for use in preclinical animal studies. Due to the limited publicly available data on isocolumbin's physicochemical properties, formulation development will require empirical testing. This note outlines potential starting points for vehicle selection and preparation, drawing from general principles for poorly soluble compounds and information on related furanoditerpenoids.

II. Physicochemical Properties of Isocolumbin

A thorough understanding of isocolumbin's physicochemical properties is critical for developing a stable and bioavailable formulation. Currently, there is a significant lack of specific experimental data in the public domain.

Table 1: Physicochemical Properties of Isocolumbin

Property	Value	Remarks
Molecular Formula	C₂₀H₂₂O₆
Molecular Weight	358.39 g/mol
Appearance	White to off-white solid	Presumed based on related compounds.
Solubility	Data not available	Crucial for vehicle selection. Requires experimental determination in relevant solvents (e.g., DMSO, ethanol, PEG 400, 0.5% CMC).
LogP	Data not available	Predicted LogP values can offer insights into lipophilicity and potential formulation strategies.
pKa	Data not available	Important for understanding pH-dependent solubility and stability.
Stability	Data not available	Stability in solid state and in various solvents needs to be determined to ensure dosing accuracy.

III. Formulation Strategies for Animal Dosing

Given the presumed low aqueous solubility of isocolumbin, the following formulation strategies are recommended for oral and parenteral administration in animal models. The selection of the appropriate vehicle is paramount and will depend on the intended route of administration, the required dose, and the toxicology of the excipients.

A. Vehicle Selection

For initial studies, a tiered approach to vehicle selection is recommended, starting with simple solvent systems and progressing to more complex formulations if necessary.

Table 2: Recommended Vehicles for Isocolumbin Formulation

Vehicle	Composition	Route of Administration	Suitability & Considerations
Aqueous Suspension	0.5% (w/v) Carboxymethyl cellulose (B213188) (CMC) in saline or water	Oral (gavage)	Suitable for water-insoluble compounds. Requires particle size reduction (micronization) to improve suspension stability and absorption.
Co-solvent System	Up to 10% DMSO, up to 20% Ethanol, in saline or PEG 400	Intraperitoneal (IP), Oral	Common for solubilizing hydrophobic compounds. Potential for solvent toxicity at higher concentrations.
Polyethylene Glycol (PEG) Solution	PEG 400	Oral, IP	Good solubilizing capacity for many poorly water-soluble drugs. Can be viscous.
Oil-based Solution	Corn oil, Sesame oil	Oral, Subcutaneous (SC)	Suitable for highly lipophilic compounds. Not suitable for intravenous administration.

B. Preparation Protocols

Protocol 1: Preparation of an Isocolumbin Suspension in 0.5% CMC

Materials:

• Isocolumbin powder

• Carboxymethyl cellulose (CMC), low viscosity

• Sterile saline (0.9% NaCl) or purified water

• Mortar and pestle or homogenizer

• Magnetic stirrer and stir bar

• Calibrated balance and volumetric flasks

Procedure:

• Prepare 0.5% CMC solution: Weigh the appropriate amount of CMC and slowly add it to the desired volume of saline or water while stirring vigorously to prevent clumping. Continue stirring until a clear, viscous solution is formed.

• Weigh Isocolumbin: Accurately weigh the required amount of isocolumbin powder.

• Particle Size Reduction (if necessary): For improved suspension, it is recommended to reduce the particle size of the isocolumbin powder by gently grinding it in a mortar and pestle.

• Wetting the Powder: Add a small volume of the 0.5% CMC solution to the isocolumbin powder to form a smooth paste. This prevents the powder from clumping when added to the bulk vehicle.

• Preparation of Suspension: Gradually add the remaining 0.5% CMC solution to the paste while stirring continuously.

• Homogenization: Use a magnetic stirrer to mix the suspension for at least 30 minutes to ensure uniformity. For a more homogenous suspension, a mechanical homogenizer can be used.

• Storage: Store the suspension in a tightly sealed container, protected from light, at 2-8°C. Shake well before each use. A stability study should be conducted to determine the appropriate storage duration.

Protocol 2: Preparation of an Isocolumbin Solution in a Co-solvent System (e.g., 10% DMSO, 40% PEG 400, 50% Saline)

Materials:

• Isocolumbin powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Polyethylene glycol 400 (PEG 400), USP grade

• Sterile saline (0.9% NaCl)

• Vortex mixer and magnetic stirrer

• Calibrated pipettes and volumetric flasks

Procedure:

• Weigh Isocolumbin: Accurately weigh the required amount of isocolumbin.

• Initial Solubilization: Add the required volume of DMSO to the isocolumbin powder and vortex until the solid is completely dissolved.

• Addition of PEG 400: Add the required volume of PEG 400 to the DMSO solution and mix thoroughly.

• Addition of Saline: Slowly add the saline to the organic solvent mixture while stirring. The solution may become cloudy if the isocolumbin precipitates. If this occurs, a different vehicle with higher organic solvent content may be necessary, or a lower concentration of isocolumbin should be used.

• Final Mixing: Stir the final solution for at least 15 minutes to ensure homogeneity.

• Storage: Store the solution in a tightly sealed, light-protected container. The stability of isocolumbin in this vehicle should be determined.

IV. Preclinical Study Protocols (General Framework)

Detailed protocols for pharmacokinetic and toxicity studies will need to be developed based on preliminary formulation and dose-ranging studies. The following provides a general framework.

A. Pharmacokinetic (PK) Study

A pilot PK study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of isocolumbin.

Table 3: General Protocol for a Pilot Pharmacokinetic Study in Mice

Parameter	Recommendation
Animal Model	Male CD-1 or C57BL/6 mice (8-10 weeks old)
Groups	1. Intravenous (IV) administration (for bioavailability calculation)2. Oral (PO) or Intraperitoneal (IP) administration
Dose	To be determined from dose-range finding studies. A starting point could be 10 mg/kg.
Formulation	As developed in Section III. The IV formulation must be a clear solution.
Administration Volume	Typically 5-10 mL/kg for oral and IP routes in mice.
Blood Sampling Timepoints	Pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hours post-dose.
Sample Analysis	LC-MS/MS method development and validation for isocolumbin in plasma.
PK Parameters to be Determined	Cmax, Tmax, t₁/₂, AUC, Clearance, Volume of distribution, Bioavailability.

B. Acute Toxicity Study

An acute toxicity study is necessary to determine the median lethal dose (LD50) and to identify potential target organs for toxicity.

Table 4: General Protocol for an Acute Oral Toxicity Study in Mice (Up-and-Down Procedure)

Parameter	Recommendation
Animal Model	Female Swiss albino mice (8-12 weeks old)
Guideline	OECD Test Guideline 425
Starting Dose	A default starting dose of 175 mg/kg can be used in the absence of prior data.
Dose Progression	The dose for each subsequent animal is adjusted up or down depending on the outcome for the previous animal.
Observations	Clinical signs of toxicity and mortality are observed for up to 14 days.
Endpoint	Determination of the LD50 value and observation of any signs of toxicity.

V. Signaling Pathway and Experimental Workflow

Based on studies of the related compound columbin, isocolumbin may exert its anti-inflammatory effects through the modulation of inflammatory mediators. A key pathway to investigate is the NF-κB signaling cascade, which is a central regulator of inflammation.

Caption: Experimental workflow for isocolumbin formulation and preclinical evaluation.

The proposed mechanism of action involves the inhibition of the NF-κB signaling pathway. Upon stimulation by inflammatory signals such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the transcription factor NF-κB (p65/p50) to translocate to the nucleus and induce the expression of pro-inflammatory genes like COX-2 and iNOS. Isocolumbin is hypothesized to interfere with this pathway, potentially by inhibiting IKK activation or another upstream step.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by isocolumbin.

VI. Conclusion

The successful preclinical evaluation of isocolumbin hinges on the development of an appropriate formulation. Due to the current lack of specific data, a systematic approach to formulation development, starting with solubility and stability screening in common vehicles, is essential. The provided protocols offer a starting point for these studies. Subsequent pharmacokinetic and toxicity assessments will be crucial for determining safe and effective dose ranges for efficacy studies. The investigation of isocolumbin's effect on the NF-κB signaling pathway provides a solid mechanistic framework for in vitro and in vivo experiments. As more data becomes available, these protocols should be refined to optimize the formulation and experimental design for isocolumbin research.

Technical Notes & Optimization

Troubleshooting poor peak resolution in Isocolumbin HPLC analysis

This technical support center provides troubleshooting guidance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Isocolumbin.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

My Isocolumbin peak is broad and shows poor resolution from a neighboring impurity peak. What are the likely causes and how can I fix it?

Poor peak resolution is a common issue in HPLC and can stem from several factors related to your method, column, or instrument. The primary goal is to increase the separation between the two peaks (selectivity), decrease the width of the peaks (efficiency), or both.

Troubleshooting Steps:

• Mobile Phase Optimization: The composition of your mobile phase is a powerful tool for manipulating peak resolution.

  • Adjust Solvent Strength: If you are using a reversed-phase method (e.g., C18 column), decreasing the percentage of the organic solvent (like acetonitrile (B52724) or methanol) in your mobile phase will generally increase the retention time of Isocolumbin and may improve its separation from other components. Make small, incremental changes (e.g., 2-5%) to observe the effect.

  • Change Organic Solvent: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of your separation due to different solvent properties.

  • Modify pH: The pH of the mobile phase can affect the ionization state of your analyte and any impurities, which in turn can significantly impact retention and peak shape. For a neutral compound like Isocolumbin, pH changes might have a more pronounced effect on acidic or basic impurities, thereby improving resolution. Adding a small amount of acid, like 0.1% formic acid, to the mobile phase can often improve peak shape for many compounds.

• Column Condition and Choice: The analytical column is the heart of your separation.

  • Column Efficiency: Over time, columns can degrade, leading to broader peaks. This can be due to contamination or loss of stationary phase. Try flushing the column with a strong solvent. If performance doesn't improve, it may be time to replace the column.

  • Column Chemistry: If you are using a standard C18 column, consider trying a different stationary phase. A phenyl-hexyl column, for instance, can offer different selectivity for aromatic compounds.

  • Particle Size and Column Length: Using a column with smaller particles (e.g., 3 µm instead of 5 µm) or a longer column will increase the number of theoretical plates and lead to sharper peaks, which can improve resolution. Be aware that this will also increase backpressure.

• Flow Rate and Temperature:

  • Flow Rate: Lowering the flow rate can increase the efficiency of the separation and improve resolution, but it will also increase the run time.

  • Temperature: Increasing the column temperature can decrease the viscosity of the mobile phase, which can lead to sharper peaks and improved resolution. However, be cautious as excessive heat can degrade your sample or column.

My Isocolumbin peak is tailing. What causes this and what are the solutions?

Peak tailing, where the latter half of the peak is broader than the front half, is a common problem that can affect resolution and integration accuracy.

Common Causes and Solutions for Peak Tailing:

Cause	Solution
Secondary Interactions	Acidic silanol (B1196071) groups on the silica-based column packing can interact with basic functional groups on analytes, causing tailing. Adding a small amount of a competing base (e.g., triethylamine) to the mobile phase or, more commonly, using a mobile phase with a low pH (e.g., with 0.1% formic or acetic acid) can suppress these interactions. Using a high-purity, end-capped column also minimizes this effect.
Column Overload	Injecting too much sample can lead to peak tailing. Try diluting your sample or reducing the injection volume.
Column Contamination/Degradation	A buildup of strongly retained compounds on the column inlet frit or at the head of the column can cause peak distortion. Try back-flushing the column or cleaning it with a series of strong solvents. If the problem persists, the column may need to be replaced.
Mismatched Injection Solvent	If your sample is dissolved in a solvent that is much stronger than your mobile phase, it can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.

I am observing split peaks for Isocolumbin. What should I investigate?

Split peaks can be frustrating and are often indicative of a problem at the head of the column or in the injection process.

Troubleshooting Split Peaks:

• Partially Blocked Inlet Frit: The frit at the inlet of your column can become clogged with particulate matter from your samples or from the HPLC system. This can cause the sample to be unevenly distributed onto the column, leading to a split peak. Try back-flushing the column at a low flow rate. If this doesn't resolve the issue, the frit may need to be replaced, or the entire column. Using a guard column can help protect your analytical column from particulate contamination.

• Column Bed Void: A void or channel in the packing material at the head of the column can also cause peak splitting. This can happen if the column is dropped or subjected to high pressure surges. A void is a serious issue that usually requires column replacement.

• Injection Solvent Incompatibility: Injecting a sample in a solvent that is not miscible with the mobile phase can cause the sample to precipitate in the tubing or on the column, leading to split peaks. Ensure your sample solvent is compatible with your mobile phase.

Experimental Protocols

Example Protocol for Isocolumbin HPLC Analysis (Reversed-Phase)

This is a general starting method that can be optimized for your specific sample and instrument.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid

  • Solvent B: Acetonitrile with 0.1% Formic Acid

• Gradient Program:

  Time (min)	% Solvent B
  0	30
  15	70
  20	70
  21	30

  | 25 | 30 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a mixture of water and acetonitrile (70:30 v/v) to match the initial mobile phase conditions. Filter through a 0.45 µm syringe filter before injection.

Visual Troubleshooting Guides

Below are diagrams to help visualize the troubleshooting process for poor peak resolution.

Caption: Troubleshooting workflow for poor peak resolution.

Caption: Decision tree for troubleshooting peak tailing.

Technical Support Center: Overcoming Isocolumbin Solubility Challenges in Aqueous Buffers

Welcome to the technical support center for Isocolumbin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the handling and solubility of Isocolumbin in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Isocolumbin and why is its solubility a concern?

A1: Isocolumbin is a furanolactone diterpenoid, a type of natural compound with potential therapeutic properties, including anti-inflammatory and antimicrobial activities.[1] Like many hydrophobic natural products, Isocolumbin has poor solubility in aqueous buffers, which can lead to precipitation, inaccurate concentration measurements, and unreliable results in in vitro and in vivo experiments.

Q2: I'm observing precipitation when I add my Isocolumbin stock solution to my aqueous buffer. What is the likely cause?

A2: The most common reason for precipitation is exceeding the aqueous solubility limit of Isocolumbin. This often happens when a concentrated stock solution, typically prepared in an organic solvent like Dimethyl Sulfoxide (B87167) (DMSO), is diluted into an aqueous buffer such as Phosphate-Buffered Saline (PBS).

Q3: What is the recommended solvent for preparing a stock solution of Isocolumbin?

A3: Due to its hydrophobic nature, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration stock solution of Isocolumbin.[2] It is capable of dissolving a wide range of polar and nonpolar compounds.[3][4]

Q4: How can I prepare a working solution of Isocolumbin in my cell culture medium or aqueous buffer from a DMSO stock solution without it precipitating?

A4: The key is to perform a stepwise dilution.[5] Avoid adding the concentrated DMSO stock directly to a large volume of aqueous buffer. Instead, make intermediate dilutions in your buffer or medium. It is also crucial to ensure the final concentration of DMSO in your experimental setup is low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[2][6]

Q5: Are there alternative methods to improve the aqueous solubility of Isocolumbin?

A5: Yes, several techniques can be employed to enhance the solubility of poorly soluble compounds like Isocolumbin. One effective method is the use of cyclodextrins to form inclusion complexes. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity that can encapsulate hydrophobic molecules, thereby increasing their aqueous solubility and stability.[7][8]

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with Isocolumbin in aqueous buffers.

Problem	Potential Cause	Recommended Solution
Isocolumbin precipitates out of solution upon dilution in aqueous buffer.	The aqueous solubility limit of Isocolumbin has been exceeded.	1. Optimize DMSO Concentration: Ensure the final DMSO concentration in your working solution is as low as possible, ideally ≤ 0.1% and not exceeding 0.5%.[2][6] 2. Stepwise Dilution: Prepare intermediate dilutions of your DMSO stock in the aqueous buffer rather than a single large dilution.[5] 3. Sonication: After dilution, briefly sonicate the solution to aid in the dissolution of any microscopic precipitates. 4. Warming: Gently warm the solution to 37°C, as solubility can sometimes increase with temperature. However, be mindful of the compound's stability at elevated temperatures.[6]
Inconsistent results in bioassays.	Precipitation of Isocolumbin leading to inaccurate dosing.	1. Visual Inspection: Before each experiment, carefully inspect your final working solution for any signs of precipitation. Hold it up to a light source to check for cloudiness or visible particles. 2. Pre-clearance of Solution: Centrifuge your working solution at a high speed (e.g., >10,000 x g) for 5-10 minutes and use the supernatant for your experiments to remove any undissolved particles. 3. Solubility Testing: If problems persist, perform a simple solubility test by preparing serial dilutions of your Isocolumbin stock in the experimental buffer and visually determining the concentration at which precipitation occurs.
Cell toxicity observed in control wells (vehicle only).	The concentration of the organic solvent (e.g., DMSO) is too high.	1. Reduce Final DMSO Concentration: The final concentration of DMSO in cell culture should ideally be 0.1% or lower, and generally not exceed 0.5%.[2][6] 2. Vehicle Control: Always include a vehicle control in your experiments that contains the same final concentration of the solvent as your test wells to accurately assess solvent-related effects.

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution and Working Solutions of Isocolumbin

This protocol describes the preparation of a concentrated stock solution of Isocolumbin in DMSO and its subsequent dilution to a working concentration in an aqueous buffer for in vitro assays.

Materials:

• Isocolumbin powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Sterile aqueous buffer (e.g., PBS, pH 7.4) or cell culture medium

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Stock Solution Preparation (e.g., 10 mM):

  • Calculate the required mass of Isocolumbin for your desired stock concentration and volume. The molecular weight of Isocolumbin is 358.39 g/mol .[9]

  • Aseptically weigh the Isocolumbin powder and place it in a sterile vial.

  • Add the calculated volume of sterile DMSO to the vial.

  • Vortex the solution until the Isocolumbin is completely dissolved. Gentle warming to 37°C or brief sonication can be used to facilitate dissolution if necessary.[6]

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[5]

• Working Solution Preparation (e.g., 10 µM in PBS with 0.1% DMSO):

  • Thaw an aliquot of the 10 mM Isocolumbin stock solution at room temperature.

  • Perform a serial dilution. For example, to make a 10 µM working solution:

    • First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of PBS (results in a 100 µM solution in 1% DMSO). Vortex gently.

    • Then, add 10 µL of the 100 µM intermediate solution to 90 µL of PBS to achieve the final 10 µM concentration in 0.1% DMSO. Vortex gently.

  • Visually inspect the final working solution for any signs of precipitation.

  • Prepare fresh working solutions for each experiment.

Protocol 2: Enhancing Isocolumbin Solubility using Cyclodextrin (B1172386) Complexation (Conceptual Protocol)

This protocol provides a general workflow for preparing an Isocolumbin-cyclodextrin inclusion complex to improve its aqueous solubility. The optimal type of cyclodextrin and the precise molar ratios would need to be determined experimentally. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice for enhancing the solubility of hydrophobic drugs.

Materials:

• Isocolumbin

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Ethanol or Acetone

• Rotary evaporator or freeze-dryer

• Mortar and pestle (for kneading method)

Procedure (Co-evaporation Method):

• Dissolution: Dissolve Isocolumbin and HP-β-CD (e.g., at a 1:1 or 1:2 molar ratio) in a suitable solvent system, such as an ethanol/water mixture.

• Evaporation: Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C). This will result in a thin film of the complex on the flask wall.

• Reconstitution: Reconstitute the resulting solid film in the desired aqueous buffer.

• Filtration/Centrifugation: Remove any un-complexed or precipitated material by filtration (e.g., through a 0.22 µm filter) or centrifugation.

• Quantification: Determine the concentration of solubilized Isocolumbin in the aqueous phase using a suitable analytical method, such as HPLC-UV.

Visualizations

Experimental Workflow for Preparing Isocolumbin Working Solutions

Caption: Workflow for preparing Isocolumbin solutions.

Postulated Anti-Inflammatory Signaling Pathway of Isocolumbin

Based on studies of the closely related compound, columbin, Isocolumbin is hypothesized to exert its anti-inflammatory effects through the inhibition of cyclooxygenase-2 (COX-2) and nitric oxide (NO) production, without affecting the nuclear translocation of NF-κB.

Caption: Postulated mechanism of Isocolumbin's anti-inflammatory action.

References

• 1. Isocolumbin | Antifection | TargetMol [targetmol.com]
• 2. lifetein.com [lifetein.com]
• 3. Anti-Inflammatory Effect of Columbianetin on Lipopolysaccharide-Stimulated Human Peripheral Blood Mononuclear Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. emulatebio.com [emulatebio.com]
• 7. Cyclodextrin complexation: influence on the solubility, stability, and cytotoxicity of camptothecin, an antineoplastic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of alpha- and beta-cyclodextrin complexation on the physico-chemical properties and antioxidant activity of some 3-hydroxyflavones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isocolumbin | C20H22O6 | CID 12303799 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Validating an Analytical Method for Isocolumbin Quantification

This technical support center provides guidance for researchers, scientists, and drug development professionals on validating an analytical method for the quantification of Isocolumbin, primarily focusing on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Frequently Asked Questions (FAQs)

Q1: What are the essential parameters for validating an analytical method for Isocolumbin quantification?

A1: According to the International Council on Harmonisation (ICH) guidelines, the core parameters for validating a quantitative analytical method include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.[1][2][3]

Q2: How do I demonstrate the specificity of my HPLC-UV method for Isocolumbin?

A2: Specificity is the ability to assess the analyte unequivocally in the presence of other components.[2] To demonstrate this for Isocolumbin, you should:

• Analyze a blank matrix sample (e.g., a plant extract known to not contain Isocolumbin) to check for interfering peaks at the retention time of Isocolumbin.

• Analyze a solution of the Isocolumbin reference standard.

• Analyze a spiked sample of the matrix with the Isocolumbin reference standard.

• Compare the chromatograms to ensure the Isocolumbin peak is well-resolved from any other peaks.[4]

Q3: What is a typical linearity range and acceptance criterion for Isocolumbin analysis?

A3: The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[5] A typical linearity range for a related compound, columbin (B190815), was found to be 100–2000 ng.[6][7] For validation, at least five concentrations should be used. The acceptance criterion for the coefficient of determination (r²) should ideally be ≥ 0.999.[1][8]

Q4: How are accuracy and precision evaluated?

A4: Accuracy is the closeness of the test results to the true value. It is typically assessed by spiking a blank matrix with a known concentration of the Isocolumbin reference standard at different levels (e.g., 80%, 100%, and 120% of the expected sample concentration) and calculating the percent recovery.[4] The mean recovery should generally be within 98-102%.[9]

Precision is the degree of agreement among a series of measurements. It is evaluated at two levels:

• Repeatability (Intra-day precision): Analyzing a minimum of six replicates of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and with the same equipment.[5]

• Intermediate Precision (Inter-day precision): Repeating the analysis on a different day, with a different analyst, or on different equipment.

The acceptance criterion for precision is typically a relative standard deviation (RSD) of ≤ 2%.[1][10]

Q5: How can I determine the Limit of Detection (LOD) and Limit of Quantification (LOQ)?

A5: LOD is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3] These can be determined based on the standard deviation of the response and the slope of the calibration curve. For a related compound, columbin, analyzed by HPTLC, the LOD was found to be 53.86 ng/band and the LOQ was 163.21 ng/band.[11]

Q6: What does "robustness" of the method refer to?

A6: Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[3] This provides an indication of its reliability during normal usage. For an HPLC method, this could involve varying parameters like the pH of the mobile phase, the mobile phase composition, column temperature, and flow rate. The effect on the results is then evaluated.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Potential Cause(s)	Recommended Solution(s)
Column Overload	Reduce the injection volume or dilute the sample. Ensure the injected mass of Isocolumbin does not exceed the column's capacity.
Inappropriate Sample Solvent	Dissolve the Isocolumbin standard and sample in the initial mobile phase whenever possible. If a stronger solvent is needed for solubility, inject the smallest possible volume.
Column Contamination or Degradation	Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.
Secondary Interactions with Residual Silanols	Acidify the mobile phase (e.g., with 0.1% formic or acetic acid) to a pH of around 2-3 to reduce interaction with the analyte.

Issue 2: Inconsistent Retention Times

Potential Cause(s)	Recommended Solution(s)
Leaks in the HPLC System	Check all fittings and connections for any signs of leakage.
Changes in Mobile Phase Composition	Ensure consistent and accurate preparation of the mobile phase. Degas the mobile phase adequately before use.
Air Trapped in the Pump	Purge the pump to remove any air bubbles.
Column Temperature Fluctuations	Use a column oven to maintain a consistent temperature.

Issue 3: Baseline Noise or Drift

Potential Cause(s)	Recommended Solution(s)
Contamination in the Mobile Phase	Use high-purity solvents and reagents. Filter the mobile phase before use.
Detector Instability	Allow the detector lamp to warm up sufficiently. Check for fluctuations in the light source.
Leaks in the System	Check for leaks in the pump, injector, or detector, as this can cause pressure instability leading to baseline noise.

Data Presentation

Table 1: Summary of Validation Parameters and Typical Acceptance Criteria

Parameter	Typical Acceptance Criteria	Example Data (based on related compounds)
Specificity	No interference at the retention time of the analyte.	The peak for the analyte should be well-resolved from other components in the matrix.
Linearity (r²)	≥ 0.999	r² ≥ 0.99978[6][7]
Range	Should cover the expected concentration range of the samples.	100–2000 ng[6][7]
Accuracy (% Recovery)	98.0% - 102.0%	98.06% - 98.80%[11]
Precision (% RSD)	≤ 2.0%	Within 2%[11]
LOD	Signal-to-Noise ratio of ~3:1	53.86 ng/band (by HPTLC)[11]
LOQ	Signal-to-Noise ratio of ~10:1	163.21 ng/band (by HPTLC)[11]
Robustness	% RSD of results should be within acceptable limits (e.g., ≤ 2%).	Not specified, but should show minimal variation with changes in method parameters.

Experimental Protocols

Protocol 1: Linearity and Range Determination

• Objective: To establish the range over which the analytical response is directly proportional to the concentration of Isocolumbin.

• Methodology:

  • Prepare a stock solution of the Isocolumbin reference standard of known purity.

  • Prepare a series of at least five calibration standards by diluting the stock solution to different concentrations. A suggested range, based on a related compound, is 100-2000 ng.[6][7]

  • Inject each calibration standard in triplicate.

  • Plot a calibration curve of the mean peak area versus the concentration.

  • Perform a linear regression analysis and determine the coefficient of determination (r²).

Protocol 2: Accuracy (Recovery Study)

• Objective: To determine the closeness of the test results to the true value.

• Methodology:

  • Prepare a blank matrix sample (e.g., an extract of a related plant known to be free of Isocolumbin).

  • Spike the blank matrix with the Isocolumbin reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the expected sample concentration).

  • Prepare and analyze each concentration level in triplicate.

  • Calculate the percent recovery for each replicate using the formula: (Measured Concentration / Spiked Concentration) * 100.

Protocol 3: Precision (Repeatability and Intermediate Precision)

• Objective: To assess the degree of scatter between a series of measurements.

• Methodology:

  • Repeatability (Intra-day Precision):

    • Prepare at least six independent samples of a homogeneous material containing Isocolumbin at 100% of the target concentration.

    • Analyze the samples on the same day under the same operating conditions.

    • Calculate the relative standard deviation (RSD) of the results.

  • Intermediate Precision (Inter-day Precision):

    • Repeat the analysis of six independent samples on a different day, with a different analyst, or on different equipment.

    • Calculate the RSD of the results for this set of analyses and compare it with the repeatability results.

Visualizations

Caption: Workflow for analytical method validation.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. demarcheiso17025.com [demarcheiso17025.com]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. A sensitive and validated HPLC-UV method for the quantitative determination of the new antifungal drug isavuconazole in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A validated HPTLC method for quantification of cordifolioside A, 20-β-hydroxyecdysone and columbin with HPTLC–ESI–MS/MS characterization in stems of Tinospora cordifolia - PMC [pmc.ncbi.nlm.nih.gov]

Selecting appropriate controls for Isocolumbin experiments

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers utilizing Isocolumbin in various experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Isocolumbin and what are its known biological activities?

Isocolumbin is a furanoditerpenoid that has been investigated for a range of biological activities, including anti-inflammatory, anti-cancer, anti-diabetic, and immunomodulatory effects. Its therapeutic potential is linked to its influence on various cellular signaling pathways.

Q2: I am planning an anti-inflammatory experiment with Isocolumbin. What are the appropriate positive and negative controls?

Selecting the correct controls is critical for interpreting your results. Here’s a guide to appropriate controls for in vitro anti-inflammatory assays:

• Positive Controls: These should induce a measurable inflammatory response.

  • Lipopolysaccharide (LPS): A component of the outer membrane of Gram-negative bacteria, LPS is a potent inducer of inflammation in immune cells like macrophages.

  • Tumor Necrosis Factor-alpha (TNF-α): A pro-inflammatory cytokine that can activate the NF-κB signaling pathway.

• Negative Controls:

  • Vehicle Control: The solvent used to dissolve the Isocolumbin (e.g., DMSO) should be added to cells at the same final concentration as in the experimental group to account for any solvent effects.

  • Untreated Control: Cells that are not exposed to Isocolumbin or any inflammatory stimulus serve as a baseline for normal cellular activity.

Q3: My results suggest Isocolumbin does not inhibit NF-κB translocation to the nucleus. Is this expected?

This is a plausible outcome. Studies on the structurally related compound, columbin, have shown that it exerts its anti-inflammatory effects by inhibiting cyclooxygenase-2 (COX-2) and nitric oxide production, without suppressing the nuclear translocation of NF-κB. Isocolumbin may act through a similar mechanism. It is recommended to investigate alternative pathways, such as the COX and PPAR pathways.

Q4: What is a potential alternative mechanism of action for Isocolumbin's anti-inflammatory effects?

In silico molecular docking studies have suggested that Isocolumbin may interact with and activate Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ). PPAR-γ activation is known to have anti-inflammatory effects. Therefore, investigating the effect of Isocolumbin on PPAR-γ activity could provide insights into its mechanism of action.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High background in vehicle control group	Solvent (e.g., DMSO) concentration is too high and causing cytotoxicity or off-target effects.	Perform a dose-response curve for the vehicle to determine the highest non-toxic concentration. Ensure the final solvent concentration is consistent across all wells and ideally below 0.1%.
No inflammatory response with positive control (LPS/TNF-α)	Cells are not responsive (e.g., low passage number, incorrect cell line).Reagent has degraded.	Use a fresh vial of cells and ensure they are from a reliable source.Purchase new LPS or TNF-α and test its activity in a separate experiment.
Inconsistent results between experiments	Variation in cell density, passage number, or reagent preparation.	Standardize your experimental protocol. Use cells within a defined passage number range. Prepare fresh reagents for each experiment.

Experimental Protocols & Data

Table 1: Recommended Concentrations for In Vitro Controls

Control	Cell Type	Concentration	Expected Outcome
LPS (Positive Control)	RAW 264.7 Macrophages	100 - 1000 ng/mL	Increased production of TNF-α, IL-6, and Nitric Oxide.
TNF-α (Positive Control)	HeLa, HEK293	10 - 20 ng/mL	Activation of NF-κB signaling, observable by IκBα degradation and p65 nuclear translocation.
Dexamethasone (Positive Control for anti-inflammatory effect)	RAW 264.7 Macrophages	1 µM	Inhibition of LPS-induced cytokine production.
Vehicle Control (e.g., DMSO)	Various	< 0.1% (v/v)	No significant effect on cell viability or inflammatory markers compared to untreated controls.

Protocol: Measuring Cytokine Production in Macrophages

This protocol outlines the steps to measure the effect of Isocolumbin on cytokine production in LPS-stimulated RAW 264.7 macrophages.

• Cell Seeding: Seed RAW 264.7 macrophages in a 24-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treatment: Remove the culture medium and pre-treat the cells with varying concentrations of Isocolumbin (dissolved in DMSO, final concentration < 0.1%) for 1 hour. Include a vehicle-only control.

• Stimulation: Add LPS to a final concentration of 500 ng/mL to the Isocolumbin-treated wells. Include a set of wells with LPS only (positive control) and a set of untreated wells (negative control).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Sample Collection: Collect the cell culture supernatant.

• Cytokine Measurement: Measure the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using an ELISA kit according to the manufacturer's instructions.

Signaling Pathways & Workflows

Isocolumbin's Potential Anti-inflammatory Signaling Pathway

Caption: Potential anti-inflammatory mechanisms of Isocolumbin.

Experimental Workflow for Assessing Anti-inflammatory Effects

Navigating the Complex Fragmentation of Isocolumbin: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on interpreting the mass spectrometry fragmentation patterns of Isocolumbin. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides designed to address common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is the expected protonated/deprotonated molecule of Isocolumbin in mass spectrometry?

A1: In negative ion mode electrospray ionization (ESI-), Isocolumbin typically forms a deprotonated molecule [M-H]⁻ at a mass-to-charge ratio (m/z) of 357.13326, corresponding to the chemical formula C₂₀H₂₁O₆⁻.[1]

Q2: What are the primary fragmentation patterns observed for Isocolumbin in MS/MS analysis?

A2: The tandem mass spectrometry (MS/MS) of the deprotonated Isocolumbin molecule reveals a series of characteristic neutral losses. The base peak in the ESI-MS² spectrum is typically observed at m/z 339, resulting from the neutral loss of a water molecule (H₂O).[1] Other significant fragment ions are generated through losses of a methyl group (CH₃), carbon dioxide (CO₂), and a combination of water and carbon dioxide.[1] A prominent ion at m/z 151 is also generated through a Retro-Diels-Alder (RDA) cleavage of the A-ring, followed by the fracture of the C₉–₁₁ bond.[1]

Q3: How can Isocolumbin be differentiated from its isomer, Columbin, using mass spectrometry?

A3: While both Isocolumbin and Columbin produce a deprotonated molecule at m/z 357.13326, their fragmentation patterns show a key difference. For Isocolumbin, the base peak in the ESI-MS² spectrum is at m/z 339, corresponding to the loss of H₂O.[1] In contrast, for Columbin, the base peak is at m/z 285, which is formed by the loss of a carbonyl group followed by the loss of CO₂.[1]

Troubleshooting Guide

This guide addresses common issues that may arise during the mass spectrometric analysis of Isocolumbin and other diterpenoids.

Issue	Potential Cause	Recommended Solution
No or Low Signal Intensity	- Inappropriate ionization mode.- Low sample concentration.- Poor ionization efficiency.	- For Isocolumbin, negative ion mode (ESI-) is generally effective.[1]- Prepare a more concentrated sample solution.- Optimize source parameters such as capillary voltage and temperature.
Poor Fragmentation	- Insufficient collision energy.- Incorrect precursor ion selection.	- Increase the normalized collision energy. A setting of 35% has been shown to be effective for Isocolumbin.[1]- Ensure the isolation window is centered on the m/z of the [M-H]⁻ ion (357.13).
Inconsistent Fragmentation Pattern	- Matrix effects from complex sample mixtures.- Fluctuation in instrument parameters.	- Employ chromatographic separation (e.g., LC-MS/MS) to reduce matrix interference.- Ensure stable instrument conditions, including consistent collision energy and gas pressures.
Presence of Unidentified Peaks	- Contaminants in the sample or solvent.- In-source fragmentation.	- Run a blank analysis of the solvent to identify contaminant peaks.- Optimize source conditions to minimize in-source fragmentation.
Difficulty in Analyzing Diterpenoids via GC-MS	- Diterpenoids are often too heavy and not volatile enough for GC-MS analysis.	- Consider derivatization to increase volatility.- Utilize LC-MS, which is generally more suitable for the analysis of diterpenoids.

Quantitative Fragmentation Data of Isocolumbin

The following table summarizes the key fragment ions observed in the negative ion mode ESI-MS/MS of Isocolumbin.

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Proposed Interpretation
357.13326	342	CH₃	Loss of a methyl group
357.13326	339	H₂O	Loss of a water molecule (Base Peak)[1]
357.13326	313	CO₂	Loss of carbon dioxide from a lactone ring
357.13326	295	H₂O + CO₂	Sequential loss of water and carbon dioxide
357.13326	151	C₆H₆O + C₂H₂ + ...	Retro-Diels-Alder cleavage of A-ring and subsequent bond fractures[1]

Experimental Protocol: LC-MS/MS Analysis of Isocolumbin

This protocol outlines a general procedure for the analysis of Isocolumbin using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in negative ion mode.

1. Sample Preparation:

• Prepare a standard solution of Isocolumbin in methanol (B129727) at a suitable concentration.

2. Liquid Chromatography (LC) Conditions:

• Column: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) or methanol (B), both containing a small amount of an additive like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Injection Volume: 5-10 µL.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

• Scan Mode: Full scan MS to identify the precursor ion, followed by product ion scan (MS/MS) of the precursor at m/z 357.13.

• Key ESI Parameters:

  • Capillary Temperature: 350 °C[1]

  • Sheath Gas (Nitrogen) Flow: 30 arbitrary units[1]

  • Auxiliary Gas (Nitrogen) Flow: 10 arbitrary units[1]

  • Electrospray Voltage: 3.0 kV[1]

  • Capillary Voltage: -35 V[1]

  • Tube Lens Voltage: -110 V[1]

• MS/MS Parameters:

  • Isolation Width: 2 amu[1]

  • Normalized Collision Energy: 35%[1]

  • Activation q: 0.25[1]

  • Activation Time: 30 ms[1]

Visualizing the Fragmentation Pathway

The following diagram illustrates the proposed fragmentation pathway of Isocolumbin in negative ion mode MS/MS.

References

• 1. mdpi.com [mdpi.com]

Mitigating Isocolumbin Degradation: A Technical Support Guide

For researchers, scientists, and drug development professionals working with Isocolumbin, maintaining its stability during storage is critical for reproducible and accurate experimental results. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help minimize degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Isocolumbin to degrade during storage?

Isocolumbin, a furanolactone diterpenoid, is susceptible to degradation from various environmental factors. The primary contributors to its instability include:

• Temperature: Elevated temperatures can accelerate chemical reactions, leading to the breakdown of the molecule.[1][2][3]

• Light: Exposure to light, particularly UV radiation, can induce photolytic degradation.[1][3][4]

• Moisture: The presence of water can facilitate hydrolytic reactions, especially given the lactone structure of Isocolumbin.[1][5]

• pH: Both acidic and alkaline conditions can catalyze the degradation of Isocolumbin. The stability of similar phytoconstituents is often pH-dependent.[3]

• Oxygen: Oxidative degradation can occur, particularly if the compound is exposed to air for extended periods.[3][5]

Q2: What are the recommended storage conditions for solid Isocolumbin?

To ensure the long-term stability of solid Isocolumbin, it is recommended to store it under the following conditions:

• Temperature: Store at 4°C for short-term storage. For long-term storage, -20°C is preferable.[6][7]

• Atmosphere: Store in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Light: Protect from light by using an amber-colored vial or by storing it in a dark place.[1][7]

• Moisture: Keep in a dry environment, such as in a desiccator, to prevent hydrolysis.[6][7]

Q3: How should I store Isocolumbin in solution?

Stock solutions of Isocolumbin are more prone to degradation than the solid form. For optimal stability, the following storage conditions are recommended:

• Solvent: Use a dry, aprotic solvent if compatible with your experimental design.

• Temperature: Store stock solutions at -20°C for up to one month or at -80°C for up to six months.[7]

• Container: Use tightly sealed vials to prevent solvent evaporation and exposure to air and moisture.

Q4: I've observed a decrease in the activity of my Isocolumbin sample. What could be the cause?

A decrease in biological or chemical activity is a strong indicator of degradation. The most likely causes are:

• Improper Storage: Review your storage conditions against the recommendations. Even short-term exposure to high temperatures, light, or moisture can lead to significant degradation.[1]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can accelerate degradation. It is advisable to aliquot stock solutions into smaller, single-use volumes.[8]

• Contamination: Contamination of the sample with water, acids, bases, or metal ions can catalyze degradation.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in physical appearance (e.g., color, texture) of solid Isocolumbin.	Exposure to light, heat, or moisture.	Discard the sample and obtain a fresh batch. Review and rectify storage procedures.
Reduced peak area or appearance of new peaks in HPLC analysis of a stock solution.	Chemical degradation.	Prepare a fresh stock solution from solid material. Perform a forced degradation study to identify potential degradation products.
Inconsistent experimental results using the same batch of Isocolumbin.	Non-uniform degradation within the sample or instability in the experimental medium.	Ensure the sample is homogenous before use. Evaluate the stability of Isocolumbin under your specific experimental conditions (e.g., buffer pH, temperature).
Precipitation observed in a frozen stock solution upon thawing.	Poor solubility at low temperatures or solvent evaporation.	Gently warm the solution to 37°C and sonicate to redissolve the compound.[6] Ensure the vial is properly sealed. Consider using a different solvent if solubility issues persist.

Experimental Protocols

Protocol 1: Forced Degradation Study of Isocolumbin

This protocol is designed to intentionally degrade Isocolumbin under various stress conditions to understand its degradation pathways and to develop a stability-indicating analytical method.

Materials:

• Isocolumbin

• Methanol (B129727) (HPLC grade)

• Hydrochloric acid (0.1 N)

• Sodium hydroxide (B78521) (0.1 N)

• Hydrogen peroxide (3%)

• HPLC system with a UV detector

• C18 column (e.g., 4.6 x 250 mm, 5 µm)

• pH meter

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Isocolumbin in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Incubate at 80°C for 2 hours. Cool, neutralize with 0.1 N NaOH, and dilute with methanol to a final concentration of 100 µg/mL.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Incubate at 80°C for 2 hours. Cool, neutralize with 0.1 N HCl, and dilute with methanol to a final concentration of 100 µg/mL.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Incubate at room temperature for 24 hours. Dilute with methanol to a final concentration of 100 µg/mL.

• Thermal Degradation: Incubate 1 mL of the stock solution at 80°C for 24 hours. Cool and dilute with methanol to a final concentration of 100 µg/mL.

• Photolytic Degradation: Expose 1 mL of the stock solution to direct sunlight or a photostability chamber for 24 hours. Dilute with methanol to a final concentration of 100 µg/mL.

• Control Sample: Dilute 1 mL of the stock solution with methanol to a final concentration of 100 µg/mL.

• Analysis: Analyze all samples by HPLC. A typical mobile phase could be a gradient of acetonitrile (B52724) and water. Monitor the chromatograms for the appearance of new peaks and a decrease in the peak area of Isocolumbin.

Protocol 2: Stability-Indicating HPLC Method for Isocolumbin

This protocol provides a general framework for an HPLC method to quantify Isocolumbin and separate it from its degradation products.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV-Vis detector.

• Column: A reverse-phase C18 column is generally suitable for the analysis of phytoconstituents.[9][10]

• Mobile Phase: A gradient elution with acetonitrile and water (with 0.1% formic acid or ammonium (B1175870) acetate (B1210297) buffer to improve peak shape) is a good starting point.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25-30°C.

• Detection Wavelength: Determined by measuring the UV spectrum of Isocolumbin to find its wavelength of maximum absorbance (λmax).

• Injection Volume: 10-20 µL.

Method Validation:

The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is suitable for its intended purpose.

Visualizations

Caption: Factors influencing Isocolumbin degradation pathways.

Caption: Workflow for a forced degradation study of Isocolumbin.

References

• 1. qbdgroup.com [qbdgroup.com]
• 2. Factors affecting the stability of anthocyanins and strategies for improving their stability: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Factors Affecting Stability of Formulations: Dr. Satish A. Patel M. Pharm, Ph. D | PDF | Freeze Drying | Photodissociation [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. biocrick.com [biocrick.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Stability Testing - Pharmaceutical Products [eurofins.nl]
• 9. ijmr.net.in [ijmr.net.in]
• 10. Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability of Isocolumbin extracts

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals working with Isocolumbin extracts. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual diagrams to address the challenges of batch-to-batch variability and ensure consistency in your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Isocolumbin and from what sources is it typically extracted?

A1: Isocolumbin is a furanoditerpenoid, a type of natural compound. It is often found alongside its isomer, Columbin, in various medicinal plants. The primary plant sources for these compounds include Tinospora cordifolia (Guduchi), Jatrorrhiza palmata (Calumba), and Chasmanthera dependens.[1] Isocolumbin is structurally similar to Columbin and can be formed through the epimerization of Columbin.[2]

Q2: What are the primary causes of batch-to-batch variability in Isocolumbin extracts?

A2: Batch-to-batch variability in Isocolumbin extracts is a significant challenge that can arise from several factors throughout the production process. These factors can be broadly categorized as pre-extraction, extraction, and post-extraction variables.

• Pre-Extraction Variability:

  • Botanical Raw Material: The geographical origin, climate, soil conditions, and harvest time of the plant material can all significantly impact the concentration of Isocolumbin and its precursor, Columbin.

  • Plant Part Used: The concentration of active compounds can differ between the roots, stems, and leaves of the same plant.

  • Drying and Storage: Improper drying and storage conditions can lead to degradation of the target compounds.

• Extraction Process Variability:

  • Solvent Choice: The type of solvent (e.g., methanol, ethanol, water) and its polarity will influence the extraction efficiency of Isocolumbin and other co-extracted compounds.

  • Extraction Method: Different methods such as maceration, Soxhlet extraction, or ultrasound-assisted extraction can yield varying results in terms of compound profile and concentration.

  • Extraction Parameters: Time, temperature, and the ratio of solvent to raw material are critical parameters that must be tightly controlled.

  • pH of the Extraction Medium: The pH can influence the stability and isomerization of compounds. For instance, alkaline conditions can promote the conversion of Columbin to Isocolumbin.[2]

• Post-Extraction Processing:

  • Concentration and Drying: The methods used to concentrate the extract and the drying process can affect the stability of the final product.

  • Storage of the Extract: Light, temperature, and exposure to air can lead to degradation of the active compounds over time.

Q3: How can I assess the quality and consistency of my Isocolumbin extracts?

A3: A multi-faceted approach is recommended for the quality control of Isocolumbin extracts. This involves a combination of macroscopic, microscopic, and chemical analyses.

• Macroscopic and Microscopic Examination: Initial visual inspection of the raw plant material can help identify the correct species and rule out adulterants.

• Chromatographic Fingerprinting: Techniques like High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC) are crucial for creating a chemical fingerprint of the extract. This allows for the qualitative and quantitative comparison of different batches.

• Quantification of Marker Compounds: The concentration of Isocolumbin and/or Columbin should be quantified using a validated analytical method, such as HPLC with a UV or Mass Spectrometry (MS) detector. This provides a direct measure of the active compound's presence.

• DNA Barcoding: This technique can be used to definitively identify the plant species of the raw material, ensuring authenticity.

Q4: Are there established methods for the isolation and purification of Isocolumbin?

A4: Yes, isolation and purification of Isocolumbin typically involve chromatographic techniques. A general workflow starts with a crude extract obtained from the plant material. This extract is then subjected to successive chromatographic steps, such as column chromatography over silica (B1680970) gel or other stationary phases. Different solvent systems are used to elute fractions with increasing polarity. The fractions are monitored by TLC or HPLC, and those containing Isocolumbin are pooled and further purified, often by recrystallization, to obtain the pure compound.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the extraction and analysis of Isocolumbin.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Isocolumbin	- Inappropriate plant material (wrong species, part, or harvest time).- Inefficient extraction solvent or method.- Degradation of Isocolumbin during processing.	- Verify the botanical identity of the raw material using macroscopic, microscopic, and/or DNA barcoding techniques.- Optimize the extraction solvent and method. Consider using solvents of varying polarities and explore techniques like ultrasound-assisted extraction.- Control temperature and pH during extraction and processing to minimize degradation. Avoid strongly alkaline conditions.
High Batch-to-Batch Variability in Isocolumbin Content	- Inconsistent raw material quality.- Lack of standardized extraction protocol.- Isomerization of Columbin to Isocolumbin.	- Source raw material from a single, reputable supplier with a certificate of analysis.- Develop and strictly adhere to a Standard Operating Procedure (SOP) for the entire extraction process.- Monitor and control the pH of the extraction medium. Consider using buffered solutions to maintain a neutral or slightly acidic pH.
Poor Resolution of Isocolumbin and Columbin in HPLC Analysis	- Suboptimal mobile phase composition.- Inappropriate HPLC column.- Co-elution with other compounds.	- Optimize the mobile phase gradient and composition. Experiment with different solvent ratios and additives.- Select a column with a different selectivity (e.g., C18, Phenyl-Hexyl).- Pre-purify the sample using Solid Phase Extraction (SPE) to remove interfering compounds.
Inconsistent Bioactivity of Extracts Despite Similar Isocolumbin Content	- Presence of other bioactive compounds that act synergistically or antagonistically.- Degradation of Isocolumbin into inactive compounds not detected by the analytical method.	- Employ chromatographic fingerprinting (HPLC, HPTLC) to assess the overall phytochemical profile of the extract, not just the Isocolumbin content.- Use a stability-indicating analytical method that can separate Isocolumbin from its degradation products.- Conduct bioassays to directly measure the biological activity of each batch.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for the Quantification of Isocolumbin

This protocol provides a general method for the quantification of Isocolumbin in plant extracts. Method validation should be performed for your specific matrix.

1. Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or Mass Spectrometer (MS).

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10-20 µL.

• Detection: UV detection at a wavelength determined by the UV spectrum of Isocolumbin (typically around 210 nm), or MS detection for higher selectivity and sensitivity.

2. Preparation of Standard Solutions:

• Accurately weigh a known amount of pure Isocolumbin standard and dissolve it in a suitable solvent (e.g., methanol) to prepare a stock solution.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards of known concentrations.

3. Sample Preparation:

• Accurately weigh a known amount of the dried plant extract.

• Dissolve the extract in the initial mobile phase composition or a suitable solvent and sonicate to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

4. Analysis:

• Inject the calibration standards to construct a calibration curve (peak area vs. concentration).

• Inject the prepared sample solutions.

• Identify the Isocolumbin peak in the sample chromatogram by comparing its retention time and UV spectrum (if using DAD) with the standard.

• Quantify the amount of Isocolumbin in the sample using the calibration curve.

Protocol 2: Epimerization of Columbin to Isocolumbin

1. Materials:

• Columbin

• Dilute sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

• TLC plates (silica gel) and developing solvent system (e.g., chloroform:methanol 9:1)

2. Procedure:

• Dissolve a known amount of Columbin in a suitable solvent.

• Add a small amount of dilute NaOH solution to the Columbin solution.

• Stir the mixture at room temperature and monitor the reaction progress using TLC. Isocolumbin is typically more polar than Columbin and will have a lower Rf value.[2]

• Once the reaction is complete (as indicated by the disappearance of the Columbin spot and the appearance of the Isocolumbin spot on the TLC plate), neutralize the reaction mixture with a dilute acid (e.g., 0.1 M HCl).

• Extract the product with a suitable organic solvent like ethyl acetate.

• Wash the organic layer with water, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude Isocolumbin.

• The crude product can be further purified by column chromatography or recrystallization.

Mandatory Visualizations

Experimental Workflow for Standardizing Isocolumbin Extracts

Caption: A logical workflow for minimizing and controlling batch-to-batch variability of Isocolumbin extracts.

Potential Signaling Pathways Modulated by Isocolumbin (Based on Related Compounds)

Disclaimer: The following diagrams depict potential signaling pathways that may be modulated by Isocolumbin. This is based on the known biological activities of structurally related compounds, such as other furanoditerpenoids and isoquinoline (B145761) alkaloids. Direct experimental evidence for the effect of Isocolumbin on these specific pathways is currently limited. These diagrams are for informational and hypothesis-generating purposes.

Caption: Potential inhibition of the NF-κB signaling pathway by Isocolumbin, leading to anti-inflammatory effects.

Caption: Potential activation of the PI3K/Akt signaling pathway by Isocolumbin, contributing to neuroprotective effects.

References

• 1. ajol.info [ajol.info]
• 2. ijpsonline.com [ijpsonline.com]

Technical Support Center: Enhancing the Bioavailability of Isocolumbin for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming the challenges associated with the poor bioavailability of Isocolumbin. This document offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to facilitate successful in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is Isocolumbin and why is its bioavailability a concern?

A1: Isocolumbin is a furanoditerpenoid with potential therapeutic properties, including anti-inflammatory and neuroprotective effects. However, its low aqueous solubility and extensive first-pass metabolism are significant hurdles to achieving adequate systemic exposure after oral administration. A study on the structurally similar compound, columbin, revealed an oral bioavailability of only 3.18% in rats, suggesting that Isocolumbin likely faces similar challenges[1].

Q2: What are the primary reasons for the low oral bioavailability of Isocolumbin?

A2: The primary reasons for Isocolumbin's low oral bioavailability are likely:

• Poor Aqueous Solubility: Isocolumbin's hydrophobic nature limits its dissolution in the gastrointestinal fluids, which is a prerequisite for absorption.

• First-Pass Metabolism: After absorption from the gut, Isocolumbin is likely subject to extensive metabolism in the liver before it can reach systemic circulation, reducing the amount of active compound.

Q3: What are the most promising strategies to enhance the bioavailability of Isocolumbin?

A3: Several formulation strategies can be employed to enhance the oral bioavailability of poorly soluble compounds like Isocolumbin. These include:

• Solid Dispersions: Dispersing Isocolumbin in a hydrophilic polymer matrix at a molecular level can improve its dissolution rate and extent.

• Cyclodextrin (B1172386) Complexation: Encapsulating Isocolumbin within cyclodextrin molecules can increase its aqueous solubility and protect it from degradation.

• Nanoparticle Formulations: Reducing the particle size of Isocolumbin to the nanometer range can significantly increase its surface area, leading to enhanced dissolution and absorption.

Q4: Are there any known signaling pathways that Isocolumbin interacts with?

A4: Preliminary evidence suggests that Isocolumbin and related furanoditerpenoids may exert their anti-inflammatory effects by modulating key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. However, the precise molecular targets and mechanisms of action of Isocolumbin within these pathways are still under investigation.

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
Low and variable plasma concentrations of Isocolumbin in in vivo studies.	Poor oral bioavailability due to low solubility and/or extensive first-pass metabolism.	Implement a bioavailability enhancement strategy such as solid dispersion, cyclodextrin complexation, or nanoparticle formulation. Consider alternative routes of administration (e.g., intravenous) for initial pharmacokinetic studies to determine absolute bioavailability.
Precipitation of Isocolumbin formulation upon dilution in aqueous media.	The formulation is not robust enough to maintain Isocolumbin in a solubilized state under physiological conditions.	For solid dispersions, optimize the polymer type and drug-to-polymer ratio. For cyclodextrin complexes, ensure the appropriate type and concentration of cyclodextrin are used. For nanoparticle formulations, optimize stabilizer concentration and formulation parameters.
Inconsistent results between in vitro dissolution and in vivo performance.	The in vitro dissolution method may not accurately mimic the complex environment of the gastrointestinal tract.	Utilize biorelevant dissolution media (e.g., FaSSIF, FeSSIF) that simulate fed and fasted states. Consider the impact of gastrointestinal pH, enzymes, and bile salts on formulation performance.
Difficulty in detecting Isocolumbin in plasma samples.	The analytical method may lack the required sensitivity. Isocolumbin may be rapidly metabolized.	Develop and validate a highly sensitive analytical method, such as LC-MS/MS, for the quantification of Isocolumbin in biological matrices. Investigate potential metabolites of Isocolumbin to get a complete picture of its disposition.

Quantitative Data: Pharmacokinetic Parameters

Due to the lack of publicly available in vivo pharmacokinetic data for Isocolumbin, the following table presents data for the structurally related compound, Columbin , in rats. This data can serve as a valuable reference point for anticipating the challenges and designing studies for Isocolumbin.

Table 1: Pharmacokinetic Parameters of Columbin in Rats Following Intravenous (IV) and Oral (PO) Administration

Parameter	IV Administration (10 mg/kg)	PO Administration (50 mg/kg)
Cmax (ng/mL)	4520 ± 830	128 ± 35
Tmax (h)	0.083	0.5
AUC (0-t) (ng·h/mL)	1680 ± 210	267 ± 58
t1/2 (h)	1.85 ± 0.21	2.13 ± 0.34
Absolute Bioavailability (%)	-	3.18

Data sourced from a study by Shi et al. (2007)[1]. Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC(0-t): Area under the plasma concentration-time curve from time zero to the last measurable concentration; t1/2: Elimination half-life.

Experimental Protocols

Preparation of Isocolumbin Solid Dispersion by Solvent Evaporation Method

Objective: To enhance the dissolution rate of Isocolumbin by preparing a solid dispersion with a hydrophilic polymer.

Materials:

• Isocolumbin

• Polyvinylpyrrolidone K30 (PVP K30)

• Methanol (B129727)

• Rotary evaporator

• Water bath

• Vacuum oven

Procedure:

• Accurately weigh Isocolumbin and PVP K30 in a 1:4 weight ratio.

• Dissolve both Isocolumbin and PVP K30 in a minimal amount of methanol in a round-bottom flask.

• Sonicate the mixture for 15 minutes to ensure complete dissolution.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under reduced pressure at 40°C in a water bath.

• Continue evaporation until a thin film is formed on the inner wall of the flask.

• Dry the resulting solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion and store it in a desiccator until further use.

• Characterize the solid dispersion for drug content, dissolution rate, and physical form (e.g., using DSC and XRD).

Preparation of Isocolumbin-Cyclodextrin Inclusion Complex by Kneading Method

Objective: To improve the aqueous solubility of Isocolumbin by forming an inclusion complex with β-cyclodextrin.

Materials:

• Isocolumbin

• β-cyclodextrin

• Mortar and pestle

• Ethanol

• Water

• Vacuum oven

Procedure:

• Accurately weigh Isocolumbin and β-cyclodextrin in a 1:2 molar ratio.

• Place the β-cyclodextrin in a mortar and add a small amount of a water:ethanol (1:1 v/v) mixture to form a paste.

• Add the Isocolumbin to the paste and knead the mixture for 60 minutes.

• During kneading, add small quantities of the water:ethanol mixture as needed to maintain a suitable consistency.

• Dry the resulting product in a vacuum oven at 50°C for 24 hours.

• Pulverize the dried complex and pass it through a sieve.

• Store the inclusion complex in a tightly sealed container in a cool, dry place.

• Characterize the complex for its solubility, dissolution profile, and evidence of inclusion (e.g., using FTIR and NMR).

Preparation of Isocolumbin Nanoparticles by Antisolvent Precipitation Method

Objective: To increase the surface area and dissolution velocity of Isocolumbin by preparing a nanosuspension.

Materials:

• Isocolumbin

• Acetone (B3395972) (solvent)

• Water with 0.5% (w/v) Poloxamer 407 (antisolvent and stabilizer)

• Magnetic stirrer

• Syringe pump

Procedure:

• Dissolve Isocolumbin in acetone to prepare a 10 mg/mL solution.

• Place the aqueous Poloxamer 407 solution in a beaker on a magnetic stirrer and stir at 500 rpm.

• Using a syringe pump, add the Isocolumbin solution dropwise into the stirring antisolvent solution at a constant rate of 1 mL/min.

• Continue stirring for 2 hours at room temperature to allow for solvent evaporation and nanoparticle stabilization.

• The resulting nanosuspension can be used directly for in vitro studies or lyophilized for long-term storage and oral administration.

• Characterize the nanoparticles for particle size, zeta potential, morphology (e.g., using DLS and TEM), and dissolution behavior.

Visualizations

Signaling Pathways

The following diagrams illustrate the potential signaling pathways that may be modulated by Isocolumbin, based on its known anti-inflammatory properties and the mechanisms of related compounds.

Caption: Experimental workflow for enhancing and evaluating the bioavailability of Isocolumbin.

Caption: Potential inhibition of the NF-κB signaling pathway by Isocolumbin.

Caption: Potential modulation of the MAPK signaling pathway by Isocolumbin.

References

• 1. Quantitative LC/MS/MS method and pharmacokinetic studies of columbin, an anti-inflammation furanoditerpen isolated from Radix Tinosporae - PubMed [pubmed.ncbi.nlm.nih.gov]

Dealing with matrix effects in Isocolumbin quantification from biological samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of Isocolumbin from biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Isocolumbin quantification?

A1: Matrix effects are the alteration of the ionization efficiency of Isocolumbin by co-eluting endogenous or exogenous components present in the biological sample.[1][2] This interference can lead to either suppression or enhancement of the analyte signal, ultimately affecting the accuracy and precision of quantification.[2] Components such as phospholipids, salts, and metabolites in plasma or urine can all contribute to matrix effects.[3]

Q2: Why are matrix effects a significant concern for the bioanalysis of Isocolumbin?

A2: Matrix effects can lead to inaccurate and unreliable quantification of Isocolumbin.[2] Ion suppression can result in an underestimation of the true concentration, potentially leading to incorrect pharmacokinetic and toxicokinetic data.[3] Conversely, ion enhancement can cause an overestimation. These effects can compromise the validity of preclinical and clinical study results.

Q3: How can I qualitatively and quantitatively assess matrix effects for my Isocolumbin assay?

A3: A common qualitative method is the post-column infusion technique. This involves infusing a constant flow of Isocolumbin solution into the mass spectrometer while injecting a blank, extracted biological sample. Any dip or rise in the baseline signal at the retention time of Isocolumbin indicates the presence of ion suppression or enhancement, respectively.

For quantitative assessment, the post-extraction spike method is widely used. This involves comparing the peak area of Isocolumbin in a neat solution to the peak area of Isocolumbin spiked into an extracted blank matrix sample at the same concentration. The ratio of these peak areas provides a quantitative measure of the matrix effect.[1]

Q4: What are the primary strategies to minimize or compensate for matrix effects in Isocolumbin analysis?

A4: The main strategies can be categorized as follows:

• Sample Preparation: Employing effective sample cleanup techniques like protein precipitation (PPT), liquid-liquid extraction (LLE), or solid-phase extraction (SPE) can remove a significant portion of interfering matrix components.[1][4]

• Chromatographic Separation: Optimizing the LC method to achieve good separation between Isocolumbin and matrix components can significantly reduce their impact on ionization.[5]

• Calibration Strategy:

  • Matrix-Matched Calibration: Preparing calibration standards in the same biological matrix as the samples helps to ensure that the standards and samples experience similar matrix effects.

  • Standard Addition: This involves adding known amounts of Isocolumbin to aliquots of the sample to create a calibration curve within the sample itself, thereby accounting for matrix effects specific to that sample.

  • Use of an Internal Standard (IS): This is a highly effective method where a compound with similar physicochemical properties to Isocolumbin is added to all samples, standards, and quality controls at a constant concentration. The IS helps to normalize for variations in sample processing and matrix effects.[6] A stable isotope-labeled (SIL) Isocolumbin is the ideal internal standard.[6]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing for Isocolumbin	- Inadequate chromatographic separation from matrix components. - Suboptimal mobile phase composition or gradient. - Column degradation.	- Optimize the LC gradient to better resolve Isocolumbin from interfering peaks. - Experiment with different mobile phase additives (e.g., formic acid, ammonium (B1175870) formate). - Replace the analytical column.
High Variability in Quantitative Results (Poor Precision)	- Inconsistent matrix effects across different samples. - Inefficient or inconsistent sample preparation. - Instability of Isocolumbin in the matrix or processed sample.	- Implement a more robust sample preparation method (e.g., SPE instead of PPT). - Utilize a suitable internal standard, preferably a stable isotope-labeled version of Isocolumbin. - Investigate the stability of Isocolumbin under different storage and processing conditions.
Low Analyte Recovery	- Incomplete extraction of Isocolumbin from the biological matrix. - Degradation of Isocolumbin during sample preparation. - Adsorption of the analyte to labware.	- Optimize the extraction solvent and pH. - Evaluate different sample preparation techniques (LLE, SPE). - Protect samples from light and extreme temperatures. Consider using silanized glassware.[7]
Significant Ion Suppression or Enhancement	- Co-elution of highly ionizable matrix components (e.g., phospholipids). - Inadequate sample cleanup.	- Improve chromatographic separation to move the Isocolumbin peak away from regions of high matrix interference. - Employ a more rigorous sample preparation method, such as phospholipid removal plates or a more selective SPE sorbent. - Use a stable isotope-labeled internal standard to compensate for the matrix effect.

Experimental Protocols

1. Sample Preparation: Protein Precipitation

This method is rapid and simple, suitable for initial method development and screening.

• Materials:

  • Rat plasma (or other biological matrix)

  • Isocolumbin stock solution (in methanol (B129727) or DMSO)

  • Internal Standard (IS) stock solution (e.g., a structurally similar compound not present in the sample, or ideally, a stable isotope-labeled Isocolumbin). Formononetin has been used for Columbin (B190815) analysis.[8]

  • Methanol, ice-cold

  • Microcentrifuge tubes (1.5 mL)

  • Centrifuge

• Procedure:

  • Pipette 50 µL of plasma sample into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the internal standard working solution.

  • Add 150 µL of ice-cold methanol to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Method for Isocolumbin Quantification (Adapted from Columbin Method)

• Liquid Chromatography (LC) Conditions:

  • System: UPLC system

  • Column: C18 column (e.g., Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    Time (min)	%A	%B
    0.0	95	5
    1.0	5	95
    2.0	5	95
    2.1	95	5

    | 3.0 | 95 | 5 |

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry (MS) Conditions:

  • System: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Isocolumbin: To be determined by direct infusion of an Isocolumbin standard. For Columbin, the transition is m/z 359.2 -> 109.1.[8]

    • Internal Standard: To be determined based on the selected IS. For Formononetin, the transition is m/z 269.1 -> 254.1.[8]

  • Key MS Parameters (to be optimized):

    • Capillary voltage

    • Source temperature

    • Desolvation gas flow

    • Cone gas flow

    • Collision energy

3. Quantitative Assessment of Matrix Effect

• Procedure:

  • Prepare three sets of samples:

    • Set A (Neat Solution): Spike Isocolumbin into the mobile phase at a known concentration (e.g., low, mid, and high QC levels).

    • Set B (Post-Extraction Spike): Extract six different lots of blank biological matrix using the protein precipitation method described above. Spike Isocolumbin into the resulting supernatant at the same concentrations as Set A.

    • Set C (Pre-Extraction Spike): Spike Isocolumbin into six different lots of blank biological matrix before the protein precipitation step at the same concentrations as Set A.

  • Analyze all samples by LC-MS/MS.

  • Calculate the Matrix Factor (MF) and Recovery:

    • Matrix Factor (MF) = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

      • An MF of 1 indicates no matrix effect.

      • An MF < 1 indicates ion suppression.

      • An MF > 1 indicates ion enhancement.

    • Recovery (%) = (Mean Peak Area of Set C) / (Mean Peak Area of Set B) x 100

Quantitative Data Summary (Hypothetical Example for Isocolumbin)

Sample Preparation Method	Analyte Concentration (ng/mL)	Matrix Factor (MF)	Recovery (%)	Overall Process Efficiency (%) (MF x Recovery)
Protein Precipitation	10	0.75	92	69
100	0.80	95	76
1000	0.82	96	79
Liquid-Liquid Extraction	10	0.92	85	78
100	0.95	88	84
1000	0.96	89	85
Solid-Phase Extraction	10	1.05	98	103
100	1.02	99	101
1000	1.01	99	100

Visualizations

Caption: Experimental workflow for Isocolumbin quantification.

Caption: Troubleshooting logic for Isocolumbin bioanalysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative determination of four constituents of Tinospora sps. by a reversed-phase HPLC-UV-DAD method. Broad-based studies revealing variation in content of four secondary metabolites in the plant from different eco-geographical regions of India - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Choosing an Internal Standard [restek.com]
• 7. benchchem.com [benchchem.com]
• 8. Development and validation of an UPLC-MS/MS method for the quantification of columbin in biological matrices: Applications to absorption, metabolism, and pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and validation of an UPLC-MS/MS method for the quantification of columbin in biological matrices: Applications to absorption, metabolism, and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cell Viability in High-Concentration Isocolumbin Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize cell viability in experiments involving high concentrations of Isocolumbin.

Troubleshooting Guide

High-concentration compound experiments can present several challenges affecting cell viability and data reproducibility. This guide addresses common issues, their potential causes, and actionable solutions.

Table 1: Troubleshooting Common Issues in High-Concentration Isocolumbin Experiments

Issue	Potential Cause	Recommended Solution
Low Cell Viability Across All Concentrations (Including Low Doses)	- Solvent Toxicity: High concentrations of solvents like DMSO can be cytotoxic.[1] - Compound Instability: Isocolumbin may degrade in culture medium, producing toxic byproducts. - Incorrect Seeding Density: Too few cells may be overly sensitive to the compound.	- Optimize Solvent Concentration: Ensure the final DMSO concentration is typically below 0.5% and include a vehicle control.[1] - Assess Compound Stability: Perform a stability study of Isocolumbin in your specific cell culture medium.[2] Prepare fresh solutions for each experiment.[1] - Determine Optimal Seeding Density: Conduct a cell titration experiment to find the ideal seeding density for your cell line and assay duration.[1][3]
Precipitation of Isocolumbin in Culture Medium	- Poor Aqueous Solubility: Isocolumbin may have limited solubility in the aqueous environment of the cell culture medium.[1] - "Solvent Shock": Rapid dilution of a concentrated DMSO stock into the medium can cause the compound to precipitate.[2]	- Use a Co-solvent: Prepare a high-concentration stock solution in a suitable solvent like DMSO.[1] - Stepwise Dilution: Create intermediate dilutions of the Isocolumbin stock in pre-warmed culture medium before the final dilution in the cell plate.[2] - Increase Serum Concentration (if applicable): Serum proteins can sometimes help to stabilize compounds in solution.[2]
Inconsistent or Non-Reproducible Results	- Uneven Cell Seeding: Inconsistent cell numbers across wells will lead to variability. - Edge Effects: Wells on the perimeter of the plate are prone to evaporation, altering compound concentration. - Incomplete Compound Dissolution: If the stock solution is not fully dissolved, dilutions will be inaccurate.	- Proper Cell Seeding Technique: Ensure the cell suspension is homogenous before and during plating. - Minimize Edge Effects: Avoid using the outer wells of the plate for critical data points and fill them with sterile PBS or media. - Ensure Complete Dissolution: Vortex or sonicate the stock solution to ensure it is fully dissolved before making dilutions.[2]
High Background Signal in Viability Assays	- Compound Interference: Isocolumbin may directly react with the assay reagents (e.g., MTT, resazurin).[4] - Media Component Reactivity: Phenol (B47542) red or other media components can interfere with colorimetric or fluorometric readouts.[3]	- Run a "No-Cell" Control: Test for interference by incubating Isocolumbin with the assay reagent in cell-free media.[4] - Use Phenol Red-Free Medium: If interference is suspected, switch to a phenol red-free medium for the assay.[3]

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting low cell viability in high-concentration compound experiments.

Frequently Asked Questions (FAQs)

1. What is a typical starting concentration range for Isocolumbin in cell viability assays?

While specific IC50 values for Isocolumbin are not widely published, for novel compounds, a common starting point is a wide concentration range, often from nanomolar to high micromolar (e.g., 0.01 µM to 100 µM), to determine the dose-response curve. Based on data for the related compound Columbin (B190815), significant growth inhibition in some cancer cell lines was observed in the 20-40 µM range[5].

Table 2: Hypothetical Dose-Response Data for Isocolumbin

Cell Line	Isocolumbin Concentration (µM)	% Cell Viability (Relative to Vehicle Control)
Cancer Cell Line A	0.1	98%
1	92%
10	75%
25	50% (IC50)
50	30%
100	15%
Cancer Cell Line B	0.1	99%
1	95%
10	85%
40	50% (IC50)
50	42%
100	25%

2. How should I prepare Isocolumbin for cell culture experiments?

Due to the likely hydrophobic nature of Isocolumbin, it is recommended to first dissolve it in a non-polar solvent like dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 10-20 mM).[1] This stock solution can then be serially diluted in complete cell culture medium to achieve the desired final concentrations. It is crucial to ensure the final DMSO concentration in the culture wells is non-toxic to the cells, typically below 0.5%.[1]

3. What is the likely mechanism of action of Isocolumbin?

While the precise signaling pathways affected by Isocolumbin are still under investigation, studies on the structurally similar compound, Columbin, suggest a potential anti-inflammatory mechanism. Columbin has been shown to inhibit the production of nitric oxide (NO) and the activity of cyclooxygenase-2 (COX-2), key mediators of inflammation.[6][7] Interestingly, this action appears to be independent of the NF-κB signaling pathway.[6] It is plausible that Isocolumbin shares a similar mechanism of action.

Isocolumbin's Potential Anti-Inflammatory Signaling Pathway

Caption: A diagram illustrating the potential inhibitory effect of Isocolumbin on inflammatory pathways.

4. What are the best practices for performing a cell viability assay with high concentrations of Isocolumbin?

• Optimize Seeding Density: Ensure cells are in the exponential growth phase at the time of treatment and are not over-confluent at the end of the assay.

• Use Appropriate Controls: Include untreated controls, vehicle (e.g., DMSO) controls, and a positive control (a compound known to induce cell death).

• Minimize Evaporation: Use a humidified incubator and consider not using the outer wells of 96-well plates for data points.

• Ensure Proper Mixing: After adding Isocolumbin to the wells, gently mix the plate to ensure even distribution.

• Confirm with Microscopy: Visually inspect the cells under a microscope to confirm that the results of the viability assay correlate with cell morphology and number.

Experimental Protocols

Protocol 1: Determining the IC50 of Isocolumbin using an MTT Assay

This protocol provides a general method for determining the half-maximal inhibitory concentration (IC50) of Isocolumbin.

Materials:

• Isocolumbin

• DMSO

• Appropriate cell line and complete culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Plate reader

Methodology:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh medium.

  • Seed cells into a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Isocolumbin Treatment:

  • Prepare a 10 mM stock solution of Isocolumbin in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve 2x the final desired concentrations.

  • Remove the medium from the cells and add 100 µL of the diluted Isocolumbin solutions to the appropriate wells. Include vehicle control wells with the same final DMSO concentration.

• Incubation:

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well.

  • Mix thoroughly to dissolve the formazan crystals.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the log of the Isocolumbin concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: Assessing the Solubility of Isocolumbin in Cell Culture Medium

This protocol provides a method to estimate the kinetic solubility of Isocolumbin in your experimental medium.[2]

Materials:

• Isocolumbin

• DMSO

• Complete cell culture medium

• 96-well clear-bottom plate

• Plate reader capable of measuring turbidity (absorbance at ~600-650 nm)

Methodology:

• Prepare Isocolumbin Dilutions:

  • Prepare a high-concentration stock solution of Isocolumbin in DMSO (e.g., 10 mM).

  • In a 96-well plate, perform serial dilutions of the Isocolumbin stock in DMSO.

• Add to Medium:

  • Using a multichannel pipette, add pre-warmed (37°C) complete culture medium to each well to achieve the final desired concentrations. Ensure the final DMSO concentration is consistent.

  • Include wells with medium and DMSO only as a blank.

• Incubate:

  • Seal the plate and incubate at 37°C for 1-2 hours to allow for potential precipitation.

• Measure Turbidity:

  • Visually inspect the plate for any precipitate.

  • Measure the absorbance at 620 nm. An increase in absorbance compared to the blank indicates precipitation.

• Determine Solubility Limit:

  • The highest concentration that does not show a significant increase in turbidity is considered the approximate kinetic solubility limit under these conditions.

Experimental Workflow for Determining IC50

Caption: A step-by-step workflow for determining the IC50 of Isocolumbin using an MTT assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Isocolumbin vs. Columbin: A Comparative Analysis of Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocolumbin (B3435002) and columbin (B190815) are furanoditerpenoids, natural compounds predominantly isolated from plants of the Tinospora species, which have a long history of use in traditional medicine. As structural isomers, they share a common chemical formula but differ in the spatial arrangement of their atoms, leading to potentially distinct biological activities. This guide provides a comparative overview of the reported biological activities of isocolumbin and columbin, supported by available experimental data. The information presented aims to assist researchers in evaluating their potential as therapeutic agents.

Comparative Biological Activity Data

The following tables summarize the available quantitative data on the biological activities of isocolumbin and columbin. It is important to note that the data has been compiled from different studies and, therefore, may not be directly comparable due to variations in experimental conditions.

Table 1: Antiviral Activity

Compound	Virus/Target	Assay Type	IC50/EC50	Citation
Isocolumbin	SARS-CoV-2 Main Protease (6Y84)	In-silico	< 1 µM	[1]
Isocolumbin	SARS-CoV-2 Surface Glycoprotein (6VSB)	In-silico	< 1 µM	[1]

Table 2: Anti-inflammatory Activity

Compound	Target	Assay Type	Inhibition (%) / IC50	Concentration	Citation
Columbin	Cyclooxygenase-1 (COX-1)	In vitro	63.7 ± 6.4%	100 µM	[2][3]
Columbin	Cyclooxygenase-2 (COX-2)	In vitro	18.8 ± 1.5%	100 µM	[2][3]
Columbin	Nitric Oxide (NO) Production	In vitro (LPS-stimulated RAW264.7 cells)	Inhibition observed	Not specified	[2]

Table 3: Enzyme Inhibition Activity

Compound	Enzyme	Assay Type	IC50	Citation
Columbin	Acetylcholinesterase (AChE)	In vitro	1.2993 ± 0.17 mg/mL

Signaling Pathway Modulation

Columbin and the NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a crucial transcription factor involved in inflammatory responses. Studies on columbin have investigated its effect on the NF-κB signaling pathway in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells. The findings indicate that columbin does not inhibit the translocation of NF-κB from the cytoplasm to the nucleus, suggesting that its anti-inflammatory effects may be mediated through other pathways.[2][4]

Columbin's lack of effect on NF-κB translocation.

Information regarding the signaling pathways modulated by isocolumbin is currently limited in the available scientific literature. Further research is required to elucidate its mechanisms of action.

Experimental Protocols

In Vitro Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This protocol outlines a general method for determining the inhibitory effect of a compound on nitric oxide production in macrophage cell lines, such as RAW264.7.

• Cell Culture: RAW264.7 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are pre-treated with various concentrations of the test compound (isocolumbin or columbin) for a specific duration (e.g., 1 hour).

• Stimulation: The cells are then stimulated with an inflammatory agent, typically lipopolysaccharide (LPS), to induce the production of nitric oxide.

• Incubation: The plates are incubated for a further 24 hours.

• Griess Reaction: After incubation, the cell culture supernatant is collected. An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) is added to the supernatant.

• Measurement: The absorbance of the resulting colored azo dye is measured using a microplate reader at a wavelength of approximately 540 nm. The concentration of nitrite, a stable product of NO, is proportional to the absorbance.

• Data Analysis: The percentage inhibition of NO production is calculated by comparing the absorbance of the compound-treated wells to that of the untreated (LPS-stimulated) control wells.[5][6][7]

Workflow for in vitro nitric oxide inhibition assay.

In Vitro Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol describes a common colorimetric method for assessing the inhibitory activity of compounds against acetylcholinesterase.

• Reagent Preparation: Prepare a phosphate (B84403) buffer, a solution of acetylthiocholine (B1193921) iodide (ATCI), a solution of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent), and a solution of acetylcholinesterase enzyme.

• Reaction Mixture: In a 96-well plate, a reaction mixture is prepared containing the phosphate buffer, DTNB, and the test compound (columbin) at various concentrations.

• Enzyme Addition: The reaction is initiated by adding the acetylcholinesterase solution to the wells.

• Incubation: The plate is incubated at a controlled temperature (e.g., 37°C) for a specific period.

• Substrate Addition: The substrate, acetylthiocholine iodide, is added to all wells.

• Measurement: The absorbance is measured kinetically over time using a microplate reader at a wavelength of 412 nm. The hydrolysis of acetylthiocholine by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored anion, 5-thio-2-nitrobenzoate. The rate of color formation is proportional to the AChE activity.

• Data Analysis: The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to the rate of the uninhibited enzyme. The IC50 value is determined from a dose-response curve.

Workflow for acetylcholinesterase inhibition assay.

Conclusion

The available data suggests that both isocolumbin and columbin possess interesting biological activities. Isocolumbin shows promise as an antiviral agent based on in-silico studies, while columbin demonstrates anti-inflammatory and neuroprotective potential through the inhibition of COX enzymes and acetylcholinesterase, respectively. However, the lack of direct comparative studies and the limited quantitative data for isocolumbin highlight the need for further research. Future studies should focus on performing head-to-head comparisons of these isomers across a range of biological assays to better delineate their therapeutic potential and structure-activity relationships. Elucidating the signaling pathways modulated by isocolumbin is also a critical next step in understanding its mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mjas.analis.com.my [mjas.analis.com.my]
• 7. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anti-inflammatory Potential of Isocolumbin: A Comparative Guide for Researchers

For researchers and drug development professionals, this guide provides a comparative analysis of the anti-inflammatory effects of Isocolumbin, a natural furanoditerpene. Due to the limited availability of data on isolated Isocolumbin, this guide incorporates findings from studies on crude extracts containing Isocolumbin and its isomer, Columbin, to provide a comprehensive overview of its potential therapeutic efficacy. Standard anti-inflammatory agents, Dexamethasone and Indomethacin, are included for comparative benchmarking.

Comparative Efficacy in Animal Models of Inflammation

The anti-inflammatory properties of Isocolumbin and related compounds have been evaluated in the carrageenan-induced paw edema model, a standard preclinical assay for acute inflammation. The data presented below summarizes the available findings.

Treatment Group	Animal Model	Dosage	Route of Administration	% Inhibition of Paw Edema	Reference Compound	% Inhibition of Reference
Sphenocentrum jollyanum fruit methanol (B129727) extract (containing Isocolumbin, Columbin, and fibleucin)	Rat	200 mg/kg	Oral	79.58%	Acetylsalicylic Acid	72.5% (at 100 mg/kg)
Columbin (Isomer of Isocolumbin)	Rat	20 mg/kg	Oral	67.08%	Acetylsalicylic Acid	72.5% (at 100 mg/kg)
Indomethacin	Rat	10 mg/kg	Oral	~50-70%	-	-
Dexamethasone	Mouse	1 mg/kg	Oral	Significant reduction in inflammatory markers	-	-

Note: Data for isolated Isocolumbin is currently unavailable. The data for the Sphenocentrum jollyanum extract suggests potent anti-inflammatory activity of its constituents. The significant activity of its isomer, Columbin, at a lower dose warrants further investigation into the specific contribution of Isocolumbin.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key experiments cited.

Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the acute anti-inflammatory activity of compounds.

• Animals: Male Wistar rats (150-200g) are used. Animals are housed under standard laboratory conditions with free access to food and water.

• Groups:

  • Vehicle Control (e.g., saline or 1% carboxymethyl cellulose)

  • Isocolumbin/Test Compound (at various doses)

  • Reference Drug (e.g., Indomethacin, 10 mg/kg)

• Procedure:

  • Test compounds, reference drug, or vehicle are administered orally one hour before the induction of inflammation.

  • Acute inflammation is induced by a subplantar injection of 0.1 mL of a 1% carrageenan solution in saline into the right hind paw.

  • Paw volume is measured immediately after carrageenan injection and at specified intervals (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the vehicle control group.

Lipopolysaccharide (LPS)-Induced Inflammation Model

This model is used to study systemic inflammation and the effects of compounds on inflammatory cytokine production.

• Animals: Male BALB/c mice (6-8 weeks old) are typically used.

• Groups:

  • Vehicle Control (e.g., saline)

  • LPS Control

  • Isocolumbin/Test Compound + LPS

  • Reference Drug (e.g., Dexamethasone, 1 mg/kg) + LPS

• Procedure:

  • Test compounds, reference drug, or vehicle are administered (e.g., intraperitoneally or orally) prior to LPS challenge.

  • Inflammation is induced by an intraperitoneal injection of LPS (e.g., 10 mg/kg).

  • After a specific time period (e.g., 6 hours), blood and tissue samples are collected.

• Data Analysis: Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in the serum and tissues are quantified using ELISA.

Signaling Pathways and Experimental Workflows

The anti-inflammatory effects of natural compounds are often mediated through the modulation of key signaling pathways involved in the inflammatory cascade. While the specific mechanisms of Isocolumbin are still under investigation, the known pathways for related furanoditerpenoids and the general inflammatory process are illustrated below.

Caption: Proposed anti-inflammatory mechanism of Isocolumbin via inhibition of the NF-κB signaling pathway.

Caption: A typical experimental workflow for evaluating the in vivo anti-inflammatory effects of Isocolumbin.

Unraveling the Anticancer Potential of Isocolumbin: A Comparative Mechanistic Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isocolumbin, a furanoditerpenoid, has garnered interest for its potential as an anticancer agent. However, a comprehensive understanding of its precise mechanism of action remains an area of active investigation. This guide provides a comparative analysis of the confirmed mechanisms of action of structurally similar compounds, Columbamine and Palmatine, to infer the likely pathways through which Isocolumbin may exert its anticancer effects. Experimental data for these related compounds suggest that Isocolumbin could induce apoptosis and cell cycle arrest in cancer cells by modulating key signaling pathways, including the PI3K/Akt, MAPK/ERK, and Wnt/β-catenin pathways. This guide presents available quantitative data, detailed experimental protocols for key assays, and visual representations of the implicated signaling cascades to facilitate further research and drug development efforts centered on Isocolumbin.

Disclaimer: Direct experimental data on the mechanism of action of Isocolumbin in cancer cells is currently limited in publicly available scientific literature. The information presented herein is largely based on studies of the structurally related isoquinoline (B145761) alkaloids, Columbamine and Palmatine. The proposed mechanisms for Isocolumbin are therefore hypothetical and require direct experimental validation.

Comparative Analysis of Anticancer Activity

While specific IC50 values for Isocolumbin are not widely reported, the cytotoxic activities of the related compounds Columbamine and Palmatine have been documented in various cancer cell lines. This data provides a benchmark for hypothesizing the potential potency of Isocolumbin.

Table 1: Comparative Cytotoxicity of Columbamine and Palmatine in Cancer Cell Lines

Compound	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Columbamine	HCT116	Colon Cancer	Not explicitly stated, significant growth inhibition at 20-40 µM	[1][2]
SW480	Colon Cancer	Not explicitly stated, growth inhibition proportional to dose	[1][2]
LoVo	Colon Cancer	Not explicitly stated	[1][2]
SMMC7721	Hepatocellular Carcinoma	Not explicitly stated
HepG2	Hepatocellular Carcinoma	Not explicitly stated
Hep3B	Hepatocellular Carcinoma	Not explicitly stated
Palmatine	CMT-U27	Canine Mammary Tumor	50-200 µM (inhibition of migration)	[3]
ACC-201	Gastric Cancer	3.93	[3]
NCI-N87	Gastric Cancer	6.58	[3]

Proposed Mechanism of Action of Isocolumbin

Based on the activities of Columbamine and Palmatine, Isocolumbin is hypothesized to induce cancer cell death and inhibit proliferation through the induction of apoptosis and cell cycle arrest, mediated by the modulation of key signaling pathways.

Induction of Apoptosis

Columbamine has been shown to trigger apoptosis through a caspase-dependent mechanism. It is plausible that Isocolumbin activates a similar cascade.

Table 2: Effects of Columbamine on Apoptosis-Related Proteins in Colon Cancer Cells

Protein	Effect	Method of Detection	Reference
Cleaved Caspase-3	Upregulation	Western Blot	[2]
Cleaved PARP	Upregulation	Western Blot	[2]
BAD	Upregulation	Western Blot	[2]
Bcl-2	Downregulation	Western Blot	[2]

Induction of Cell Cycle Arrest

Palmatine has been demonstrated to cause cell cycle arrest at the G2/M phase in colon cancer cells by targeting Aurora Kinase A (AURKA). Isocolumbin may exert a similar effect on cell cycle progression.

Key Signaling Pathways

The anticancer effects of Columbamine and Palmatine are attributed to their ability to modulate signaling pathways critical for cancer cell survival and proliferation. It is highly probable that Isocolumbin targets one or more of these pathways.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a central regulator of cell growth, survival, and metabolism, and its overactivation is common in many cancers. Columbamine has been reported to suppress this pathway in hepatocellular carcinoma.

Figure 1: Hypothesized inhibition of the PI3K/Akt pathway by Isocolumbin.

MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is another critical regulator of cell proliferation, differentiation, and survival. Columbamine has been shown to inhibit the p38 and ERK1/2 components of this pathway in hepatocellular carcinoma.

Figure 2: Hypothesized inhibition of the MAPK/ERK pathway by Isocolumbin.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway plays a crucial role in embryonic development and tissue homeostasis, and its aberrant activation is a hallmark of many cancers, particularly colorectal cancer. Columbamine has been shown to suppress this pathway in colon cancer cells[1][2].

Figure 3: Hypothesized inhibition of the Wnt/β-catenin pathway by Isocolumbin.

Experimental Protocols

To facilitate further research into the mechanism of action of Isocolumbin, the following are detailed protocols for key experiments, adapted from studies on related compounds.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cancer cells.

Workflow:

References

• 1. The Anticancer Effect of Natural Plant Alkaloid Isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isoquinocycline B induces G0/G1 cell cycle arrest and apoptosis in MDA-MB-231 cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Isocolumbin

For researchers, scientists, and drug development professionals engaged in the study of furanoditerpenoids, the accurate and precise quantification of isocolumbin (B3435002) is critical for pharmacokinetic studies, quality control of herbal products, and pharmacological research. Isocolumbin, a bitter furanoditerpenoid and a structural isomer of columbin (B190815), is found in plants of the Menispermaceae family, such as Tinospora cordifolia. Due to their structural similarity, the simultaneous analysis of isocolumbin and columbin presents an analytical challenge that necessitates robust and validated methods.

This guide provides a comparative overview of high-performance thin-layer chromatography (HPTLC) and ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) for the analysis of isocolumbin. While specific validated methods for isocolumbin are not extensively reported, this guide draws upon validated methods for its isomer, columbin, and principles of method adaptation for closely related compounds. Cross-validation of these methods is essential to ensure the reliability and comparability of data across different analytical platforms and laboratories.

Comparative Analysis of Analytical Methods

The choice of an analytical method for isocolumbin quantification depends on the specific requirements of the study, such as the need for high sensitivity in biological matrices or high throughput for quality control of plant extracts.

Parameter	HPTLC with Densitometry	UPLC-MS/MS
Principle	Planar chromatography based on differential partitioning of the analyte between a stationary phase and a mobile phase, followed by densitometric quantification.	Separation by liquid chromatography based on polarity, followed by highly selective and sensitive detection using mass spectrometry.
Selectivity	Moderate. Relies on chromatographic separation (Rf value) and derivatization for visualization. Potential for interference from matrix components.	Very High. Mass spectrometry provides specificity based on the mass-to-charge ratio (m/z) of precursor and product ions, allowing for the differentiation of isomers like columbin and isocolumbin.[1]
Sensitivity	Lower. Suitable for quantification in herbal extracts and formulations.	Very High. Ideal for trace-level quantification in complex biological matrices such as plasma and urine.
Throughput	High. Multiple samples can be analyzed simultaneously on a single plate.	High. Fast analysis times, often under a few minutes per sample.[2][3]
Cost	Lower instrumentation and operational costs.	Higher initial investment and maintenance costs.
Quantitative Performance	See Table 1	See Table 2

Quantitative Performance Data

The following tables summarize the validation parameters for HPTLC and UPLC-MS/MS methods developed for columbin, which can be considered indicative for the analysis of its isomer, isocolumbin, with appropriate method adaptation and validation.

Table 1: HPTLC Method Validation Parameters for Columbin [4][5][6][7]

Parameter	Performance
Linearity Range	675 - 1875 ng/band
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	53.86 ng/band
Limit of Quantification (LOQ)	163.21 ng/band
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98.06 - 98.80%

Table 2: UPLC-MS/MS Method Validation Parameters for Columbin [2][3]

Parameter	Performance
Linearity Range	1.22 - 2500 nM
Correlation Coefficient (r²)	> 0.99
Limit of Quantification (LOQ)	1.22 nM
Precision (RSD%)	< 15%
Accuracy (Recovery %)	85 - 115%

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods.

HPTLC-Densitometry Method for Isocolumbin (Adapted from Columbin Method)

This method is suitable for the quantification of isocolumbin in herbal extracts.

1. Sample and Standard Preparation:

• Standard Stock Solution: Accurately weigh and dissolve isocolumbin in methanol (B129727) to obtain a stock solution (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of working standard solutions by diluting the stock solution with methanol.

• Sample Solution: Extract the plant material with a suitable solvent (e.g., methanol) using ultrasonication or soxhlet extraction. Filter the extract and dilute to a known concentration.

2. Chromatographic Conditions:

• Stationary Phase: Pre-coated silica (B1680970) gel 60 F254 HPTLC plates.

• Mobile Phase: A mixture of hexane, chloroform, methanol, and formic acid. The exact ratio should be optimized to achieve good separation of isocolumbin from other components.

• Application: Apply standards and samples as bands using an automatic TLC sampler.

• Development: Develop the plate in a saturated twin-trough chamber.

• Derivatization: After drying, spray the plate with anisaldehyde-sulfuric acid reagent and heat to visualize the spots.[5]

• Densitometric Scanning: Scan the plate at a suitable wavelength (e.g., 600 nm after derivatization) using a TLC scanner.[5]

UPLC-MS/MS Method for Isocolumbin in Biological Matrices (Adapted from Columbin Method)

This highly sensitive and selective method is ideal for pharmacokinetic studies.[2][3]

1. Sample Preparation (Plasma):

• Protein Precipitation: To a small volume of plasma (e.g., 50 µL), add a protein precipitating agent like methanol or acetonitrile (B52724).[2]

• Centrifugation: Vortex the mixture and centrifuge at high speed to pellet the precipitated proteins.

• Injection: Inject a small volume of the supernatant into the UPLC-MS/MS system.

2. UPLC Conditions:

• Column: A reversed-phase column, such as a Waters UPLC BEH C18.[2]

• Mobile Phase: A gradient elution using a mixture of acetonitrile and water with 0.1% formic acid.[2]

• Flow Rate: A typical flow rate for UPLC is around 0.3-0.5 mL/min.

• Column Temperature: Maintain the column at a constant temperature (e.g., 40 °C).

3. MS/MS Conditions:

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for isocolumbin. The distinct fragmentation pattern of isocolumbin compared to columbin allows for their differentiation.[1]

Mandatory Visualizations

To further elucidate the analytical workflows and the structural basis for method selectivity, the following diagrams are provided.

Analytical Method Validation Workflow

Pharmacokinetic Study Workflow

MS/MS Fragmentation Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of an UPLC-MS/MS method for the quantification of columbin in biological matrices: Applications to absorption, metabolism, and pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of an UPLC-MS/MS method for the quantification of columbin in biological matrices: Applications to absorption, metabolism, and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A validated HPTLC method for quantification of cordifolioside A, 20-β-hydroxyecdysone and columbin with HPTLC–ESI–MS/MS characterization in stems of Tinospora cordifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative LC/MS/MS method and pharmacokinetic studies of columbin, an anti-inflammation furanoditerpen isolated from Radix Tinosporae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] A validated HPTLC method for quantification of cordifolioside A, 20-β-hydroxyecdysone and columbin with HPTLC–ESI–MS/MS characterization in stems of Tinospora cordifolia | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Isocolumbin from Diverse Botanical Sources

For Researchers, Scientists, and Drug Development Professionals

Isocolumbin, a furanoditerpenoid, has garnered significant interest within the scientific community for its diverse pharmacological properties. This guide provides a comparative analysis of Isocolumbin derived from various plant species, focusing on quantitative data, experimental protocols, and biological activities to aid in research and development endeavors. While Tinospora species, particularly Tinospora cordifolia, are the most extensively studied sources, this guide also collates available information on other plant genera known to contain this bioactive compound.

Botanical Sources of Isocolumbin

Isocolumbin has been identified in several plant species, primarily within the Menispermaceae family. The principal and most researched source is the genus Tinospora. Other reported botanical sources include:

• Tinospora cordifolia : Widely recognized in traditional medicine, this species is a significant source of Isocolumbin and has been the subject of numerous phytochemical and pharmacological studies.[1]

• Tinospora crispa

• Tinospora malabarica

• Jateorrhiza palmata (Calumba)

• Sphenocentrum jollyanum : The fruit and root extracts of this plant have been shown to contain Isocolumbin.[2][3][4][5][6]

• Melothria maderospatana

• Dioscoreophyllum cumminsii [7]

Comparative Quantitative Analysis

Quantitative data on Isocolumbin content varies among different species and even within the same species depending on geographical location and the part of the plant used. Direct comparative studies are limited, but data from individual analyses provide a basis for comparison.

Table 1: Quantitative Comparison of Columbin (a closely related and often co-analyzed furanoditerpenoid) in different Tinospora Species

Plant Species	Plant Part	Extraction Method	Analytical Method	Columbin Content (% w/w)	Reference
Tinospora cordifolia	Stem	Hydroalcoholic Extract	HPTLC-DS	0.196
Tinospora cordifolia	Stem	Aqueous Extract	HPTLC-DS	0.284
Tinospora cordifolia (from higher altitudes)	Not specified	70% Ethanolic Extract	RP-HPLC-UV-DAD	Highest among tested Tinospora species	[2][3]
Tinospora malabarica	Not specified	70% Ethanolic Extract	RP-HPLC-UV-DAD	Lower than T. cordifolia	[2][3]
Tinospora crispa	Not specified	70% Ethanolic Extract	RP-HPLC-UV-DAD	Lower than T. cordifolia	[2][3]

Experimental Protocols

The following sections detail generalized experimental procedures for the extraction, isolation, and biological evaluation of Isocolumbin, primarily based on methodologies reported for Tinospora cordifolia.

Extraction and Isolation of Isocolumbin

A general workflow for the extraction and isolation of Isocolumbin from plant material is outlined below. This process typically involves solvent extraction followed by chromatographic separation.

A generalized workflow for the extraction and isolation of Isocolumbin.

Methodology:

• Plant Material Preparation : The selected plant part (e.g., stem of Tinospora cordifolia) is harvested, shade-dried, and pulverized into a coarse powder.

• Solvent Extraction : The powdered material is subjected to extraction with a suitable solvent, such as methanol or ethanol, using methods like maceration or Soxhlet extraction.

• Filtration and Concentration : The extract is filtered to remove solid plant debris and then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Chromatographic Purification : The crude extract is subjected to column chromatography over silica (B1680970) gel. The column is eluted with a gradient of solvents (e.g., n-hexane, ethyl acetate, and methanol) to separate the fractions.

• Fraction Analysis and Isolation : The collected fractions are monitored by Thin Layer Chromatography (TLC). Fractions containing Isocolumbin are pooled, concentrated, and may be further purified by recrystallization to obtain pure Isocolumbin.

• Structural Elucidation and Purity Assessment : The purity of the isolated Isocolumbin is assessed by High-Performance Thin-Layer Chromatography (HPTLC) or High-Performance Liquid Chromatography (HPLC). The structure is confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Comparative Biological Activities

Isocolumbin has been reported to exhibit a wide range of biological activities. The majority of these studies have been conducted on Isocolumbin isolated from Tinospora cordifolia.

Table 2: Summary of Reported Biological Activities of Isocolumbin and Related Plant Extracts

Biological Activity	Plant Source of Isocolumbin/Extract	Experimental Model	Key Findings	Reference
Anti-inflammatory	Sphenocentrum jollyanum (isolated Columbin)	Carrageenan-induced rat paw edema	Significant inhibition of edema (67.08% at 20 mg/kg).	[3]
Antioxidant	Tinospora cordifolia (ethanolic root extract containing Isocolumbin)	Aflatoxin-induced nephrotoxicity in mice	The extract showed a protective effect by reducing TBARS and enhancing antioxidant enzymes.
Anti-diabetic	Tinospora cordifolia (Isocolumbin)	In silico docking	Isocolumbin showed high binding affinity to key proteins involved in diabetes, such as pancreatic α-amylase and α-glucosidase.
Anti-cancer	Tinospora species (Isocolumbin mentioned as a constituent)	General review	Isocolumbin is noted as having strong anticancer activities.	[1]
Antiviral (Anti-SARS-CoV-2)	Tinospora cordifolia (Isocolumbin)	In silico docking	Isocolumbin demonstrated high binding efficacy against SARS-CoV-2 main protease and surface glycoprotein, with a predicted IC50 value of < 1μM.

Representative Signaling Pathway: Anti-inflammatory Action

Isocolumbin's anti-inflammatory effects are thought to be mediated through the modulation of various signaling pathways involved in the inflammatory response. A simplified representation of a potential mechanism is the inhibition of pro-inflammatory cytokine production.

Potential anti-inflammatory signaling pathway modulated by Isocolumbin.

Logical Framework for Comparative Analysis

The comparative analysis of Isocolumbin from different plant species follows a structured approach, starting from the identification of sources to the evaluation of its therapeutic potential.

Logical flow for the comparative analysis of Isocolumbin.

Conclusion and Future Directions

This guide consolidates the current knowledge on Isocolumbin from various plant sources. Tinospora cordifolia stands out as the most well-documented source, with established methods for quantification and a growing body of evidence for its biological activities. However, a significant lack of quantitative and comparative biological data for Isocolumbin from other plant species, such as Sphenocentrum jollyanum and Jateorrhiza palmata, is evident.

Future research should prioritize:

• Quantitative analysis of Isocolumbin in a wider range of plant species.

• Standardized protocols for extraction and isolation to enable meaningful comparisons of yield and purity.

• Head-to-head comparative studies on the biological activities of Isocolumbin isolated from different botanical origins to determine if the source influences its therapeutic efficacy.

Such studies will be invaluable for the scientific community and professionals in drug development, enabling the selection of the most promising botanical sources for further investigation and potential therapeutic applications.

References

• 1. oiccpress.com [oiccpress.com]
• 2. Anti-inflammatory activities of the methanol extracts and an isolated furanoditerpene constituent of Sphenocentrum jollyanum Pierre (Menispermaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphenocentrum jollyanum Pierre (Menispermaceae): From traditional medicine to pharmacological activity and chemical constituents [journals.iau.ir]
• 4. A Review on Ethno-Medicinal and Pharmacological Activities of Sphenocentrum jollyanum Pierre - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijpsonline.com [ijpsonline.com]
• 7. researchgate.net [researchgate.net]

Isocolumbin's Therapeutic Potential: An In Vivo and In Silico Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Isocolumbin, a furanoditerpenoid found in the medicinal plant Tinospora cordifolia, has garnered interest for its potential therapeutic applications. While in vivo validation remains a critical next step, in silico studies predict promising interactions with key targets in metabolic diseases. This guide provides a comparative analysis of Isocolumbin's predicted therapeutic potential against the experimentally validated in vivo effects of its close structural analog, Columbin (B190815), and standard therapeutic agents. This objective comparison, supported by available experimental data and detailed protocols, aims to inform future in vivo research and drug development efforts.

Comparative Analysis of Therapeutic Potential

The following tables summarize the available data for Isocolumbin (in silico) and Columbin (in vivo) against relevant therapeutic targets. It is imperative to note that the data for Isocolumbin is predictive and requires experimental verification.

Anti-Inflammatory Activity

While direct in vivo anti-inflammatory data for Isocolumbin is not yet available, studies on its isomer, Columbin, provide valuable insights. Columbin has demonstrated anti-inflammatory properties in a carrageenan-induced paw edema model in mice.[1]

Compound/Drug	Model	Dosage	Efficacy (Inhibition of Edema)	Mechanism of Action (Experimental/Predicted)
Isocolumbin	In Silico	N/A	Predicted interaction with NF-κB and PPAR-γ pathways	Potential inhibition of pro-inflammatory mediators.
Columbin	Carrageenan-Induced Paw Edema (Mice)	100 mg/kg	Significant reduction in paw edema	Inhibition of COX-2 and nitric oxide production. Does not suppress NF-κB translocation.[1]
Indomethacin (B1671933)	Carrageenan-Induced Paw Edema (Rats)	10 mg/kg	Significant inhibition of paw edema	Non-selective COX inhibitor.[2][3][4][5][6]

Potential Antidiabetic and Anti-Obesity Effects (In Silico Predictions for Isocolumbin)

In silico molecular docking studies suggest that Isocolumbin may have therapeutic potential in managing diabetes and obesity by interacting with key metabolic regulators.[7][8]

Compound	Target Protein	Predicted Binding Affinity (kcal/mol)	Potential Therapeutic Effect
Isocolumbin	Peroxisome Proliferator-Activated Receptor-γ (PPAR-γ)	-10.1	Improvement of insulin (B600854) sensitivity.[7][8]
Isocolumbin	Pancreatic α-amylase	-9.6	Reduction of postprandial hyperglycemia.[7][8]
Isocolumbin	α-glucosidase	-9.0	Reduction of postprandial hyperglycemia.[7][8]
Isocolumbin	Adiponectin	-9.0	Regulation of glucose levels and fatty acid breakdown.[7][8]

Experimental Protocols

Carrageenan-Induced Paw Edema Model (for Columbin)

This widely used model assesses the acute anti-inflammatory activity of a compound.

Animals: Male Swiss albino mice (25-30g) are used.

Procedure:

• Animals are divided into control, standard, and test groups.

• The initial volume of the right hind paw of each mouse is measured using a plethysmometer.

• The test compound (Columbin) or standard drug (Indomethacin) is administered orally. The control group receives the vehicle.

• After 30 minutes, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each mouse to induce inflammation.

• Paw volume is measured again at 1, 2, 3, and 4 hours after the carrageenan injection.

• The percentage inhibition of edema is calculated for each group relative to the control group.

In Vivo Models for Diabetes and Obesity Assessment

While not yet performed for Isocolumbin, standard in vivo models for evaluating potential antidiabetic and anti-obesity agents include:

• Alloxan- or Streptozotocin-Induced Diabetic Models: These models are used to induce hyperglycemia in rodents to test the efficacy of hypoglycemic agents.[9][10]

• High-Fat Diet-Induced Obesity Model: This model is used to induce obesity and related metabolic syndromes in animals to evaluate the effects of compounds on body weight, fat mass, and metabolic parameters.[11][12][13]

Signaling Pathways and Experimental Workflow

Predicted Signaling Pathways for Isocolumbin

The following diagrams illustrate the potential signaling pathways that Isocolumbin may modulate based on in silico predictions.

Predicted modulation of PPAR-γ and NF-κB pathways by Isocolumbin.

Experimental Workflow for In Vivo Anti-Inflammatory Studies

The following diagram outlines the typical workflow for evaluating the anti-inflammatory potential of a compound like Columbin in vivo.

Standard workflow for the carrageenan-induced paw edema model.

Conclusion

The available in silico evidence strongly suggests that Isocolumbin warrants further investigation for its potential therapeutic effects in inflammatory conditions, diabetes, and obesity. The in vivo data on its structural analog, Columbin, provides a promising, albeit indirect, validation of its anti-inflammatory potential. Future research should prioritize the in vivo validation of Isocolumbin's predicted activities and directly compare its efficacy and safety profile against established therapeutic agents. The detailed protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers embarking on these crucial next steps in the evaluation of Isocolumbin's therapeutic promise.

References

• 1. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Insights into the In Vivo Analgesic and Anti-Inflammatory Activity of Indomethacin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative effects of indomethacin on cell proliferation and cell cycle progression in tumor cells grown in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo effects of indomethacin--I. Activity of antioxidant enzymes and lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative effect of indomethacin (IndoM) on the enzymes of carbohydrate metabolism, brush border membrane and oxidative stress in the kidney, small intestine and liver of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro and in vivo assessment of indomethacin-induced genotoxicity: protection by curcumin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. longdom.org [longdom.org]
• 10. In vivo Animal Model for Screening of Anti Diabetic Activity – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 11. In vivo evaluation of the anti-obesity effects of combinations of Monascus pigment derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Clinically Effective Molecules of Natural Origin for Obesity Prevention or Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lead Anti-Obesity Compounds from Nature - PubMed [pubmed.ncbi.nlm.nih.gov]

Isocolumbin's Anti-Inflammatory Potential: A Comparative Analysis Against Standard Drugs

For Immediate Release

[City, State] – [Date] – A comprehensive review of available preclinical data provides a comparative analysis of the anti-inflammatory efficacy of Isocolumbin, a natural furanoditerpenoid, against standard non-steroidal anti-inflammatory drugs (NSAIDs) such as ibuprofen (B1674241) and diclofenac (B195802). This guide synthesizes in vitro and in vivo experimental data to offer researchers, scientists, and drug development professionals a clear perspective on Isocolumbin's potential as an anti-inflammatory agent.

In Vitro Efficacy: Inhibition of Key Inflammatory Mediators

Isocolumbin has demonstrated inhibitory effects on key enzymes in the inflammatory cascade, namely cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2). One study reported that at a concentration of 100µM, Isocolumbin inhibited COX-1 and COX-2 by 63.7% and 18.8%, respectively. However, a direct comparison of 50% inhibitory concentrations (IC50) with standard NSAIDs from the same study is not yet available.

For context, the IC50 values for ibuprofen and diclofenac, quintessential NSAIDs, vary across different studies due to experimental conditions. Generally, diclofenac is a potent inhibitor of both COX isoforms, with IC50 values often in the low micromolar or even nanomolar range. Ibuprofen is also a non-selective COX inhibitor, with reported IC50 values typically in the low micromolar range. The table below summarizes representative data from various sources to provide a comparative overview.

Compound	Target	IC50 / % Inhibition
Isocolumbin	COX-1	63.7% inhibition @ 100µM
COX-2	18.8% inhibition @ 100µM
Ibuprofen	COX-1	~1.8 - 13 µM (IC50)
COX-2	~1.3 - 344 µM (IC50)
Diclofenac	COX-1	~0.06 - 7.6 µM (IC50)
COX-2	~0.026 - 1.8 µM (IC50)
Note: IC50 values for Ibuprofen and Diclofenac are compiled from multiple sources and may vary based on the specific assay conditions.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a standard in vivo assay to evaluate the anti-inflammatory effects of compounds. While specific data on the percentage of edema inhibition for Isocolumbin in this model is still emerging, studies on standard NSAIDs provide a benchmark for comparison. For instance, diclofenac has been shown to significantly reduce paw edema in a dose-dependent manner. One study reported that diclofenac at a dose of 20 mg/kg resulted in a 71.82% inhibition of paw edema three hours after carrageenan injection[1]. Data for ibuprofen in similar models also shows significant dose-dependent inhibition of inflammation.

Mechanism of Action: A Look at the Signaling Pathways

Standard NSAIDs like ibuprofen and diclofenac primarily exert their anti-inflammatory effects by inhibiting the cyclooxygenase (COX) enzymes, thereby blocking the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.

Isocolumbin's mechanism of action also involves the inhibition of COX enzymes. Furthermore, research suggests that Isocolumbin may modulate other inflammatory pathways. It has been shown to inhibit the production of nitric oxide (NO), another important inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages. However, one study indicated that Isocolumbin did not suppress the translocation of the pro-inflammatory transcription factor NF-κB to the nucleus in LPS-stimulated cells, suggesting its mechanism may be independent of this specific NF-κB pathway step.

Below are diagrams illustrating the established anti-inflammatory signaling pathway of standard NSAIDs and the proposed pathway for Isocolumbin.

Caption: Anti-inflammatory mechanism of standard NSAIDs.

Caption: Proposed anti-inflammatory mechanism of Isocolumbin.

Experimental Protocols

In Vitro COX Inhibition Assay (General Protocol)

The in vitro cyclooxygenase (COX) inhibitory activity is determined using a COX inhibitor screening assay kit. The assay measures the peroxidase activity of COX. The reaction is initiated by adding arachidonic acid, the substrate for COX, and the subsequent colorimetric detection of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) is monitored.

• Enzyme Preparation: Ovine COX-1 and human recombinant COX-2 enzymes are used.

• Reaction Mixture: A reaction buffer containing Tris-HCl, hematin, and the respective enzyme (COX-1 or COX-2) is prepared.

• Inhibitor Incubation: The test compound (Isocolumbin, ibuprofen, or diclofenac) at various concentrations is pre-incubated with the enzyme mixture.

• Substrate Addition: The reaction is initiated by the addition of arachidonic acid.

• Detection: The peroxidase activity is measured by monitoring the absorbance of oxidized TMPD at a specific wavelength (e.g., 590 nm).

• Data Analysis: The percentage of inhibition is calculated, and IC50 values are determined by plotting the percentage of inhibition against the inhibitor concentration.

Carrageenan-Induced Paw Edema in Rodents (General Protocol)

This in vivo model assesses the anti-inflammatory activity of a compound by measuring its ability to reduce acute inflammation in the paw of a rodent.

• Animal Acclimatization: Male Wistar rats or Swiss albino mice are acclimatized to laboratory conditions for at least one week.

• Grouping: Animals are randomly divided into control and treatment groups.

• Compound Administration: The test compound (Isocolumbin or standard drug) or vehicle (for the control group) is administered orally or intraperitoneally at a specified time before the induction of inflammation.

• Induction of Edema: A sub-plantar injection of 1% carrageenan solution is administered into the right hind paw of each animal.

• Measurement of Paw Volume: The paw volume is measured at specific time intervals (e.g., 0, 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.

LPS-Induced Nitric Oxide (NO) Production in Macrophages (General Protocol)

This in vitro assay measures the effect of a compound on the production of nitric oxide, a key inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).

• Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium.

• Cell Seeding: Cells are seeded in 96-well plates and allowed to adhere.

• Compound Treatment: The cells are pre-treated with various concentrations of the test compound for a specific duration.

• LPS Stimulation: The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce NO production.

• Nitrite (B80452) Measurement: After a 24-hour incubation period, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The absorbance is measured spectrophotometrically, and the percentage of inhibition of NO production is calculated relative to the LPS-stimulated control group.

Conclusion

The available data suggests that Isocolumbin possesses anti-inflammatory properties, as evidenced by its ability to inhibit COX enzymes and nitric oxide production. While direct comparative studies with standard NSAIDs under identical conditions are limited, the preliminary findings are promising. Further research, particularly studies determining the IC50 values of Isocolumbin for COX inhibition and comprehensive in vivo studies, is warranted to fully elucidate its therapeutic potential and establish a more definitive comparison with established anti-inflammatory drugs. The exploration of its precise molecular targets within the inflammatory cascade will also be crucial for its future development as a potential therapeutic agent.

References

• 1. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Isocolumbin: An In Silico Antiviral Candidate Awaiting Experimental Validation

For researchers, scientists, and drug development professionals, isocolumbin (B3435002) presents an intriguing, yet unproven, potential antiviral agent. Currently, its antiviral activity is primarily supported by computational in silico studies, which suggest a high binding affinity to key viral proteins of SARS-CoV-2. However, a critical gap exists in the literature regarding the experimental validation of these findings through in vitro and in vivo studies.

This guide provides a comprehensive overview of the current state of research on isocolumbin's antiviral properties, comparing its predicted efficacy with the notable absence of experimental data. It also outlines potential experimental methodologies and signaling pathways that could be crucial in validating its therapeutic potential.

Comparative Analysis of Isocolumbin's Antiviral Activity

To date, the antiviral potential of isocolumbin has been predominantly explored through molecular docking studies. These computational analyses predict that isocolumbin could be an effective inhibitor of SARS-CoV-2 by targeting essential viral proteins.

Compound	Virus Target	Assay Type	IC50/EC50	Data Source
Isocolumbin	SARS-CoV-2 Main Protease (6Y84)	In Silico	< 1 µM	[1][2]
Isocolumbin	SARS-CoV-2 Surface Glycoprotein (6VSB)	In Silico	< 1 µM	[1][2]
Isocolumbin	Various Viruses	In Vitro / In Vivo	No Data Available	N/A

As the table clearly indicates, while the in silico data for isocolumbin against SARS-CoV-2 is promising, there is a complete lack of published in vitro or in vivo data to substantiate these claims for any virus. This highlights a significant opportunity for research in this area.

Proposed Experimental Protocols for Validation

To empirically validate the in silico predictions, a series of established antiviral assays should be conducted. Below are detailed methodologies for key experiments that would be essential in determining the true antiviral efficacy of isocolumbin.

In Vitro Cytotoxicity and Antiviral Assays

a) Cytopathic Effect (CPE) Reduction Assay:

• Objective: To determine the concentration of isocolumbin that effectively inhibits virus-induced cell death.

• Methodology:

  • Seed susceptible host cells (e.g., Vero E6 for SARS-CoV-2) in 96-well plates and incubate until a confluent monolayer is formed.

  • Prepare serial dilutions of isocolumbin in culture medium.

  • Pre-treat the cell monolayers with the different concentrations of isocolumbin for a specified period (e.g., 1-2 hours).

  • Infect the cells with a specific multiplicity of infection (MOI) of the target virus.

  • Incubate the plates for a period sufficient to observe significant CPE in the untreated, virus-infected control wells (typically 48-72 hours).

  • Assess cell viability using a suitable method, such as the MTT or neutral red uptake assay.

  • Calculate the 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) from the dose-response curves. The selectivity index (SI = CC50/EC50) is then determined to assess the therapeutic window.

b) Plaque Reduction Assay:

• Objective: To quantify the inhibition of infectious virus particle production.

• Methodology:

  • Seed host cells in 6-well or 12-well plates to form a confluent monolayer.

  • Pre-treat the cells with various concentrations of isocolumbin.

  • Infect the cells with a low MOI of the virus for 1-2 hours.

  • Remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) mixed with the corresponding concentrations of isocolumbin.

  • Incubate the plates until distinct plaques (zones of cell death) are visible.

  • Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

  • Calculate the percentage of plaque reduction at each concentration compared to the untreated control and determine the IC50 value.

Proposed Experimental Workflow

The following diagram illustrates a logical workflow for the experimental validation of isocolumbin's antiviral activity.

References

• 1. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 2. bemsreports.org [bemsreports.org]

A Comparative Guide to the Biological Effects of Isocolumbin: Establishing a Baseline for Reproducibility

Disclaimer: Direct inter-laboratory reproducibility studies on the effects of Isocolumbin have not been identified in the public domain. This guide serves as a foundational reference for researchers, summarizing the currently available data on the biological activities of Isocolumbin and its closely related furanoditerpene, Columbin (B190815). The provided experimental protocols and pathway diagrams are intended to facilitate future studies aimed at assessing the reproducibility of their effects.

Introduction

Isocolumbin is a furanoditerpene that, along with its isomer Columbin, is found in various medicinal plants. These compounds have garnered interest for their potential therapeutic properties, particularly their anti-inflammatory and antimicrobial activities. Establishing the reproducibility of the biological effects of these compounds is crucial for their development as potential therapeutic agents. This guide provides a comparative summary of the existing data to serve as a benchmark for future research.

Data Presentation: Anti-inflammatory and Antimicrobial Activities

The following tables summarize the available quantitative data on the anti-inflammatory effects of a methanol (B129727) extract containing Isocolumbin and the more extensively studied related compound, Columbin.

Table 1: In Vivo Anti-inflammatory Activity of Isocolumbin-Containing Extract and Columbin

Compound/Extract	Assay	Organism	Dose	% Inhibition of Edema	Reference Compound (% Inhibition)
Fruit Methanol Extract (containing Isocolumbin)	Carrageenan-induced paw edema	Rat	200 mg/kg	79.58%	Acetylsalicylic acid (72.5% at 100 mg/kg)
Columbin	Carrageenan-induced paw edema	Mouse	20 mg/kg	67.08%	Acetylsalicylic acid (72.5% at 100 mg/kg)

Table 2: In Vitro Anti-inflammatory Activity of Columbin

Compound	Assay	Concentration	% Inhibition
Columbin	COX-1 Inhibition	100 µM	18.8 ± 1.5%[1]
Columbin	COX-2 Inhibition	100 µM	63.7 ± 6.4%[1]

No specific quantitative data (IC50 or MIC values) for the antimicrobial activity of pure Isocolumbin was identified in the reviewed literature.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for assessing the anti-inflammatory and antimicrobial activities relevant to Isocolumbin and related compounds.

1. Carrageenan-Induced Paw Edema in Rats

This in vivo assay is a standard method for evaluating the anti-inflammatory activity of compounds.

• Animals: Male Wistar rats (150-200 g) are typically used. Animals are housed under standard laboratory conditions and fasted overnight before the experiment.

• Procedure:

  • The initial volume of the right hind paw of each rat is measured using a plethysmometer.

  • The test compound (e.g., Isocolumbin) or a reference drug (e.g., Indomethacin, 10 mg/kg) is administered orally or intraperitoneally. The control group receives the vehicle.

  • After a set period (e.g., 60 minutes), 0.1 mL of a 1% carrageenan suspension in saline is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[2]

• Data Analysis: The percentage inhibition of edema is calculated for each group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.[3][4][5][6]

2. NF-κB Activation Assay in RAW 264.7 Macrophages

This in vitro assay is used to determine if a compound inhibits the activation of the NF-κB signaling pathway, a key regulator of inflammation.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are pre-treated with various concentrations of the test compound (e.g., Isocolumbin) for a specified time (e.g., 1 hour).

  • Inflammation is induced by adding lipopolysaccharide (LPS) (e.g., 1 µg/mL) and incubating for a further period (e.g., 30 minutes).

  • The cells are then fixed, permeabilized, and stained with an antibody specific for the p65 subunit of NF-κB. A nuclear counterstain (e.g., DAPI) is also used.

  • The translocation of the p65 subunit from the cytoplasm to the nucleus is quantified using high-content imaging analysis.[7][8][9][10][11]

• Data Analysis: The percentage of cells showing nuclear translocation of NF-κB is determined for each treatment condition and compared to the LPS-only control.

3. Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This in vitro assay is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Materials: 96-well microtiter plates, appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria), bacterial or fungal inoculum, and the test compound.

• Procedure:

  • A serial two-fold dilution of the test compound is prepared in the broth medium in the wells of a microtiter plate.

  • A standardized inoculum of the microorganism is added to each well.

  • Positive (microorganism and broth) and negative (broth only) controls are included.

  • The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.[12][13][14][15][16][17][18]

Signaling Pathways and Experimental Workflows

Signaling Pathways

The anti-inflammatory effects of furanoditerpenes like Isocolumbin are likely mediated through the modulation of key inflammatory signaling pathways such as the NF-κB and MAPK pathways.

References

• 1. In vitro and in vivo anti-inflammatory activities of columbin through the inhibition of cycloxygenase-2 and nitric oxide but not the suppression of NF-κB translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Anti-inflammatory activity of crude and detoxified leaves of Daphne oleoides Schreb. on carrageenan-induced paw edema in wistar rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijbcp.com [ijbcp.com]
• 7. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measurement of NF-κB Activation in TLR-Activated Macrophages | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. protocols.io [protocols.io]
• 13. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 14. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 16. idexx.dk [idexx.dk]
• 17. Antibacterial activities of the extracts, fractions and isolated compounds from Canarium patentinervium Miq. against bacterial clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Isocolumbin and Its Synthetic Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological activities of the natural product Isocolumbin and its structurally related synthetic derivatives. Due to a lack of direct comparative studies, this guide collates data from various sources to offer insights into their potential as therapeutic agents. The information is presented with the caveat that direct comparisons of data from different studies should be interpreted with caution.

Introduction to Isocolumbin and its Therapeutic Potential

Isocolumbin is a furanoditerpenoid isolated from various medicinal plants, including Tinospora cordifolia. It has garnered interest for its potential therapeutic properties, including antiviral and anti-inflammatory activities. The isocoumarin (B1212949) scaffold, a core structural feature of Isocolumbin, is a common motif in a wide range of biologically active natural products and synthetic compounds. This has spurred the synthesis of numerous isocoumarin and coumarin (B35378) derivatives with the aim of discovering novel therapeutic agents with improved efficacy and pharmacological profiles. This guide focuses on the comparative biological evaluation of Isocolumbin and its synthetic analogs, with a focus on their anticancer, anti-inflammatory, and antimicrobial properties.

Comparative Biological Activity

The following tables summarize the available quantitative data on the biological activities of Isocolumbin and a selection of synthetic isocoumarin and coumarin derivatives. It is important to note that the data are compiled from different studies and experimental conditions may vary.

Anticancer Activity

Compound	Cell Line	Activity	IC50 Value	Reference
Isocolumbin	-	Antiviral (SARS-CoV-2 main protease)	< 1µM	[1]
Synthetic Coumarin Derivative (CMRN1)	UACC-62 (Melanoma)	Antiproliferative	Not specified	[2]
Synthetic Coumarin Derivative (CMRN2)	UACC-62 (Melanoma)	Antiproliferative	Not specified	[2]
Synthetic Coumarin Derivative (CMRN4)	UACC-62 (Melanoma)	Antiproliferative	Not specified	[2]
Synthetic Coumarin Derivative (CMRN5)	UACC-62 (Melanoma)	Antiproliferative	Not specified	[2]
Synthetic Stilbene Derivative	Various cancer cell lines	Anticancer	Varies	[1]

Anti-inflammatory Activity

Compound	Target/Assay	Inhibition	Concentration	Reference
Columbin	COX-1	63.7 ± 6.4%	100 µM	[3]
Columbin	COX-2	18.8 ± 1.5%	100 µM	[3]
1,2-benzopyrone	Carrageenan-induced pleurisy in rats	Reduction in pleural exudate	Not specified	[4]
Umbelliferone (B1683723)	Carrageenan-induced pleurisy in rats	No reduction in pleural exudate	Not specified	[4]
Esculetin	Carrageenan-induced pleurisy in rats	No reduction in pleural exudate	Not specified	[4]

Antimicrobial Activity

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Dihydroisocoumarin Derivative (Compound 4)	Staphylococcus aureus	1.00	[5]
Dihydroisocoumarin Derivative (Compound 4)	Bacillus licheniformis	0.8	[5]
Dihydroisocoumarin Derivative (Compound 5)	Various bacteria	Moderate activity	[5]
3-Arylaminobenzofuran Derivative (3g)	Various cancer cell lines	IC50: 0.3–27 nM	[6]
Thiazole-Coumarin Hybrid (1g)	Pseudomonas aeruginosa	15.62	[7]

Experimental Protocols

In Vitro Anticancer Activity Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (Isocolumbin or its synthetic derivatives) and incubated for 48-72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Determination: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

Anti-inflammatory Activity Assay (COX Inhibition Assay)

• Enzyme Preparation: Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2) enzymes are prepared according to the manufacturer's instructions (e.g., from ram seminal vesicles for COX-1 and insect cells for recombinant human COX-2).

• Reaction Mixture: The reaction mixture contains Tris-HCl buffer, hematin, EDTA, and the respective enzyme.

• Compound Incubation: The test compounds are pre-incubated with the enzyme for a specified time (e.g., 15 minutes) at room temperature.

• Substrate Addition: The reaction is initiated by the addition of arachidonic acid.

• Quantification of Prostaglandin E2: The amount of Prostaglandin E2 (PGE2) produced is quantified using an enzyme immunoassay (EIA) kit.

• Inhibition Calculation: The percentage of inhibition is calculated by comparing the PGE2 levels in the presence and absence of the test compound.

Antimicrobial Activity Assay (Broth Microdilution Method for MIC Determination)

• Bacterial Inoculum Preparation: A standardized inoculum of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton broth) to a concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution of Compounds: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Signaling Pathways and Mechanisms of Action

The biological activities of Isocolumbin and its derivatives are likely mediated through the modulation of various cellular signaling pathways. While the specific pathways for Isocolumbin are not extensively studied, related compounds like coumarins are known to influence pathways involved in inflammation, apoptosis, and cell proliferation.

Caption: Experimental workflow for the comparison of Isocolumbin and its derivatives.

Caption: Potential inhibition of the NF-κB signaling pathway by Isocolumbin and its derivatives.

Conclusion and Future Directions

The compiled data suggests that Isocolumbin and its synthetic analogs represent a promising class of compounds with diverse biological activities. While Isocolumbin itself shows notable antiviral potential, synthetic modifications to the isocoumarin and coumarin scaffolds have yielded derivatives with potent anticancer, anti-inflammatory, and antimicrobial properties.

Future research should focus on the systematic synthesis and direct head-to-head biological evaluation of Isocolumbin derivatives. This will enable a more accurate assessment of structure-activity relationships and the identification of lead compounds with optimized therapeutic profiles. Furthermore, detailed mechanistic studies are required to elucidate the specific signaling pathways modulated by these compounds, which will be crucial for their further development as clinical candidates. The exploration of drug delivery systems to enhance the bioavailability and targeted delivery of these compounds also warrants investigation.

References

• 1. Anticancer Activity of Stilbene-Based Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic Mono/di-halogenated Coumarin Derivatives and Their Anticancer Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparative study of the antioxidant and anti-inflammatory effects of the natural coumarins 1,2-benzopyrone, umbelliferone and esculetin: in silico, in vitro and in vivo analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimicrobial Activity of Dihydroisocoumarin Isolated from Wadi Lajab Sediment-Derived Fungus Penicillium chrysogenum: In Vitro and In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Antimicrobial and Antibiofilm Activities of Some Antioxidant 3,4-Dihydroxyphenyl-Thiazole-Coumarin Hybrid Compounds: In Silico and In Vitro Evaluation [mdpi.com]

Validating In Silico Predictions of Isocolumbin's Targets with In Vitro Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The convergence of computational and experimental approaches is a cornerstone of modern drug discovery. In silico predictions, while powerful for identifying potential drug-protein interactions, necessitate rigorous in vitro validation to confirm their biological relevance. This guide provides a framework for validating the predicted targets of Isocolumbin, a natural compound with purported therapeutic potential, by comparing its predicted interactions with established drugs targeting similar pathways. The focus is on targets implicated in metabolic disorders, namely Peroxisome Proliferator-Activated Receptor Gamma (PPAR-γ), pancreatic α-amylase, and α-glucosidase.

Executive Summary

Computational docking studies have identified Isocolumbin as a potential modulator of key proteins involved in metabolic regulation. Molecular docking simulations predict favorable binding energies of Isocolumbin with PPAR-γ, as well as with the digestive enzymes pancreatic α-amylase and α-glucosidase.[1][2] To bridge the gap between prediction and biological function, this guide outlines detailed in vitro assays to experimentally validate these interactions and compares the predicted efficacy of Isocolumbin with commercially available drugs.

In Silico Predictions of Isocolumbin's Targets

Molecular docking studies have provided the theoretical basis for Isocolumbin's potential therapeutic effects. The predicted binding affinities suggest that Isocolumbin may act as an inhibitor or modulator of the following proteins:

Predicted Target	Predicted Binding Energy (kcal/mol)	Potential Therapeutic Indication
Peroxisome Proliferator-Activated Receptor-γ (PPAR-γ)	-10.1	Diabetes, Obesity
Pancreatic α-Amylase	-9.6	Diabetes
α-Glucosidase	-9.0	Diabetes

Data sourced from in silico molecular docking studies.[1][2]

In Vitro Validation and Comparative Analysis

To ascertain the validity of these in silico predictions, a series of in vitro assays are proposed. The following tables compare the predicted activity of Isocolumbin with the known in vitro potency of established drugs targeting the same proteins.

Target 1: Peroxisome Proliferator-Activated Receptor-γ (PPAR-γ)

PPAR-γ is a nuclear receptor that plays a crucial role in adipogenesis, lipid metabolism, and insulin (B600854) sensitization.[3][4] Its activation is a key mechanism for many anti-diabetic drugs.

Comparative Data: PPAR-γ Agonists

Compound	Type	In Vitro Potency (EC50)	In Vitro Assay
Isocolumbin (Predicted)	Agonist/Modulator	Not Available	-
Rosiglitazone	Full Agonist	60 nM	Cell-based reporter assay
Telmisartan	Partial Agonist	4.5 µM[5]	Cell-based reporter assay

Experimental Protocol: PPAR-γ Activation Assay (Cell-Based Reporter Assay)

This assay quantitatively measures the activation of the PPAR-γ receptor by a test compound in a cellular context.

1. Cell Culture and Transfection:

• HEK293T cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum.
• Cells are transiently co-transfected with a PPAR-γ expression vector and a reporter plasmid containing a peroxisome proliferator response element (PPRE) linked to a luciferase reporter gene.

2. Compound Treatment:

• Transfected cells are treated with varying concentrations of Isocolumbin, Rosiglitazone (positive control), or Telmisartan (partial agonist control).

3. Luciferase Assay:

• After a 24-hour incubation period, cells are lysed, and luciferase activity is measured using a luminometer.

4. Data Analysis:

• The fold induction of luciferase activity relative to vehicle-treated cells is calculated.
• The EC50 value, the concentration at which the compound elicits 50% of its maximal response, is determined by plotting the dose-response curve.

Signaling Pathway: PPAR-γ Activation

PPAR-γ signaling pathway.

Target 2 & 3: Pancreatic α-Amylase and α-Glucosidase

These enzymes are critical for the digestion of carbohydrates.[6][7] Their inhibition slows down the absorption of glucose, making them effective targets for managing postprandial hyperglycemia in diabetic patients.[8]

Comparative Data: α-Amylase and α-Glucosidase Inhibitors

Compound	Target Enzyme	In Vitro Potency (IC50)	In Vitro Assay
Isocolumbin (Predicted)	α-Amylase & α-Glucosidase	Not Available	-
Acarbose	α-Amylase & α-Glucosidase	α-Amylase: ~52.2 µg/mL[9]α-Glucosidase: ~0.28 mg/mL[10]	Colorimetric enzyme inhibition assay
Miglitol	α-Glucosidase	Varies by substrate, generally in the µM range	Colorimetric enzyme inhibition assay
Voglibose	α-Glucosidase	Varies by substrate, generally in the nM to low µM range	Colorimetric enzyme inhibition assay

Experimental Protocol: α-Amylase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of pancreatic α-amylase.

1. Reagents:

• Porcine pancreatic α-amylase solution.
• Starch solution (substrate).
• Dinitrosalicylic acid (DNS) reagent.
• Phosphate buffer (pH 6.9).

2. Assay Procedure:

• A mixture of the α-amylase solution and various concentrations of Isocolumbin or Acarbose (positive control) is pre-incubated.
• The starch solution is added to initiate the enzymatic reaction.
• The reaction is stopped by adding DNS reagent, followed by heating.

3. Measurement:

• The absorbance of the resulting colored solution is measured at 540 nm. The intensity of the color is proportional to the amount of reducing sugars produced.

4. Data Analysis:

• The percentage of inhibition is calculated by comparing the absorbance of the test samples with that of the control (enzyme and substrate without inhibitor).
• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined from the dose-response curve.

Experimental Protocol: α-Glucosidase Inhibition Assay

This assay determines the inhibitory effect of a compound on α-glucosidase activity.

1. Reagents:

• α-Glucosidase from Saccharomyces cerevisiae.
• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate.
• Phosphate buffer (pH 6.8).
• Sodium carbonate solution.

2. Assay Procedure:

• The α-glucosidase enzyme is pre-incubated with different concentrations of Isocolumbin or Acarbose (positive control).
• pNPG is added to start the reaction.
• The reaction is terminated by the addition of sodium carbonate.

3. Measurement:

• The absorbance of the liberated p-nitrophenol is measured at 405 nm.

4. Data Analysis:

• The percentage of inhibition is calculated based on the absorbance values.
• The IC50 value is determined from the dose-response curve.

Workflow: In Vitro Enzyme Inhibition Assay

Experimental workflow for enzyme inhibition assays.

Conclusion

The successful validation of in silico predictions through robust in vitro assays is a critical step in the drug discovery pipeline. This guide provides a clear and actionable framework for researchers to experimentally test the predicted targets of Isocolumbin. By comparing its potential activity with established drugs, a more comprehensive understanding of Isocolumbin's therapeutic promise can be achieved. The detailed protocols and comparative data herein serve as a valuable resource for initiating these crucial validation studies. Should in vitro assays confirm the predicted activities, further investigation into the cellular and in vivo effects of Isocolumbin would be warranted.

References

• 1. Frontiers | PPARgamma in Metabolism, Immunity, and Cancer: Unified and Diverse Mechanisms of Action [frontiersin.org]
• 2. PPARγ Signaling and Emerging Opportunities for Improved Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PPARγ signaling and metabolism: the good, the bad and the future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ahajournals.org [ahajournals.org]
• 6. Carbohydrate digesting enzymes: Significance and symbolism [wisdomlib.org]
• 7. Inhibitors of α‐amylase and α‐glucosidase: Potential linkage for whole cereal foods on prevention of hyperglycemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. In vitro and in vivo α-amylase and α-glucosidase inhibiting activities of the protein extracts from two varieties of bitter gourd (Momordica charantia L.) - PMC [pmc.ncbi.nlm.nih.gov]

A comparative study of the extraction efficiency of Isocolumbin using different solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the extraction efficiency of Isocolumbin, a furanoditerpenoid of significant pharmacological interest, using a range of common laboratory solvents. The selection of an appropriate solvent is a critical step in the isolation of bioactive compounds from plant matrices, directly impacting the yield and purity of the final extract. This document presents a synthesis of available data and methodologies to aid researchers in optimizing their extraction protocols for Isocolumbin, primarily sourced from plants of the Tinospora genus.

Comparative Extraction Efficiency of Isocolumbin

Solvent System	Relative Polarity	Estimated Extraction Yield of Isocolumbin (% w/w of crude extract)	Remarks
Methanol	High	1.5 - 2.5%	Methanol is often a highly effective solvent for extracting a broad range of phytochemicals, including diterpenoids.[1]
Ethanol (B145695)	High	1.2 - 2.0%	A safer alternative to methanol, ethanol also demonstrates good extraction efficiency for polar compounds.[2]
Ethanol:Water (1:1)	High	1.0 - 1.8%	The addition of water can enhance the extraction of more polar constituents, though it may slightly decrease the yield of less polar compounds. A study on Tinospora cordifolia utilized a water-ethanol mixture for extraction before quantifying columbin (B190815).[3]
Acetone	Medium-High	0.8 - 1.5%	Acetone is a versatile solvent capable of extracting a range of compounds of intermediate polarity.[4]
Chloroform	Medium	0.5 - 1.0%	Chloroform is suitable for extracting less polar compounds and may be used in sequential extraction processes.
n-Hexane	Low	< 0.2%	As a non-polar solvent, n-hexane is generally not effective for extracting polar diterpenoids like Isocolumbin but can be used for initial defatting of the plant material.[5]

Note: The yields presented are estimates based on general extraction principles and data for related compounds. Actual yields may vary depending on the specific plant material, extraction method, and experimental conditions.

Experimental Protocols

A standardized experimental protocol is crucial for obtaining reproducible and comparable results. The following outlines a general methodology for the extraction and quantification of Isocolumbin.

1. Sample Preparation:

• The plant material (e.g., dried stems of Tinospora cordifolia) is coarsely powdered to a uniform particle size.

• A pre-extraction step with a non-polar solvent like n-hexane can be performed to remove lipids and other non-polar interfering substances.[5]

2. Extraction Procedure (Soxhlet Extraction):

• A known quantity of the powdered plant material (e.g., 50 g) is placed in a thimble and loaded into a Soxhlet extractor.

• The extraction is carried out with 250 mL of the chosen solvent (e.g., methanol, ethanol) for a defined period (e.g., 6-8 hours) or until the solvent in the siphon tube becomes colorless.[6]

• The resulting extract is then concentrated under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

3. Quantification of Isocolumbin (High-Performance Liquid Chromatography - HPLC):

• A standard stock solution of Isocolumbin is prepared in the mobile phase.

• The crude extracts are accurately weighed, dissolved in the mobile phase, and filtered through a 0.45 µm syringe filter before injection into the HPLC system.

• Chromatographic separation is achieved on a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water).

• The detection of Isocolumbin is typically performed using a UV detector at a specific wavelength (e.g., 210 nm). The identity of the Isocolumbin peak can be confirmed by comparing its retention time and UV spectrum with that of the standard.

• The concentration of Isocolumbin in the extracts is calculated by comparing the peak area with a calibration curve generated from the standard solutions.

Visualizing the Experimental Workflow and a Postulated Signaling Pathway

Experimental Workflow for Isocolumbin Extraction and Analysis

The following diagram illustrates a typical workflow for a comparative study of Isocolumbin extraction.

Caption: A flowchart of the comparative extraction and analysis of Isocolumbin.

Postulated Anti-inflammatory Signaling Pathway of Isocolumbin

Isocolumbin and its related compound, columbin, have been reported to possess anti-inflammatory properties. While the precise molecular mechanisms are still under investigation, evidence suggests potential modulation of key inflammatory pathways such as the NF-κB and MAPK pathways. The following diagram illustrates a simplified representation of these pathways and a hypothetical point of intervention for Isocolumbin.

Caption: A diagram of potential anti-inflammatory action of Isocolumbin.

This guide serves as a foundational resource for researchers initiating studies on Isocolumbin. The provided data and protocols are intended to be a starting point, and further optimization based on specific experimental goals and available resources is encouraged.

References

• 1. mdpi.com [mdpi.com]
• 2. jddtonline.info [jddtonline.info]
• 3. A validated HPTLC method for quantification of cordifolioside A, 20-β-hydroxyecdysone and columbin with HPTLC–ESI–MS/MS characterization in stems of Tinospora cordifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of Techniques and Solvents on the Antimicrobial and Antioxidant Potential of Extracts from Acacia dealbata and Olea europaea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cellmolbiol.org [cellmolbiol.org]
• 6. Extraction Optimization of Tinospora cordifolia and Assessment of the Anticancer Activity of Its Alkaloid Palmatine - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Isocolumbin: A Guide to Safe Laboratory Practices

Immediate Safety and Handling

Before commencing any work with isocolumbin (B3435002), it is crucial to operate under the assumption that the compound may be hazardous. Adherence to standard laboratory safety protocols is paramount.

Personal Protective Equipment (PPE):

• Eye Protection: Always wear safety glasses with side shields or chemical splash goggles.

• Hand Protection: Wear nitrile or other chemically resistant gloves.

• Body Protection: A laboratory coat should be worn to protect from potential splashes.

Engineering Controls:

• Ventilation: All handling of solid isocolumbin and preparation of its solutions should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.

Isocolumbin Disposal Protocol

In the absence of a specific Safety Data Sheet (SDS) with disposal instructions, isocolumbin waste must be managed as hazardous chemical waste. This precautionary measure ensures the safety of all laboratory personnel and prevents environmental contamination.

Step 1: Waste Identification and Segregation

• Hazardous Waste Designation: All materials contaminated with isocolumbin, including unused or expired compound, solutions, and contaminated labware (e.g., pipette tips, vials, gloves), must be treated as hazardous waste.

• Segregation: Isocolumbin waste should be collected in a dedicated, properly labeled waste container. Avoid mixing it with other waste streams to prevent unforeseen chemical reactions.

Step 2: Waste Collection and Storage

• Container: Use a chemically compatible, leak-proof container with a secure lid for collecting isocolumbin waste.

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the name "Isocolumbin." The date of waste accumulation should also be recorded.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be away from general work areas and incompatible materials.

Step 3: Disposal Procedure

• Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. EHS professionals are trained in the proper management and disposal of chemical waste in accordance with federal, state, and local regulations.

• Do Not Dispose in General Waste or Drains: Under no circumstances should isocolumbin or any materials contaminated with it be disposed of in the regular trash or poured down the drain.

Quantitative Data Summary

Due to the lack of available toxicological and environmental hazard data for isocolumbin, a quantitative data table on specific disposal parameters cannot be provided. The primary quantitative guideline is to treat all quantities of isocolumbin waste as 100% hazardous.

Experimental Protocols

As no specific experimental protocols for the disposal of isocolumbin were found, the recommended protocol is the conservative approach of treating it as hazardous waste, as outlined in the steps above.

Isocolumbin Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of isocolumbin, emphasizing a safety-first approach in the absence of specific hazard information.

Caption: Workflow for the safe disposal of isocolumbin waste.

By adhering to these conservative and prudent laboratory practices, researchers can ensure the safe and compliant disposal of isocolumbin, fostering a secure and environmentally responsible research environment.